Diisoheptyl phthalate

• CAS: 41451-28-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Diisoheptyl Phthalate

Abstract

Diisoheptyl phthalate (DIHP), a key plasticizer, is essential for imparting flexibility and durability to a range of polymers, most notably polyvinyl chloride (PVC). Its industrial production hinges on a robust and efficient synthesis followed by a stringent purification process to meet high-purity standards. This guide provides a comprehensive technical overview of the prevailing methodologies for the synthesis and purification of DIHP. We will delve into the core chemistry of esterification, explore the critical role of catalysts, detail the multi-stage purification process required to remove impurities, and outline the analytical techniques for quality assurance. This document is intended for researchers, chemists, and process engineers engaged in the fields of polymer chemistry and industrial organic synthesis.

Introduction to Diisoheptyl Phthalate

Diisoheptyl phthalate (DIHP) is a high-molecular-weight ortho-phthalate, specifically a diester of phthalic acid and isoheptyl alcohol.[1] Structurally, it consists of a benzene-1,2-dicarboxylate core with two branched C7 alkyl chains. This molecular structure is key to its function as a plasticizer, where it integrates into the polymer matrix, disrupting intermolecular forces and thereby increasing flexibility. DIHP is valued for its low volatility, good thermal stability, and compatibility with a variety of resins.

Table 1: Physicochemical Properties of Diisoheptyl Phthalate

Property	Value
Chemical Formula	C22H34O4
Molar Mass	362.51 g/mol
Appearance	Colorless, odorless liquid[2]
Density	~0.99 g/cm³ at 20°C[1][3]
Boiling Point	~398°C at 101.3 kPa[3]
Flash Point	113°C to >190°C[1][3]
Water Solubility	Very low (e.g., 0.01 mg/L at 25°C)[3]
CAS Number	71888-89-6[3]

Synthesis of Diisoheptyl Phthalate: The Esterification Pathway

The commercial synthesis of DIHP is almost exclusively achieved through the direct esterification of phthalic anhydride with isoheptyl alcohol.[3] This reaction is a classic example of Fischer-Speier esterification, driven to completion by the removal of the water byproduct.

Reaction Chemistry and Mechanism

The synthesis is a two-stage process.[4][5]

• Monoester Formation: The first step is the rapid and exothermic alcoholysis of the phthalic anhydride ring by one molecule of isoheptyl alcohol. This reaction forms the mono-isoheptyl phthalate intermediate and does not typically require a catalyst.[4][5]

• Diester Formation: The second, slower step is the esterification of the monoester's remaining carboxylic acid group with a second molecule of isoheptyl alcohol to yield DIHP and water. This stage is reversible and requires a catalyst to achieve a reasonable reaction rate and high conversion.[4][5]

To drive the equilibrium towards the product side, the water formed during the reaction is continuously removed, often by azeotropic distillation using a solvent like toluene or by operating the reactor under vacuum.

Catalysis in DIHP Synthesis

The choice of catalyst is critical for optimizing the reaction rate, minimizing side reactions, and simplifying downstream purification.

• Brønsted Acids (e.g., Sulfuric Acid, p-Toluenesulfonic Acid): These are traditional, effective catalysts. However, their high acidity can lead to dehydration of the alcohol, forming ethers and olefins as byproducts. They are also corrosive, requiring specialized equipment, and must be neutralized post-reaction, which generates waste salts.[6]

• Lewis Acids (e.g., Tin and Titanium Compounds): Organotitanates, such as tetraisopropyl titanate or tetrabutyl titanate (TnBT), are widely used in modern industrial processes.[7] They offer high catalytic activity and selectivity with fewer side reactions compared to strong acids.[7] Lewis acid catalysts activate the carbonyl group of the monoester, making it more susceptible to nucleophilic attack by the alcohol. Post-reaction, titanate catalysts can be hydrolyzed to form solid titanium dioxide, which can be removed by filtration.[7]

Table 2: Comparison of Common Catalysts for Phthalate Ester Synthesis

Catalyst Type	Examples	Advantages	Disadvantages
Brønsted Acids	H2SO4, PTSA	High activity, low cost.	Corrosive, promotes side reactions, requires neutralization.[6]
Lewis Acids	Tetraisopropyl Titanate	High selectivity, high yield, fewer byproducts, less corrosive.[7]	Higher cost, can hydrolyze to gels that are difficult to filter.[8]

Step-by-Step Laboratory Synthesis Protocol

This protocol describes a typical laboratory-scale synthesis using a titanate catalyst.

• Reactor Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus connected to a condenser.

• Charge Reactants: Charge the flask with phthalic anhydride (1.0 mol), isoheptyl alcohol (2.2-2.5 mol, an excess is used to drive the reaction), and a suitable catalyst such as tetraisopropyl titanate (0.1-0.3% by weight of reactants).

• Heating and Reaction: Heat the mixture with stirring. The reaction typically commences around 140-160°C. Gradually increase the temperature to 180-220°C. Water will begin to co-distill with the excess alcohol and be collected in the Dean-Stark trap.

• Monitoring Reaction Progress: Monitor the reaction by measuring the amount of water collected or by periodically taking samples and analyzing the acid value. The reaction is considered complete when the theoretical amount of water has been collected and the acid value drops below a target threshold (e.g., <0.1 mg KOH/g).

• Cooling: Once the reaction is complete, cool the reactor contents to below 100°C. The resulting product is crude DIHP, containing excess alcohol, catalyst residues, and other byproducts.

Purification of Diisoheptyl Phthalate

Achieving the high purity (>99.5%) required for most applications necessitates a multi-step purification process to remove unreacted starting materials, catalyst residues, and colored byproducts.[3] The typical industrial purification sequence involves neutralization, alcohol stripping, vacuum distillation, and an adsorbent treatment.[6][9]

Post-Reaction Work-up: Neutralization and Alcohol Removal

• Catalyst Neutralization: If an acid catalyst was used, the crude ester is first washed with a dilute alkaline solution (e.g., sodium carbonate or sodium hydroxide) to neutralize the residual acidity.[6][8] This is followed by washing with water to remove the resulting salts. For titanate catalysts, this step may be replaced by hydrolysis and filtration.

• Excess Alcohol Stripping: The unreacted isoheptyl alcohol must be removed. This is accomplished via steam or vacuum stripping.[6] The crude ester is heated under vacuum, and often steam is sparged through the liquid to help carry over the volatile alcohol, which is then condensed and recovered for reuse.[3][9]

High-Vacuum Distillation

Distillation is the primary method for separating the high-boiling DIHP from lower-boiling impurities and non-volatile residues.[9][10]

• Principle: Due to its high boiling point, DIHP must be distilled under high vacuum (e.g., 1-10 mmHg) to lower the boiling temperature and prevent thermal decomposition, which can cause discoloration and the formation of degradation byproducts.[11]

• Procedure: The stripped crude ester is fed into a distillation column. The DIHP fraction is collected at a specific temperature and pressure range, leaving behind heavy ends and catalyst residues in the reboiler.

Adsorbent Treatment

For applications requiring exceptional clarity and colorlessness, a final polishing step using adsorbents is employed.

• Principle: The purified DIHP is passed through a bed of activated carbon, silica gel, or bleaching earth.[9][12] These materials have a high surface area and are effective at adsorbing residual color bodies, polar impurities, and trace contaminants.[13][14]

• Procedure: The warm, distilled DIHP is pumped through a column packed with the adsorbent material. The product is then filtered through a fine filter press to remove any adsorbent particles before final storage.

Overall Synthesis and Purification Workflow

The entire process, from raw materials to the final purified product, can be visualized as a continuous workflow.

Caption: Workflow for DIHP Synthesis and Purification.

Quality Control and Analytical Methods

Rigorous quality control is essential to ensure the final product meets specifications. Gas chromatography (GC) is the primary analytical technique for determining the purity of DIHP.[15][16]

• Gas Chromatography (GC): A GC equipped with a Flame Ionization Detector (FID) and a low-polarity capillary column (e.g., 5% phenyl methylpolysiloxane) is typically used.[15] The method can accurately quantify the DIHP content (assay) and identify and quantify residual isoheptyl alcohol and other related impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection can also be used for purity assessment, particularly for non-volatile impurities.[17][18] A reversed-phase C18 column is commonly employed.[18]

• Color Measurement: The APHA (Hazen) color scale is used to quantify the color of the final product, which is a key quality parameter.

• Acid Value Titration: This measures the amount of residual acidity, indicating the completeness of the reaction and the effectiveness of the neutralization step.

Table 3: Typical GC Parameters for DIHP Purity Analysis

Parameter	Setting
Instrument	Gas Chromatograph with FID
Column	30 m x 0.25 mm ID, 0.25 µm film, 5% Phenyl Methylpolysiloxane
Carrier Gas	Helium or Hydrogen
Injector Temp.	280°C
Detector Temp.	300°C
Oven Program	150°C (hold 1 min), ramp at 15°C/min to 300°C (hold 10 min)
Injection Mode	Split (e.g., 50:1)

Safety, Handling, and Environmental Considerations

• Handling: Standard chemical handling precautions should be observed. This includes using personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[19] Work should be conducted in a well-ventilated area.[19]

• Storage: DIHP should be stored in tightly closed containers in a dry, well-ventilated place.[19]

• Environmental: While DIHP has low acute toxicity, phthalates as a class are under environmental scrutiny.[3] Therefore, process waste streams, including aqueous washes and distillation residues, must be managed and disposed of in accordance with local environmental regulations. The recovery and recycling of excess isoheptyl alcohol is a key aspect of making the process more sustainable and economical.[9]

Conclusion

The synthesis and purification of diisoheptyl phthalate is a well-established industrial process that relies on the principles of catalyzed esterification followed by a rigorous, multi-stage purification train. The selection of an appropriate catalyst, typically a modern organotitanate, is crucial for achieving high yields and minimizing byproduct formation. Subsequent purification via neutralization, stripping, high-vacuum distillation, and adsorbent treatment ensures the final product meets the stringent purity and color specifications demanded by the polymer industry. Continuous process optimization and adherence to strict quality control and safety protocols are paramount for the efficient and responsible production of this important plasticizer.

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• CN102295989B - Method for removing phthalate ester substances in animal and vegetable oil - Google Patents. Google Patents.

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• Adsorption of Phthalate Acid Esters by Activated Carbon: The Overlooked Role of the Ethanol Content. MDPI. Available at: [Link]

• Removal of phthalate on modified activated carbon: Application to the treatment of industrial wastewater | Request PDF. ResearchGate. Available at: [Link]

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Navigating the Degradation Landscape of Diisoheptyl Phthalate: A Technical Guide

Abstract

Diisoheptyl phthalate (DIHP), a significant plasticizer, has garnered increasing attention due to its widespread environmental presence and potential biological impacts. Understanding its degradation pathways and the resulting byproducts is paramount for comprehensive risk assessment and the development of effective remediation strategies. This in-depth technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of the biotic and abiotic degradation of DIHP. We will delve into the core chemical transformations, identify key metabolic and environmental byproducts, and present robust, field-proven experimental protocols for the elucidation of these processes. This guide is structured to offer not just a list of procedures, but a foundational understanding of the causality behind experimental design, ensuring scientific integrity and the generation of trustworthy, reproducible data.

Introduction to Diisoheptyl Phthalate (DIHP)

Diisoheptyl phthalate is a complex mixture of isoheptyl esters of phthalic acid, primarily used to impart flexibility to polyvinyl chloride (PVC) and other polymers.[1] Its molecular structure, characterized by branched seven-carbon alkyl chains, influences its physicochemical properties, including its lipophilicity and, consequently, its environmental fate and bioavailability. While not covalently bound to the polymer matrix, DIHP can leach into the environment, leading to its ubiquitous presence in various ecosystems.[2] The toxicological profile of phthalates, including DIHP, has raised concerns, with studies suggesting potential endocrine-disrupting effects.[3] Therefore, a thorough understanding of its degradation is crucial.

The degradation of DIHP, like other phthalate esters, is governed by two primary routes: biotic degradation, mediated by microorganisms, and abiotic degradation, which involves chemical processes such as hydrolysis and photolysis.[1] Both pathways lead to the breakdown of the parent compound into a series of intermediate byproducts, culminating in mineralization.

Biotic Degradation of Diisoheptyl Phthalate

Microbial degradation is a key process in the environmental attenuation of DIHP. A diverse range of bacteria and fungi possess the enzymatic machinery to utilize phthalates as a source of carbon and energy.[4] While specific studies on DIHP are limited, the degradation pathway can be reliably inferred from extensive research on other high-molecular-weight phthalates like di(2-ethylhexyl) phthalate (DEHP) and dibutyl phthalate (DBP).[5]

The initial and often rate-limiting step in the aerobic biodegradation of DIHP is the enzymatic hydrolysis of one of the ester bonds by esterases or lipases.[6][7] This reaction yields mono-isoheptyl phthalate (MIHP) and isoheptyl alcohol. The MIHP is then further hydrolyzed to phthalic acid and another molecule of isoheptyl alcohol.

Phthalic acid is a central intermediate in the degradation of all phthalate esters.[8] Under aerobic conditions, it is further metabolized through a series of oxidation and ring-cleavage reactions. This process is initiated by dioxygenase enzymes that hydroxylate the aromatic ring, leading to the formation of protocatechuic acid.[9] Protocatechuate then enters central metabolic pathways, such as the Krebs cycle, after ortho- or meta-cleavage of the aromatic ring, ultimately leading to mineralization to CO2 and water.[10][11]

Proposed Aerobic Biodegradation Pathway of Diisoheptyl Phthalate

Caption: Proposed aerobic biodegradation pathway of DIHP.

Abiotic Degradation of Diisoheptyl Phthalate

In addition to microbial activity, DIHP can be degraded by abiotic processes in the environment, primarily hydrolysis and photolysis.

Hydrolysis

Hydrolysis is the chemical breakdown of a compound due to reaction with water. For DIHP, this involves the cleavage of the ester bonds. The rate of hydrolysis is influenced by pH and temperature.[12] Generally, phthalate hydrolysis is slow under neutral environmental conditions but can be accelerated at acidic or alkaline pH.[13] Similar to biotic degradation, the initial hydrolysis product is mono-isoheptyl phthalate and isoheptyl alcohol, followed by the formation of phthalic acid.[14]

Photodegradation

Photodegradation involves the breakdown of molecules by light, particularly ultraviolet (UV) radiation from the sun. Phthalates can undergo direct photolysis by absorbing UV light or indirect photolysis through reactions with photochemically generated reactive species like hydroxyl radicals (•OH).[15][16] Advanced Oxidation Processes (AOPs), such as the photo-Fenton reaction, can significantly enhance the degradation of phthalates in water treatment scenarios.[8] The photodegradation of phthalates can lead to a variety of byproducts through hydroxylation of the aromatic ring and oxidation of the alkyl chains.[17] For other phthalates, byproducts such as hydroxylated phthalates, benzoic acid, and ring-opening products have been identified.[17]

Major Byproducts of Diisoheptyl Phthalate Degradation

The identification and quantification of degradation byproducts are critical for a complete understanding of the environmental fate and potential toxicity of DIHP. While a comprehensive list of environmental degradation intermediates for DIHP is not yet available, studies on human metabolism have identified several key oxidative metabolites. These metabolites are formed as the body processes ingested DIHP and are excreted in urine. They serve as reliable biomarkers of exposure.

Byproduct Name	Abbreviation	Chemical Formula	Notes
Mono-isoheptyl Phthalate	MIHP	C15H20O4	Primary hydrolysis product in both biotic and abiotic degradation.
Phthalic Acid	PA	C8H6O4	Central intermediate in most phthalate degradation pathways.[8]
Isoheptyl Alcohol	-	C7H16O	Released during the hydrolysis of ester bonds.
Monohydroxyheptyl Phthalate	MHHpP	C15H20O5	Oxidative metabolite identified in human urine.
Mono-oxoheptyl Phthalate	MOHpP	C15H18O5	Oxidative metabolite identified in human urine.
Monocarboxyhexyl Phthalate	MCHxP	C15H18O6	Oxidative metabolite identified in human urine.

Experimental Protocols for Studying DIHP Degradation

To ensure the generation of robust and reliable data, well-designed and validated experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for key experiments in the study of DIHP degradation.

Protocol for Microbial Degradation of DIHP in a Soil Microcosm

This protocol outlines a method to assess the biodegradation of DIHP in a soil environment under controlled laboratory conditions.

Objective: To determine the rate of DIHP degradation by indigenous soil microorganisms and to identify major degradation byproducts.

Materials:

• DIHP standard solution

• Soil sample from a relevant environment

• Sterile water

• Mineral salts medium

• Glass microcosms (e.g., Mason jars) with sealable lids

• Gas chromatograph-mass spectrometer (GC-MS)

• Solid-phase extraction (SPE) cartridges

• Appropriate organic solvents (e.g., hexane, acetone)

Procedure:

• Microcosm Setup:

  • Weigh 100 g of sieved soil into each microcosm.

  • Prepare a DIHP spiking solution in a minimal amount of a suitable carrier solvent.

  • Spike the soil in each microcosm to achieve the desired final concentration of DIHP. Allow the solvent to evaporate completely in a fume hood.

  • Adjust the moisture content of the soil to 60% of its water-holding capacity with sterile water or mineral salts medium.

  • Prepare sterile control microcosms by autoclaving the soil before spiking.

  • Seal the microcosms and incubate them in the dark at a constant temperature (e.g., 25°C).

• Sampling:

  • At predetermined time intervals (e.g., 0, 7, 14, 28, and 56 days), sacrifice triplicate microcosms from both the live and sterile treatments.

  • Homogenize the soil within each microcosm before taking a subsample for analysis.

• Extraction and Cleanup:

  • Extract a 10 g subsample of soil with a suitable solvent mixture (e.g., 1:1 hexane:acetone) using sonication or accelerated solvent extraction.

  • Concentrate the extract and perform a cleanup step using solid-phase extraction (SPE) to remove interfering substances.

• Analysis:

  • Analyze the cleaned extracts by GC-MS to identify and quantify DIHP and its degradation byproducts.

  • Use an internal standard for accurate quantification.

  • Identify byproducts by comparing their mass spectra to a library of known compounds and, if possible, by running authentic standards.

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Technical Guide: Primary Metabolites of Diisoheptyl Phthalate (DIHP) in Humans

The following technical guide details the primary metabolites of Diisoheptyl phthalate (DIHP), focusing on metabolic pathways, analytical quantification, and biomonitoring applications.

Executive Summary

Diisoheptyl phthalate (DIHP) is a high-molecular-weight (HMW) phthalate plasticizer consisting of branched C7 isomers. While its production has decreased in Western markets due to regulatory shifts, it remains a contaminant of concern due to legacy products and imported plastics.

For researchers and drug development professionals, understanding DIHP metabolism is critical because the parent compound is not a valid biomarker. The primary target for biological monitoring is not the hydrolytic monoester, but rather the secondary oxidative metabolites. These oxidized derivatives possess longer elimination half-lives and are immune to external contamination during sample collection, serving as the definitive indicators of human exposure.

Metabolic Pathway Analysis

DIHP follows a classic metabolic trajectory characteristic of HMW phthalates (like DEHP and DiNP). The lipophilic nature of DIHP necessitates a two-phase biotransformation process to facilitate urinary excretion.

Phase I: Hydrolysis and Oxidation

Upon ingestion, intestinal lipases rapidly hydrolyze DIHP into its monoester, Mono-isoheptyl phthalate (MIHP) . However, MIHP is further metabolized because the C7 alkyl chain is sufficiently long to undergo extensive

and oxidation by Cytochrome P450 enzymes (primarily CYP4A and CYP2C subfamilies).

The specific oxidative metabolites identified as robust biomarkers are:

• Monohydroxyheptyl phthalate (MHHpP / OH-MIHP): Formed via hydroxylation of the alkyl side chain.

• Mono-oxoheptyl phthalate (MOHpP / oxo-MIHP): Formed via dehydrogenation of the hydroxylated metabolite.

• Monocarboxyhexyl phthalate (MCHxP / cx-MIHP): Formed via oxidation of the terminal alcohol to a carboxylic acid. Note that "carboxyhexyl" nomenclature implies a hexyl chain attached to a carboxyl group, preserving the total C7 backbone count.

Phase II: Conjugation

Virtually all oxidized metabolites undergo glucuronidation by UDP-glucuronosyltransferases (UGT) before excretion. In human urine, >90% of these metabolites exist as steroid-glucuronide conjugates.

Pathway Visualization

The following diagram illustrates the cascade from the parent diester to the urinary biomarkers.

Figure 1: Metabolic pathway of DIHP showing the transition from parent compound to oxidative biomarkers.

Toxicokinetics and Biomarker Selection

Selecting the correct biomarker is a decision based on abundance and half-life .

Relative Abundance in Urine

Recent biomonitoring data (Silva et al., 2019) indicates the following hierarchy of concentration in human urine:

Metabolite	Abbreviation	Detection Rate	Geometric Mean (ng/mL)*	Utility
Monocarboxyhexyl phthalate	MCHxP	~100%	1.31	Primary Biomarker (Long-term exposure)
Monohydroxyheptyl phthalate	MHHpP	~100%	0.59	Secondary Biomarker (Recent exposure)
Mono-oxoheptyl phthalate	MOHpP	~57%	0.03	Tertiary/Confirmatory

*Data based on US population convenience samples (2018-2019).

Elimination Kinetics

• Half-life (

  ): While specific DIHP data is limited, structural analogs (DEHP) suggest a biphasic elimination.

  • Phase 1 (MIHP):

    hours.[1]

  • Phase 2 (Oxidized MCHxP):

    hours.

• Implication: MCHxP integrates exposure over a longer window (24-48 hours) compared to the hydrolytic monoester, reducing the impact of spot-sampling variability.

Analytical Methodology (LC-MS/MS)

To quantify these metabolites accurately, researchers must employ Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS).

Protocol Causality

• Why Deconjugation? Metabolites are excreted as glucuronides. Direct analysis of free species would underestimate exposure by >90%.

  -glucuronidase (E. coli or Helix pomatia) is essential to cleave the conjugate.

• Why Isotope Dilution? Matrix effects in urine (ion suppression) are severe. Deuterated internal standards (

  -MHHpP or -MCHxP) correct for extraction losses and ionization variability.

Step-by-Step Workflow

• Sample Aliquoting: Thaw urine; aliquot 1.0 mL.

• Enzymatic Hydrolysis:

  • Add Ammonium Acetate buffer (pH 6.5).

  • Add

    -glucuronidase enzyme.

  • Incubate at 37°C for 90 minutes.

  • Checkpoint: Verify deconjugation efficiency using a conjugated standard (e.g., 4-methylumbelliferyl glucuronide).

• Solid Phase Extraction (SPE):

  • Condition cartridge (Polymeric reversed-phase).

  • Load sample.[2][3][4]

  • Wash (Water/5% Methanol) to remove salts/proteins.

  • Elute (Acetonitrile/Ethyl Acetate).

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 1.8 µm particle size.

  • Mobile Phase: Water (0.1% Acetic Acid) / Acetonitrile.

  • Ionization: ESI Negative Mode (Phthalate monoesters ionize best as

    ).

  • Transitions (MRM): Monitor specific precursor/product ion pairs for MCHxP and MHHpP.

Analytical Workflow Diagram

Figure 2: Standardized analytical workflow for quantification of DIHP metabolites.

References

• Silva, M. J., et al. (2019). "Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019."[5][6] Toxics.[7] Available at: [Link]

• Koch, H. M., et al. (2005). "Di(2-ethylhexyl)phthalate (DEHP): human metabolism and internal exposure--an update and latest results." International Journal of Andrology. Available at: [Link]

• Wittassek, M., et al. (2011). "Assessing exposure to phthalates - the human biomonitoring approach." Molecular Nutrition & Food Research. Available at: [Link]

• Centers for Disease Control and Prevention (CDC). "Phthalates Factsheet." National Biomonitoring Program. Available at: [Link]

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Mechanism of Action of Diisoheptyl Phthalate (DIHP): A Technical Analysis of Endocrine Disruption

Executive Summary

Diisoheptyl phthalate (DIHP), a branched C7 phthalate ester, functions as a potent endocrine-disrupting chemical (EDC) primarily through the suppression of fetal testosterone production. Unlike classical anti-androgens that antagonize the androgen receptor (AR), DIHP operates via a "phthalate syndrome" mechanism: it targets fetal Leydig cells (FLCs) to downregulate the expression of critical genes involved in cholesterol transport and steroidogenesis. This technical guide delineates the molecular cascade of DIHP toxicity, its metabolic activation to mono-isoheptyl phthalate (MIHP), and the experimental frameworks required to validate its endocrine-disrupting potential.

Molecular Characterization & Metabolic Activation

DIHP is not the ultimate toxicant; it is a pro-toxicant requiring metabolic activation. Upon ingestion, DIHP undergoes rapid hydrolysis by non-specific lipases (primarily pancreatic lipase) in the gut and liver.

The Hydrolytic Pathway

The parent diester is cleaved into its respective monoester and an alcohol. For DIHP, the bioactive metabolite is Mono-isoheptyl phthalate (MIHP) .

• Parent Compound: Diisoheptyl phthalate (C7-branched side chains).[1]

• Enzyme: Pancreatic Lipase / Hepatic Carboxylesterases.

• Primary Metabolite: Mono-isoheptyl phthalate (MIHP).

• Secondary Metabolism: MIHP undergoes further oxidation (ω-oxidation and β-oxidation) of the alkyl side chain to form oxidative metabolites (e.g., OH-MIHP, cx-MIHP), which are excreted in urine.

Toxicological Relevance: Research indicates that the monoester (MIHP) is responsible for the Sertoli and Leydig cell toxicity. The length of the alkyl chain (C7) places DIHP in the "transitional" phthalate group (C4–C7), which exhibits the highest potency for testicular toxicity compared to short-chain (C1–C3) or long-chain (C8+) phthalates [1].

Mechanism of Action: The Phthalate Syndrome[2][3]

The core mechanism of DIHP is the inhibition of the steroidogenic machinery within Fetal Leydig Cells (FLCs) during the critical window of sexual differentiation (Gestational Days 15–19 in rats).

A. Suppression of Steroidogenic Genes

DIHP exposure leads to a significant reduction in the mRNA and protein levels of key enzymes required for testosterone biosynthesis.[2] This is distinct from AR antagonism (e.g., Flutamide); the receptor is functional, but the ligand (testosterone) is absent.

Key Genetic Targets:

• StAR (Steroidogenic Acute Regulatory protein): The rate-limiting step in steroidogenesis. DIHP suppresses Star expression, preventing the transport of cholesterol from the outer to the inner mitochondrial membrane.

• Cyp11a1 (P450scc): Converts cholesterol to pregnenolone.

• Cyp17a1 (P450c17): Converts pregnenolone/progesterone to androgen precursors.

• Scarb1 (SR-B1): The HDL receptor responsible for cholesterol uptake into Leydig cells.

B. Disruption of Insl3 Signaling

In addition to testosterone suppression, DIHP downregulates Insulin-like peptide 3 (Insl3) .

• Function: Insl3 mediates the first phase of testicular descent (transabdominal).

• Outcome: Suppression leads to cryptorchidism (undescended testes), a hallmark of the phthalate syndrome, independent of androgen signaling [2].

C. Oxidative Stress & Apoptosis

MIHP induces Reactive Oxygen Species (ROS) generation in testicular cells. This oxidative stress inhibits antioxidant enzymes (SOD1, GPX) and alters cell cycle regulators (downregulation of Ccnd2, Bcl-2; upregulation of Bax), leading to apoptosis of germ cells and gonocytes [3].

Visualization: The DIHP Toxicity Pathway

The following diagram illustrates the cascade from exposure to adverse reproductive outcomes.

Caption: Figure 1. The molecular pathogenesis of DIHP-induced reproductive toxicity, highlighting metabolic activation and gene suppression targets.

Comparative Toxicology: DIHP vs. DEHP

DIHP is structurally and functionally similar to Di(2-ethylhexyl) phthalate (DEHP), the reference standard for phthalate toxicity. Both induce the same spectrum of malformations, but potency varies based on alkyl chain length and branching.

Table 1: Comparative Toxicological Endpoints (Rodent Models)

Parameter	Diisoheptyl Phthalate (DIHP)	Di(2-ethylhexyl) Phthalate (DEHP)	Mechanism Note
Carbon Chain	C7 (Branched)	C8 (Branched)	C4-C7 is the "sweet spot" for toxicity.
Target Organ	Testis (Sertoli/Leydig cells)	Testis (Sertoli/Leydig cells)	Both target FLCs.
Reproductive NOAEL	~50–168 mg/kg/day [4]	~5–10 mg/kg/day [5]	DEHP is generally more potent.
Reproductive LOAEL	~220–750 mg/kg/day	~10–30 mg/kg/day
AGD Reduction	Yes (Significant)	Yes (Severe)	Marker of anti-androgenicity.
Insl3 Suppression	Presumed (Read-across)	Confirmed	Causes cryptorchidism.
Nipple Retention	Yes (Males)	Yes (Males)	Sign of demasculinization.

Note: NOAEL (No Observed Adverse Effect Level) and LOAEL (Lowest Observed Adverse Effect Level) values are derived from multi-generation reproductive toxicity studies in rats.

Experimental Workflows for Validation

To assess DIHP toxicity in a research or drug development setting, two primary assays are recommended: the H295R Steroidogenesis Assay (In Vitro) and the Rat In Utero Exposure Assay (In Vivo).

Protocol A: H295R Steroidogenesis Assay (OECD 456)

This assay detects substances that affect the synthesis of steroid hormones like testosterone and estradiol.

• Cell Culture:

  • Use NCI-H295R human adrenocortical carcinoma cells.

  • Media: DMEM/F12 supplemented with Nu-Serum (2.5%) and ITS+ Premix.

• Seeding:

  • Seed cells in 24-well plates at

    cells/mL.

  • Incubate for 24 hours to allow attachment.

• Dosing:

  • Prepare DIHP/MIHP stock in DMSO.

  • Dose cells with 0.1, 1, 10, and 100 µM of MIHP (metabolite is preferred for in vitro accuracy).

  • Include a Solvent Control (0.1% DMSO) and a Positive Control (Forskolin or Prochloraz).

• Incubation:

  • Incubate for 48 hours at 37°C, 5% CO2.

• Analysis:

  • Collect supernatant.

  • Quantify Testosterone and Estradiol via LC-MS/MS or validated ELISA.

  • Viability Check: Perform MTT or cytotoxicity assay on the cell monolayer to ensure reductions in hormone levels are not due to cell death.

Protocol B: In Utero Exposure (Phthalate Syndrome Model)

This is the gold standard for confirming developmental reproductive toxicity.

• Animals: Pregnant Sprague-Dawley rats.

• Dosing Window: Administer DIHP via oral gavage (corn oil vehicle) from Gestational Day (GD) 12 to GD 21. This covers the "masculinization programming window."

• Dose Groups: Vehicle, 100, 300, 600 mg/kg/day.

• Evaluation (Post-Natal Day 1-2):

  • AGD Measurement: Measure Anogenital Distance using vernier calipers. Normalize to body weight (

    ).

  • Nipple Retention: Count areolae/nipples in male pups (should be zero).

• Molecular Analysis (GD 19):

  • Sacrifice a subset of dams on GD 19.

  • Isolate fetal testes.

  • Perform RT-qPCR for Star, Cyp11a1, and Insl3 to confirm mechanism.

Workflow Visualization: H295R Assay

Caption: Figure 2. Step-by-step workflow for the OECD 456 H295R Steroidogenesis Assay to validate DIHP endocrine disruption.

References

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2008).[3] Diisoheptyl phthalate: Existing Chemical Hazard Assessment Report.[3] Australian Government.[3] Link

• Wilson, V. S., et al. (2004). Phthalate Ester-Induced Gubernacular Lesions are Associated with Reduced Insl3 Gene Expression in the Fetal Rat Testis. Toxicology Letters, 146(3), 207-215. Link

• Wang, Y., et al. (2012). Mono-(2-ethylhexyl) Phthalate Induces Oxidative Stress and Inhibits Growth of Mouse Ovarian Antral Follicles.[4] Biology of Reproduction, 87(6), 152. Link

• McKee, R. H., et al. (2006).[3] An assessment of the potential developmental and reproductive toxicity of di-isoheptyl phthalate in rodents. Reproductive Toxicology, 21(3), 241-252.[3] Link

• Blystone, C. R., et al. (2010).[5] Determination of the Di-(2-Ethylhexyl) Phthalate NOAEL for Reproductive Development in the Rat. Toxicological Sciences, 116(1), 290-299. Link

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• 5. researchgate.net [researchgate.net]

Navigating the Genotoxic Landscape of Diisoheptyl Phthalate: A Technical Guide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

Diisoheptyl phthalate (DIHP), a plasticizer utilized in a variety of commercial and consumer products, has come under scientific scrutiny to ascertain its safety profile, particularly concerning its potential for genotoxicity. This technical guide provides an in-depth examination of the genotoxicity studies of DIHP, offering a synthesis of current data, detailed experimental protocols for key assays, and an exploration of the mechanistic underpinnings of its biological activity. As professionals in the field of drug development and chemical safety assessment, a comprehensive understanding of the methodologies and the interpretation of their results is paramount. This document is structured to provide not only the established facts but also the scientific rationale behind the selection and execution of a standard genotoxicity testing battery.

Introduction to Diisoheptyl Phthalate and the Imperative of Genotoxicity Assessment

Diisoheptyl phthalate (DIHP) belongs to the family of ortho-phthalates, specifically categorized among the 'transitional' phthalates, which are characterized by branched ester side chains with a carbon backbone of predominantly six carbons.[1] Its use as a plasticizer necessitates a thorough evaluation of its potential to interact with genetic material, a critical component of its overall toxicological profile. Genotoxicity assessment is a cornerstone of chemical safety evaluation, as substances that can alter DNA have the potential to be carcinogenic or induce heritable mutations.

The standard approach to genotoxicity testing involves a battery of in vitro and in vivo assays designed to detect different genotoxic endpoints, including gene mutations, chromosomal damage, and DNA strand breaks. A crucial aspect of in vitro testing is the inclusion of a metabolic activation system, typically a liver homogenate fraction (S9), to mimic the metabolic processes that occur in the body, which can either detoxify a substance or convert it into a more reactive, genotoxic metabolite.

Core Genotoxicity Assays for DIHP: Methodologies and Findings

Based on available regulatory assessments, the genotoxicity of DIHP has been evaluated using a standard battery of in vitro tests. The following sections will detail the principles, step-by-step protocols, and the reported findings for DIHP in these key assays.

Bacterial Reverse Mutation Assay (Ames Test)

Principle and Rationale: The Ames test is a widely used initial screening assay for identifying substances that can cause gene mutations. The assay utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) due to a mutation in the genes responsible for its synthesis. The principle of the test is to detect mutations that revert the original mutation, restoring the bacteria's ability to synthesize the essential amino acid and thus grow on a medium lacking it.[2] The inclusion of strains with different types of mutations allows for the detection of both base-pair substitution and frameshift mutagens.

Experimental Workflow: Ames Test

Caption: A generalized workflow for the Bacterial Reverse Mutation (Ames) Test.

Detailed Protocol (Adapted from OECD Guideline 471):

• Strain Preparation: Select at least five tester strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101). Culture the strains overnight in nutrient broth to reach a sufficient cell density.

• Metabolic Activation: Prepare the S9 fraction from the livers of rats induced with a suitable agent (e.g., Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone). Prepare the S9 mix containing the S9 fraction, cofactors (e.g., NADP+, G6P), and buffer.

• Dose Selection: Based on a preliminary toxicity test, select at least five different concentrations of DIHP to be tested. For non-toxic substances, the maximum recommended concentration is 5000 µ g/plate .[3]

• Plate Incorporation Method:

  • To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture, 0.1 mL of the DIHP test solution, and 0.5 mL of S9 mix (for metabolically activated conditions) or buffer (for non-activated conditions).

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48 to 72 hours.[2]

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive response is defined as a concentration-related increase in the number of revertant colonies to at least twice the background (solvent control) count for at least one strain, with or without metabolic activation.

Findings for Diisoheptyl Phthalate:

DIHP was reported to be non-mutagenic in S. typhimurium reverse mutation assays using strains TA98, TA100, TA1535, 1537, and 1538, at concentrations up to 5000 µg/mL, both with and without S9 metabolic activation.[1]

Assay	Strains	Concentration Range	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation	S. typhimurium TA98, TA100, TA1535, TA1537, TA1538	Up to 5000 µg/mL	With and Without S9	Negative	[1]

In Vitro Mammalian Chromosomal Aberration Test

Principle and Rationale: This assay is designed to identify substances that cause structural damage to chromosomes in cultured mammalian cells.[4][5] Chromosomal aberrations are changes in the normal structure of a chromosome and can be of two types: chromosome-type (both chromatids are affected) and chromatid-type (only one chromatid is affected). The presence of such aberrations is a hallmark of genotoxicity and is associated with carcinogenesis.[6] The assay is conducted using established cell lines, such as Chinese Hamster Ovary (CHO) cells, or primary cell cultures like human peripheral blood lymphocytes.[5]

Experimental Workflow: Chromosomal Aberration Test

Caption: A generalized workflow for the In Vitro Mammalian Chromosomal Aberration Test.

Detailed Protocol (Adapted from OECD Guideline 473):

• Cell Culture: Culture CHO cells in a suitable medium until they reach a sufficient number for the experiment.

• Exposure: Seed the cells into culture vessels and allow them to attach. Expose the cells to at least three concentrations of DIHP, along with negative (solvent) and positive controls, under two conditions:

  • Short-term treatment with S9: Expose for 3-6 hours in the presence of S9 mix.

  • Short-term treatment without S9: Expose for 3-6 hours without S9 mix.

  • Continuous treatment without S9: Expose for the duration of the cell cycle (e.g., 20-24 hours).

• Metaphase Arrest: At a predetermined time after the start of treatment (typically corresponding to 1.5-2 normal cell cycle lengths), add a metaphase-arresting substance (e.g., colcemid or colchicine) to the cultures.

• Harvesting and Slide Preparation:

  • Harvest the cells by trypsinization.

  • Treat the cells with a hypotonic solution (e.g., 0.075M KCl) to swell the cells and disperse the chromosomes.

  • Fix the cells in a mixture of methanol and acetic acid.

  • Drop the fixed cell suspension onto clean glass slides and allow to air dry.

• Staining and Analysis: Stain the slides with a suitable stain (e.g., Giemsa). Analyze at least 200 well-spread metaphases per concentration for the presence of structural chromosomal aberrations.

• Data Analysis: A substance is considered positive if it produces a concentration-dependent increase in the percentage of cells with structural aberrations, and the increase is statistically significant compared to the negative control.

Findings for Diisoheptyl Phthalate:

DIHP did not induce chromosomal aberrations in Chinese hamster ovary (CHO) cells at concentrations up to 4990 µg/mL.[1]

Assay	Cell Line	Concentration Range	Metabolic Activation	Result	Reference
In Vitro Chromosomal Aberration	Chinese Hamster Ovary (CHO)	Up to 4990 µg/mL	Not specified, but standard protocols include both with and without S9	Negative	[1]

In Vivo Genotoxicity and Mechanistic Considerations

While the in vitro data for DIHP in the Ames and chromosomal aberration tests are negative, it is crucial to consider the potential for in vivo specific effects and indirect mechanisms of genotoxicity.

Hepatic DNA Synthesis

Observation and Rationale: In vivo studies in rats and mice have reported that DIHP caused significant elevations in hepatic DNA synthesis.[1] Increased DNA synthesis outside of the normal cell cycle, known as unscheduled DNA synthesis (UDS), is an indicator of DNA repair following DNA damage.[7][8] Therefore, this finding warrants further investigation into the potential for DIHP to cause DNA damage in the liver.

Relevant Assay: Unscheduled DNA Synthesis (UDS) Test

Principle: The in vivo UDS test measures DNA repair synthesis in the liver cells of animals exposed to a test substance.[9] Animals are treated with the test substance, and then their liver cells are isolated and incubated with radiolabeled thymidine. Cells that are not in the S-phase of the cell cycle will only incorporate the labeled thymidine if they are repairing damaged DNA.[7] The amount of incorporated radioactivity is quantified by autoradiography.[9]

Experimental Workflow: In Vivo UDS Test

Caption: A generalized workflow for the In Vivo Unscheduled DNA Synthesis (UDS) Test.

Detailed Protocol (Adapted from OECD Guideline 486):

• Animal Dosing: Administer DIHP to rats, typically by oral gavage, at a minimum of two dose levels.[9]

• Hepatocyte Isolation: At a specified time after dosing (e.g., 2-4 hours or 12-16 hours), anesthetize the animals and perfuse the liver with a collagenase solution to isolate the hepatocytes.

• Cell Culture and Labeling: Culture the isolated hepatocytes in a medium containing tritiated thymidine ([³H]TdR) for a defined period (e.g., 4 hours).

• Slide Preparation: Harvest the cells, wash them, and prepare slides for autoradiography.

• Autoradiography: Coat the slides with photographic emulsion and expose them in the dark for an appropriate duration.

• Grain Counting: After developing the autoradiographs, stain the cells and count the number of silver grains over the nucleus and in the cytoplasm of non-S-phase cells using a microscope.

• Data Analysis: Calculate the net nuclear grains (NNG) by subtracting the cytoplasmic grain count from the nuclear grain count. A positive result is indicated by a significant increase in the mean NNG in treated animals compared to controls.

Implications for DIHP: Although a formal UDS study for DIHP has not been reported, the finding of increased hepatic DNA synthesis suggests that this would be a pertinent follow-up study to clarify the genotoxic potential of DIHP in the liver.

Potential Indirect Mechanisms of Genotoxicity

The observed increase in hepatic DNA synthesis, in the absence of positive findings in standard in vitro mutation and clastogenicity assays, points towards a potential indirect mechanism of genotoxicity. For phthalates, a well-documented mechanism involves the generation of reactive oxygen species (ROS) and oxidative stress.[10][11]

Oxidative Stress Pathway

Caption: A proposed indirect mechanism of genotoxicity for phthalates via oxidative stress.

Causality and Mechanistic Insight:

• Metabolic Activation: DIHP is metabolized in the body to its monoester, which can then undergo further oxidation to form metabolites such as monohydroxyheptyl phthalate, mono-oxoheptyl phthalate, and monocarboxyhexyl phthalate.[12][13] While the parent compound and its primary monoester may not be directly genotoxic, the metabolic processes themselves, particularly those involving peroxisome proliferation, can lead to an overproduction of ROS.

• Peroxisome Proliferator-Activated Receptors (PPARs): Many phthalates are known to be agonists of PPARα, a nuclear receptor primarily expressed in the liver that regulates lipid metabolism.[10] Activation of PPARα can lead to peroxisome proliferation, an increase in the number and size of these organelles.[10]

• Reactive Oxygen Species (ROS) Generation: Peroxisomes are a major site of fatty acid β-oxidation, a process that generates hydrogen peroxide (H₂O₂), a type of ROS.[10] The proliferation of peroxisomes can lead to an imbalance in the production and detoxification of ROS, resulting in oxidative stress.

• Oxidative DNA Damage: Excess ROS can damage cellular macromolecules, including DNA. A common form of oxidative DNA damage is the formation of 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), which can lead to G:C to T:A transversions if not repaired. This DNA damage would trigger repair mechanisms, which would be detected as increased or unscheduled DNA synthesis.

This proposed mechanism provides a plausible explanation for the increased hepatic DNA synthesis observed with DIHP in the absence of positive results in standard in vitro genotoxicity assays. It highlights the importance of considering tissue-specific effects and indirect mechanisms of action when evaluating the full genotoxic potential of a compound.

Conclusion and Future Directions

The available data from a standard battery of in vitro genotoxicity tests indicate that Diisoheptyl phthalate is not mutagenic in the Ames test and does not induce chromosomal aberrations in cultured mammalian cells.[1] However, the in vivo finding of increased hepatic DNA synthesis suggests a potential for genotoxicity in the liver, possibly through an indirect mechanism involving oxidative stress secondary to peroxisome proliferation.

For a comprehensive risk assessment, further studies would be beneficial to:

• Conduct an in vivo Unscheduled DNA Synthesis (UDS) assay to confirm and quantify the extent of DNA repair in the liver following DIHP exposure.

• Perform an in vivo micronucleus test in rodents , with an analysis of micronuclei in both bone marrow and liver cells, to assess the potential for chromosomal damage in vivo. While data for the closely related DEHP has shown equivocal to positive results in the bone marrow micronucleus test and positive results in a liver micronucleus assay, specific data for DIHP is needed.[14][15][16]

• Investigate the genotoxicity of DIHP metabolites to determine if they are more reactive than the parent compound.

• Measure biomarkers of oxidative stress and DNA damage (e.g., 8-oxodG) in the liver of DIHP-treated animals to further elucidate the mechanism of action.

By integrating the findings from these assays, researchers and drug development professionals can build a more complete and scientifically robust understanding of the genotoxic potential of Diisoheptyl phthalate, ensuring a thorough and data-driven approach to chemical safety assessment.

References

• Bacterial Reverse Mutation Assay or Ames assay (OECD 471). (n.d.). NIB. Retrieved February 12, 2026, from [Link]

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• Test No. 473: In Vitro Mammalian Chromosomal Aberration Test. (2016). OECD. Retrieved February 12, 2026, from [Link]

• Test No. 471: Bacterial Reverse Mutation Test. (1997). OECD. Retrieved February 12, 2026, from [Link]

• Reverse mutation test on bacteria according to OECD 471. (2021, August 10). Analytice. Retrieved February 12, 2026, from [Link]

• Chromosome Aberration Test. (n.d.). Charles River. Retrieved February 12, 2026, from [Link]

• OECD 473: In Vitro Mammalian Chromosomal Aberration Test. (2020, August 27). Nucro-Technics. Retrieved February 12, 2026, from [Link]

• Unscheduled DNA Synthesis (UDS) Test with Mammalian Liver Cells In Vivo. (2013). In Methods in Molecular Biology. Springer. Retrieved February 12, 2026, from [Link]

• Oced 473 chromosomal aberration. (2015, December 2). SlideShare. Retrieved February 12, 2026, from [Link]

• Test No. 486: Unscheduled DNA Synthesis (UDS) Test with Mammalian Liver Cells in vivo. (1997). OECD. Retrieved February 12, 2026, from [Link]

• Test No. 471: Bacterial Reverse Mutation Test. (2020). OECD. Retrieved February 12, 2026, from [Link]

• Koch, H. M., & Calafat, A. M. (2009). Phthalates: metabolism and exposure. International journal of hygiene and environmental health, 212(6), 649–663. [Link]

• Ames Mutagenicity Testing (OECD 471). (n.d.). CPT Labs. Retrieved February 12, 2026, from [Link]

• Silva, M. J., et al. (2022). Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019. International Journal of Environmental Research and Public Health, 19(15), 9205. [Link]

• Rajagopal, T., et al. (2017). Cytotoxic and genotoxic effects of di-isononyl phthalate and di-(2-ethylhexyl) phthalate: An in vitro and in vivo approach on three different models. Ecologia Balkanica, 9(1), 47-55.
• National Toxicology Program. (2023). Genetic Toxicology - NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats. National Toxicology Program technical report series, (592), 1–254.

• Erkekoglu, P., & Kocer-Gumusel, B. (2014). Genotoxicity of phthalates. Toxicology mechanisms and methods, 24(7), 416–426. [Link]

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• Shigano, M., et al. (2024). Confirmation of Di(2-ethylhexyl) phthalate-induced micronuclei by repeated dose liver micronucleus assay. Genes and environment : the official journal of the Japanese Environmental Mutagen Society, 46(1), 17. [Link]

• Test No. 486: Unscheduled DNA Synthesis (UDS) Test with Mammalian Liver Cells in vivo. (1997). OECD. Retrieved February 12, 2026, from [Link]

• G04: In Vivo Micronucleus Summary Data. (2018, September 20). NTP. Retrieved February 12, 2026, from [Link]

• Diisoheptyl Phthalate. (2017). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved February 12, 2026, from [Link]

• Sargazi, S., et al. (2021). Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways. Environmental science and pollution research international, 28(36), 49779–49795. [Link]

• Fautz, R., et al. (1994). Recommendations for the performance of UDS tests in vitro and in vivo. Mutation research, 312(3), 263–285. [Link]

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Toxicological Profile &amp; Risk Assessment: Diisoheptyl Phthalate (DIHP) Induced Reproductive Dysgenesis

Executive Summary

Diisoheptyl phthalate (DIHP) (CAS RN: 71888-89-6) is a branched C7 phthalate ester primarily used as a plasticizer in vinyl flooring and wire insulation.[1] While less ubiquitous than DEHP, DIHP exhibits a potent anti-androgenic toxicity profile consistent with the "Phthalate Syndrome."[2] This guide synthesizes the mechanistic basis of DIHP-induced reproductive toxicity, focusing on the disruption of fetal Leydig cell (FLC) function, suppression of steroidogenesis, and subsequent developmental malformations.[2][3]

Researchers and drug development professionals must recognize DIHP not merely as a general toxicant, but as a specific disruptor of the in utero masculinization programming window (Gestation Days 12–21 in rats), necessitating targeted screening protocols for testosterone synthesis inhibition and insulin-like peptide 3 (INSL3) suppression.

Chemical Identity & Physicochemical Context

Understanding the structural properties of DIHP is critical for predicting bioavailability and metabolic activation.

• Chemical Name: 1,2-Benzenedicarboxylic acid, di-C6-8-branched alkyl esters, C7-rich.[2]

• Structure: Branched alkyl side chains (isoheptyl).[4]

• Metabolic Activation: Like other phthalates, DIHP is rapidly hydrolyzed by lipases in the gut to its bioactive monoester, Monoisoheptyl phthalate (MIHP) .[2] MIHP is the proximate toxicant responsible for disrupting Sertoli-Leydig cell signaling.

Property	Value	Relevance to Toxicity
Molecular Weight	~362 g/mol	Facilitates placental transfer.
LogKow	High (> 6)	High lipophilicity; potential for accumulation in fetal tissues.
Water Solubility	Very Low	Requires corn oil vehicle for in vivo gavage studies.

Mechanism of Action: The Anti-Androgenic AOP

DIHP toxicity is characterized by a non-receptor-mediated anti-androgenic mechanism. Unlike flutamide (which blocks the androgen receptor), DIHP inhibits the synthesis of androgens.

Disruption of Steroidogenesis

Exposure to DIHP downregulates a battery of genes essential for cholesterol transport and steroid biosynthesis within Fetal Leydig Cells (FLCs).

• Key Targets: Star (Steroidogenic Acute Regulatory protein), Cyp11a1 (Side-chain cleavage enzyme), and Cyp17a1.[2]

• Consequence: A dose-dependent reduction in fetal testicular testosterone (T) production.[3][5]

The INSL3-Cryptorchidism Axis

DIHP suppresses the expression of Insl3 (Insulin-like peptide 3).[3][5] INSL3 is critical for the transabdominal descent of the testes. Its suppression leads to cryptorchidism (undescended testes), a hallmark of phthalate toxicity.[2]

Cellular Pathologies

• Multinucleated Gonocytes (MNGs): DIHP exposure causes gonocytes to become multinucleated, indicating a disruption in germ cell-Sertoli cell communication.

• Leydig Cell Aggregation: Instead of a diffuse distribution, FLCs form large, abnormal aggregates in the interstitial space.[2]

Visualization: Adverse Outcome Pathway (AOP)

The following diagram illustrates the causal linkage between DIHP exposure and reproductive malformations.[3]

Figure 1: Adverse Outcome Pathway (AOP) for DIHP-induced reproductive toxicity, detailing the cascade from gene suppression to phenotypic malformations.

Experimental Methodologies: Validated Protocols

To assess DIHP toxicity reliably, researchers must utilize the "Phthalate Syndrome" critical window assay.[2] Standard adult toxicity studies often miss these developmental endpoints.[2]

Protocol: In Utero Exposure Assay (Rat Model)

Objective: Determine the effects of DIHP on fetal testosterone production and male reproductive tract development.[3][5]

Subject: Sprague-Dawley Rats (Time-mated). Critical Window: Gestation Days (GD) 12–21.

Step-by-Step Workflow:

• Dosing: Administer DIHP via oral gavage in corn oil vehicle daily from GD 12 to GD 21.

  • Dose Groups: 0 (Control), 10, 100, 500, 1000 mg/kg bw/day.[2][3]

  • Rationale: This window covers the peak period of male sexual differentiation.

• Cesarean Section (GD 21):

  • Euthanize dams on GD 21 (prior to parturition).

  • Remove fetuses and determine sex via anogenital distance (AGD) inspection (males have longer AGD).

• Endpoint 1: Anogenital Distance (AGD):

  • Measure AGD using a digital caliper under a stereomicroscope.[2]

  • Normalization: Calculate AGD Index = AGD / (Body Weight)^(1/3).

• Endpoint 2: Ex Vivo Testosterone Production:

  • Isolate fetal testes.[2]

  • Incubate single testis in Media 199 (+gonadotropin) for 3 hours at 37°C.

  • Quantify testosterone in media via LC-MS/MS or RIA.

• Endpoint 3: Gene Expression (qPCR):

  • Extract RNA from the contralateral testis.

  • Target genes: Star, Cyp11a1, Insl3.[2][3]

Protocol Visualization

Figure 2: Experimental timeline for the standard in utero phthalate toxicity assay.

Quantitative Risk Assessment Data

The following data summarizes key toxicological thresholds derived from validated 2-generation and developmental toxicity studies (e.g., McKee et al., 2006; Lin et al.).

Table 1: Critical Effect Levels (Rat Models)

Endpoint	Value Type	Dose (mg/kg bw/day)	Biological Significance
Developmental Toxicity	NOAEL	300	Threshold for fetal malformations.[6]
Developmental Toxicity	LOAEL	750	Increased resorptions, skeletal malformations, ectopic testes.[2]
Reproductive Toxicity (F1)	NOAEL	~227–750 (4500 ppm)	Based on reproductive organ weights.[6]
Reproductive Toxicity (F1)	LOAEL	~419–1360 (8000 ppm)	Decreased fertility, reduced AGD, nipple retention.[2]
Testosterone Reduction	IC50	~384	Concentration inhibiting 50% of serum T synthesis.[2]
INSL3 Reduction	IC50	~401	Concentration inhibiting 50% of INSL3 expression.[2]

Note: The proximity of the IC50 values for Testosterone and INSL3 suggests a coordinated downregulation of Leydig cell function.

Regulatory & Comparative Context

Potency Comparison

DIHP is considered a "transitional" phthalate (C7).

• Potency: DIHP is generally equipotent or slightly less potent than DEHP (C8) and DBP (C4) in reducing fetal testosterone, but follows the same mode of action.

• Mixture Toxicity: Studies indicate that DIHP acts dose-additively with other anti-androgenic phthalates (DEHP, DBP, BBP).[2][5] Risk assessments should consider cumulative exposure.[2]

Regulatory Status

• US CPSC: Classified as a chronic toxicant due to reproductive and developmental effects.[7]

• ECHA/REACH: Identified as a Substance of Very High Concern (SVHC) candidate due to reprotoxic properties.

• AICIS (Australia): Validated hazards include fertility reduction and developmental malformations.[6]

References

• McKee, R. H., et al. (2006). An assessment of the potential developmental and reproductive toxicity of diisoheptyl phthalate in rodents.[2] Reproductive Toxicology, 21(3), 241-252.[2][6] Link

• Saillenfait, A. M., et al. (2006). Developmental toxic effects of diisobutyl phthalate, the methyl-branched analogue of di-n-butyl phthalate, administered by gavage to rats.[2][8] Toxicology Letters, 165(1), 39-46.[2][8] Link

• Lin, H., et al. (2008). Involvement of leukemia inhibitory factor in the abnormal aggregation of fetal Leydig cells caused by phthalate exposure.[2][3] Reproductive Toxicology. Link

• Consumer Product Safety Commission (CPSC). (2010). Toxicity Review of Diisoheptyl Phthalate (DIHP).[1] Link

• Hannas, B. R., et al. (2011). Dose-response assessment of fetal testosterone production and gene expression levels in rat testes following in utero exposure to diethylhexyl phthalate, diisobutyl phthalate, diisoheptyl phthalate, and diisononyl phthalate.[2] Toxicological Sciences, 123(1), 206-216.[2] Link

• Australian Industrial Chemicals Introduction Scheme (AICIS). Diisoheptyl Phthalate Hazard Assessment. Link

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An In-Depth Technical Guide to the Environmental Fate and Transport of Diisoheptyl Phthalate (DIHP)

For Researchers, Scientists, and Drug Development Professionals

Foreword

Diisoheptyl phthalate (DIHP), a branched-chain phthalate ester, has been utilized as a plasticizer to impart flexibility to a variety of polymeric materials. As with many phthalates, DIHP is not chemically bound to the polymer matrix, leading to its potential release into the environment throughout the product lifecycle. Understanding the environmental fate and transport of DIHP is paramount for assessing its potential ecological risks and for developing strategies to mitigate its environmental impact. This technical guide provides a comprehensive overview of the current scientific understanding of DIHP's behavior in the environment, with a focus on its degradation, partitioning, and mobility in key environmental compartments. Recognizing the limited availability of DIHP-specific experimental data, this guide incorporates data from structurally similar branched phthalates, such as Diisononyl phthalate (DINP) and Diisodecyl phthalate (DIDP), to provide a more complete picture. This approach is clearly noted where surrogate data is employed.

Physicochemical Properties of Diisoheptyl Phthalate

The environmental behavior of a chemical is fundamentally governed by its physicochemical properties. These parameters determine its partitioning between air, water, soil, and biota, as well as its susceptibility to various degradation processes.

Property	Value	Source
Chemical Name	1,2-Benzenedicarboxylic acid, di-C6-8-branched alkyl esters, C7 rich	[1]
CAS Number	71888-89-6	[1]
Molecular Formula	C22H34O4	[1]
Molecular Weight	363 g/mol (based on di-C7H15 alkyl ester)	[1]
Physical State	Liquid	[1]
Melting Point	-45°C	[1]
Boiling Point	398°C (at 101.3 kPa)	[1]
Density	994 kg/m ³ (at 20°C)	[1]
Vapor Pressure	9.33 x 10⁻⁸ kPa (at 25°C)	[1]
Water Solubility	1.7 x 10⁻⁵ g/L (at 22°C)	[1]
Octanol-Water Partition Coefficient (log Kow)	6.87	[1]
Henry's Law Constant	1.99 Pa·m³/mol (at 25°C)	[1]

The low water solubility and high log Kow value of DIHP indicate its hydrophobic nature, suggesting a strong tendency to partition from water into organic phases such as soil organic matter, sediments, and biological tissues. Its low vapor pressure suggests that volatilization from water and soil surfaces is not a significant transport pathway.

Environmental Degradation of Diisoheptyl Phthalate

The persistence of DIHP in the environment is determined by the rates of its degradation through biotic and abiotic processes.

Biodegradation

Biodegradation by microorganisms is the primary degradation pathway for phthalate esters in the environment. The process typically occurs in a stepwise manner, initiating with the hydrolysis of the diester to a monoester and an alcohol, followed by the hydrolysis of the monoester to phthalic acid and another alcohol. Phthalic acid can then be further mineralized to carbon dioxide and water under aerobic conditions, or to methane and carbon dioxide under anaerobic conditions.

Generalized aerobic and anaerobic biodegradation pathway of DIHP.

While specific kinetic data for DIHP is limited, studies on structurally similar branched phthalates like DINP provide valuable insights. For instance, a consortium of saline soil bacteria demonstrated the ability to biodegrade 99% of DINP at an initial concentration of 500 mg/L within 168 hours, with a calculated half-life of 12.76 hours.[2] The degradation of DINP was found to proceed through de-esterification to monoisononyl phthalate and subsequent β-oxidation.[2] Generally, higher molecular weight and more branched phthalates tend to biodegrade more slowly than their lower molecular weight, linear counterparts.

Abiotic Degradation

Hydrolysis of phthalate esters can occur under both acidic and alkaline conditions, though it is generally slow at neutral pH. The process involves the cleavage of the ester bond, leading to the formation of the monoester and eventually phthalic acid. The rate of hydrolysis is influenced by pH and temperature. While abiotic hydrolysis is generally not considered a major degradation pathway for phthalates in most natural environments compared to biodegradation, it can be more significant in specific settings like landfills with extreme pH conditions.

Photolysis, or degradation by sunlight, can also contribute to the breakdown of phthalates. This process can occur through direct absorption of UV radiation or indirectly through reactions with photochemically produced reactive species like hydroxyl radicals. The efficiency of photolysis is dependent on factors such as the intensity of sunlight, the presence of sensitizing substances in the water or atmosphere, and the specific chemical structure of the phthalate. Studies on other phthalates have shown that photolysis rates are generally slow in aqueous environments.[3]

Environmental Transport and Partitioning

The movement and distribution of DIHP in the environment are dictated by its partitioning behavior between different environmental compartments.

Soil and Sediment Sorption

Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism from its surrounding environment, leading to concentrations in the organism that are higher than in the surrounding medium. The bioconcentration factor (BCF) is a key parameter used to assess the potential for a chemical to bioaccumulate in aquatic organisms. Given DIHP's high log Kow, a high potential for bioaccumulation would be expected. However, metabolic processes in organisms can significantly reduce the actual bioaccumulation potential. For DIDP, measured BCFs in carp were low (<3.6 and <14.4), suggesting that bioconcentration in fish is low.[4] This is likely due to the rapid metabolism of the phthalate diester to its monoester and other more water-soluble metabolites, which are more readily excreted.

Experimental Protocols

To ensure the generation of reliable and comparable data on the environmental fate of DIHP, standardized test methods should be employed. The following section outlines key experimental protocols based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD).

Biodegradation Assessment

Protocol: OECD 301B - Ready Biodegradability: CO₂ Evolution Test [5]

This test provides an indication of the ultimate biodegradability of a substance under aerobic conditions.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms from a wastewater treatment plant and incubated in sealed vessels in the dark. The amount of carbon dioxide produced from the mineralization of the test substance is measured over a 28-day period and is expressed as a percentage of the theoretical maximum CO₂ production (ThCO₂).

• Methodology:

  • Prepare a mineral salt medium as specified in the OECD 301 guideline.

  • Prepare an inoculum of microorganisms, typically from the activated sludge of a domestic wastewater treatment plant.

  • Add the test substance (DIHP) at a known concentration (typically 10-20 mg/L of total organic carbon) to the test vessels containing the mineral medium and inoculum.

  • Prepare control vessels containing only the inoculum and mineral medium (to measure background CO₂ evolution) and reference vessels with a readily biodegradable substance (e.g., sodium benzoate) to validate the test system.

  • Seal the vessels and incubate at a constant temperature (e.g., 20-24°C) in the dark with continuous stirring.

  • Periodically measure the CO₂ produced in the headspace of the vessels using a suitable method, such as trapping in a barium hydroxide solution and titrating the excess hydroxide, or by using a CO₂ analyzer.

  • Calculate the percentage biodegradation at each sampling time. A substance is considered "readily biodegradable" if it reaches 60% of its ThCO₂ within a 10-day window during the 28-day test period.[6]

Workflow for OECD 301B Biodegradability Test.

Soil Sorption/Desorption Assessment

Protocol: OECD 106 - Adsorption - Desorption Using a Batch Equilibrium Method [7]

This method is used to determine the adsorption and desorption potential of a chemical in soil.

• Principle: A solution of the test substance of known concentration is equilibrated with a known amount of soil. The concentration of the test substance in the aqueous phase is measured after equilibrium is reached, and the amount adsorbed to the soil is calculated by difference.

• Methodology:

  • Select and characterize the soil(s) to be used in the study, including pH, organic carbon content, and particle size distribution.

  • Prepare a stock solution of DIHP in a suitable solvent (e.g., methanol) and then dilute it in a 0.01 M calcium chloride solution to the desired test concentrations.

  • Add a known mass of soil to a series of centrifuge tubes.

  • Add a known volume of the DIHP solution to each tube.

  • Include control samples without soil to account for any abiotic degradation or sorption to the vessel walls.

  • Equilibrate the samples by shaking at a constant temperature for a predetermined time (typically 24-48 hours).

  • Separate the soil and aqueous phases by centrifugation.

  • Analyze the concentration of DIHP in the supernatant using a suitable analytical method (e.g., GC-MS or LC-MS/MS).

  • Calculate the amount of DIHP adsorbed to the soil and determine the adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

  • For desorption, the supernatant is replaced with a fresh solution of 0.01 M calcium chloride, and the process is repeated.

Workflow for OECD 106 Soil Sorption Test.

Bioaccumulation Assessment

Protocol: OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure [8]

This guideline describes procedures for characterizing the bioconcentration and bioaccumulation of chemicals in fish.

• Principle: Fish are exposed to the test substance in water (for bioconcentration) or in their diet (for biomagnification) for a specified period (uptake phase), followed by a period in a clean environment (depuration phase). The concentration of the test substance in the fish tissue is measured at various time points during both phases.

• Methodology (Aqueous Exposure):

  • Select a suitable fish species (e.g., zebrafish, rainbow trout).

  • Acclimate the fish to the test conditions.

  • Prepare a flow-through system to maintain a constant concentration of DIHP in the test water.

  • Expose a group of fish to the DIHP solution for the uptake phase (e.g., 28 days).

  • At predetermined intervals, sample fish and analyze the concentration of DIHP and its major metabolites in the tissues.

  • After the uptake phase, transfer the remaining fish to clean water for the depuration phase.

  • Continue sampling fish during the depuration phase to determine the rate of elimination.

  • Calculate the bioconcentration factor (BCF) as the ratio of the concentration of the chemical in the fish at steady-state to the concentration in the water.

Analytical Methodology

Accurate and sensitive analytical methods are crucial for quantifying DIHP and its metabolites in complex environmental matrices.

• Sample Preparation: Extraction techniques such as solid-phase extraction (SPE) for water samples and pressurized liquid extraction (PLE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for soil and sediment samples are commonly employed.

• Instrumentation: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred analytical techniques for the determination of phthalates and their metabolites due to their high selectivity and sensitivity.[9][10][11]

Conclusion

Diisoheptyl phthalate is a hydrophobic compound with a low potential for volatilization. Its environmental fate is primarily driven by biodegradation and sorption to soil and sediment. While DIHP's high log Kow suggests a potential for bioaccumulation, metabolic processes in organisms are likely to limit its accumulation in the food chain. Due to the scarcity of DIHP-specific data, further research employing standardized methodologies, such as the OECD guidelines outlined in this guide, is essential for a more definitive assessment of its environmental risk. The use of data from structurally similar phthalates provides valuable initial estimates but should be interpreted with caution. This technical guide serves as a foundational resource for researchers and professionals engaged in the environmental assessment and management of DIHP and other related compounds.

References

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• Danish Environmental Protection Agency. (n.d.). Review of Environmental Fate and Effects of Selected Phthalate Esters. 9 Diisodecyl Phthalate (DIDP). Retrieved from [Link]

• Al-Rimawi, F., et al. (2017). Analysis of phthalate plasticizer in Jordanian bottled waters by liquid chromatography-tandem mass spectrophotometry (LC-MS/MS).

• Situ Biosciences. (n.d.). OECD 301B - Biodegradation Test - CO2 Evolution. Retrieved from [Link]

• Xiang, L., et al. (2019). Sorption Mechanism, Kinetics, and Isotherms of Di-n-butyl Phthalate to Different Soil Particle-Size Fractions. Journal of Agricultural and Food Chemistry, 67(16), 4543–4552. [Link]

• Kavlock, R., et al. (2002). Diisononyl Phthalate: Chemistry, Environmental Path, and Toxicology.

• Wikipedia. (n.d.). Diisononyl phthalate. Retrieved from [Link]

• Li, Z., et al. (2021). Competitive adsorption of Dibutyl phthalate (DBP) and Di(2-ethylhexyl) phthalate (DEHP) onto fresh and oxidized corncob biochar. WUR eDepot. [Link]

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• Waters. (n.d.). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. Retrieved from [Link]

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• Hutter, F., et al. (2016). Di-(2-propylheptyl) phthalate (DPHP) and its metabolites in blood of rats upon single oral administration of DPHP.

• Adams, W. J., & Heidolph, B. B. (1985). Sediment sorption coefficient measurements for four phthalate esters: Experimental results and model theory. Environmental Toxicology and Chemistry, 4(3), 309-315. [Link]

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• ibacon. (n.d.). OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure. Retrieved from [Link]

• ibacon GmbH. (n.d.). OECD 301/310: Ready Biodegradability Tests. Retrieved from [Link]

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• U.S. Consumer Product Safety Commission. (2011). Toxicity review of di(2-propylheptyl)
• Wang, F., et al. (2015). Determination of phthalate esters in soil using a quick, easy, cheap, effective, rugged, and safe method followed by GC-MS.

• Guo, Y., et al. (2011). Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry. PMC. [Link]

• Lessmann, F., et al. (2016). Di-(2-propylheptyl) phthalate (DPHP) and its metabolites in blood of rats upon single oral administration of DPHP. PubMed. [Link]

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• McNally, K., et al. (2021). Development, Testing, Parameterisation and Calibration of a Human PBPK Model for the Plasticiser, Di-(2-propylheptyl) Phthalate (DPHP) Using in Silico, in vitro and Human Biomonitoring Data. Frontiers in Pharmacology. [Link]

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An In-Depth Technical Guide to Diisoheptyl Phthalate: Structural Analogs, Related Compounds, and Toxicological Assessment

Intended Audience: This guide is designed for researchers, scientists, and drug development professionals engaged in the study of plasticizers, endocrine-disrupting chemicals, and related toxicological fields.

Abstract

Diisoheptyl phthalate (DIHP) is a high molecular weight phthalate ester primarily utilized as a plasticizer to impart flexibility to polymers, most notably polyvinyl chloride (PVC).[1] As with many phthalates, concerns regarding its potential for adverse health effects, particularly reproductive and developmental toxicity, have prompted in-depth scientific investigation. This technical guide provides a comprehensive overview of DIHP, its structural analogs, and related compounds of toxicological interest. We will delve into the physicochemical properties, metabolic pathways, and toxicological profiles of these compounds, with a focus on structure-activity relationships. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the analytical determination and toxicological assessment of these substances, empowering researchers to conduct robust and reproducible studies.

Introduction to Diisoheptyl Phthalate (DIHP)

DIHP is a complex mixture of isoheptyl esters of phthalic acid, characterized by a benzene-1,2-dicarboxylic acid core with two branched seven-carbon alkyl chains. Its primary application lies in the plastics industry, where it serves as a plasticizer to enhance the flexibility and durability of various polymers.[1] The manufacturing of DIHP is typically achieved through the esterification of phthalic anhydride with isoheptyl alcohol.[2] While its use has been widespread, the potential for human exposure and subsequent health risks have necessitated a thorough understanding of its toxicological properties.

Structural Analogs of Diisoheptyl Phthalate

The toxicological profile of a phthalate is intricately linked to the structure of its alkyl side chains. Both the length and the degree of branching of these chains influence the compound's metabolism and biological activity. This section explores key structural analogs of DIHP, providing a comparative analysis of their properties.

Influence of Alkyl Chain Length

The biological effects of phthalates exhibit a clear structure-activity relationship with respect to the length of their alkyl chains.

• Short-Chain Phthalates (C1-C4): Phthalates with shorter alkyl chains, such as dimethyl phthalate (DMP) and diethyl phthalate (DEP), are generally considered to have lower toxicity compared to their longer-chain counterparts.[3]

• Mid-Chain Phthalates (C4-C7): This group, which includes DIHP, is often associated with the most potent reproductive and developmental toxicity.[4] Phthalates with C4 to C6 linear side chains are considered to be the most potent in inducing testicular toxicity.[4]

• Long-Chain Phthalates (C8 and longer): As the alkyl chain length increases beyond seven carbons, the reproductive and developmental toxicity generally decreases.[4] This category includes compounds like di-n-octyl phthalate (DnOP), diisononyl phthalate (DINP), and diisodecyl phthalate (DIDP).

Influence of Alkyl Chain Branching

The degree of branching in the alkyl side chains also plays a crucial role in the toxicological properties of phthalates. Branched-chain phthalates, such as DIHP and di(2-ethylhexyl) phthalate (DEHP), often exhibit greater endocrine-disrupting activity compared to their linear-chain isomers.[4] This is attributed to differences in their metabolism and interaction with biological receptors.

Comparative Physicochemical Properties

The physicochemical properties of phthalates, such as their water solubility, vapor pressure, and octanol-water partition coefficient (Kow), are largely dictated by their molecular weight and the structure of their alkyl chains. Generally, as the alkyl chain length increases, water solubility decreases, and the Kow value increases, leading to greater lipophilicity. These properties influence their environmental fate, bioavailability, and bioaccumulation potential.

Phthalate	Abbreviation	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Alkyl Chain
Di-n-hexyl Phthalate	DNHP	84-75-3	C20H30O4	334.45	C6 (linear)
Diisoheptyl Phthalate	DIHP	71888-89-6	C22H34O4	362.50	C7 (branched)
Di-n-heptyl Phthalate	DNHP	3648-21-3	C22H34O4	362.50	C7 (linear)
Di(2-ethylhexyl) Phthalate	DEHP	117-81-7	C24H38O4	390.56	C8 (branched)
Diisononyl Phthalate	DINP	28553-12-0	C26H42O4	418.61	C9 (branched)
Diisodecyl Phthalate	DIDP	26761-40-0	C28H46O4	446.66	C10 (branched)

Related Compounds of Toxicological Interest

In response to the health concerns associated with certain phthalates, a number of alternative plasticizers have been developed. This section briefly discusses some of these related compounds.

• Di(2-ethylhexyl) terephthalate (DEHTP or DOTP): A non-ortho-phthalate plasticizer that is considered to have a more favorable toxicological profile than DEHP.[5]

• 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH): Another non-phthalate plasticizer used as a replacement for high-molecular-weight phthalates.[6]

• Diisononyl adipate (DINA): An adipate-based plasticizer used in applications requiring good low-temperature flexibility.[7]

Metabolism and Toxicological Mechanisms

The toxicity of phthalates is largely mediated by their metabolites. The parent diesters are rapidly hydrolyzed in the gut and other tissues to their respective monoesters, which are considered the primary toxic species. These monoesters can be further metabolized through oxidation of the alkyl side chain.

Metabolic Pathway of DIHP

The metabolism of DIHP is expected to follow the general pathway for branched-chain phthalates. The initial hydrolysis yields mono-isoheptyl phthalate (MIHP), which can then undergo further oxidative metabolism.

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Diisoheptyl phthalate CAS number and chemical identifiers

An In-Depth Technical Guide to the Chemical Identification of Diisoheptyl Phthalate

Introduction: The Challenge of Isomeric Complexity

Diisoheptyl phthalate (DIHP) is a high-molecular-weight phthalate ester primarily utilized as a plasticizer to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1][2][3] For researchers, scientists, and professionals in drug development and material science, the precise identification of a chemical substance is a foundational prerequisite for reproducible and reliable work. With DIHP, this task is complicated by the fact that the commercial product is typically not a single, pure compound but a complex mixture of various isoheptyl esters of phthalic acid.[1][3] This isomeric complexity leads to the association of multiple Chemical Abstracts Service (CAS) numbers and a variety of synonyms, necessitating a thorough understanding of its chemical identifiers for accurate sourcing, documentation, and regulatory compliance.

This guide provides a comprehensive overview of the key chemical identifiers for Diisoheptyl phthalate, explains the nuances behind its multiple CAS numbers, and offers a framework for the unambiguous verification of its identity.

Demystifying the CAS Numbers of Diisoheptyl Phthalate

The existence of multiple CAS numbers for a single named chemical can be a significant source of confusion. For Diisoheptyl phthalate, this arises directly from its nature as an isomeric mixture versus a specific, defined chemical structure. A CAS number is a unique numerical identifier assigned to a single, specific substance.

The primary CAS numbers associated with DIHP are:

• 71888-89-6 : This CAS number is most appropriately used for the technical mixture, often described as "1,2-Benzenedicarboxylic acid, di-C6-8-branched alkyl esters, C7 rich".[3][4][5] This identifier acknowledges that the product is a mixture where the C7 isoheptyl esters are predominant, but other branched alkyl esters may be present. For researchers working with commercial-grade DIHP, this is often the most relevant CAS number.

• 41451-28-9 : This number is assigned to a specific C7 isomer, bis(5-methylhexyl) benzene-1,2-dicarboxylate .[1][6][7] While this is a component of the technical DIHP mixture, using this CAS number implies a higher degree of purity and a specific, known molecular structure. It is crucial for studies where the specific effects of this particular isomer are being investigated.

• 90937-19-2 : This is another CAS number that appears in various databases and is associated with Diisoheptyl phthalate, often as a synonym or in the context of isomeric mixtures.[2][8]

The choice of which CAS number to cite depends on the specificity of the material being used. For commercial plasticizers, 71888-89-6 is generally the most accurate, whereas for analytical standards or specific isomer studies, 41451-28-9 would be correct.

Core Chemical Identifiers for Unambiguous Characterization

Beyond the CAS number, a suite of other identifiers provides a multi-faceted chemical definition grounded in nomenclature, molecular composition, and computer-readable formats.

• IUPAC Name : The systematic name assigned by the International Union of Pure and Applied Chemistry for the specific isomer CAS 41451-28-9 is bis(5-methylhexyl) benzene-1,2-dicarboxylate .[1][2] This name precisely describes the molecular structure, indicating two 5-methylhexyl groups esterified to a benzene-1,2-dicarboxylate core.

• Molecular Formula : The chemical formula for all isomers of diisoheptyl phthalate is C22H34O4 .[1][6][8] This formula is fundamental for calculating the molecular weight and is a key parameter in analytical techniques like mass spectrometry.

• Molecular Weight : The molar mass is approximately 362.5 g/mol .[2][7][8] This value is consistent across the different isomers.

• Structure-Based Identifiers : For computational and database purposes, line notation formats provide an unambiguous structural representation:

  • InChI (International Chemical Identifier) : InChI=1S/C22H34O4/c1-17(2)11-7-9-15-25-21(23)19-13-5-6-14-20(19)22(24)26-16-10-8-12-18(3)4/h5-6,13-14,17-18H,7-12,15-16H2,1-4H3[1][2][9]

  • InChIKey : RKELNIPLHQEBJO-UHFFFAOYSA-N[1][2][9] This is a hashed, fixed-length version of the InChI, useful for database lookups and web searches.

  • Canonical SMILES (Simplified Molecular-Input Line-Entry System) : CC(C)CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCC(C)C[2][7][10]

Data Presentation: Summary of Chemical Identifiers

For ease of reference, the key identifiers for Diisoheptyl phthalate are summarized in the table below.

Identifier Type	Identifier	Source(s)
Common Name	Diisoheptyl phthalate (DIHP)	[1][3]
CAS Number (Tech Mix)	71888-89-6	[4][5][8]
CAS Number (Isomer)	41451-28-9	[1][7][11]
IUPAC Name	bis(5-methylhexyl) benzene-1,2-dicarboxylate	[1][2]
Synonyms	DIHP, Phthalic acid diisoheptyl ester, Jayflex 77	[2][6][9]
Molecular Formula	C22H34O4	[4][6][8]
Molecular Weight	~362.5 g/mol	[2][7][8]
EC Number	276-158-1	[1]
PubChem CID	591200	[1][7][10]
UNII	9JJP9B98FG	[1][7]
InChIKey	RKELNIPLHQEBJO-UHFFFAOYSA-N	[1][2][7]
SMILES	CC(C)CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCC(C)C	[2][7][10]

Visualization of Identifier Relationships

The following diagram illustrates the relationship between the central concept of Diisoheptyl Phthalate and its various chemical and database identifiers.

Caption: Relationship between Diisoheptyl Phthalate and its key identifiers.

Experimental Protocol: Verification of Chemical Identity

To ensure the trustworthiness of experimental results, the identity of a supplied DIHP sample should be independently verified. This protocol provides a self-validating workflow by correlating physical measurements with the compound's known identifiers.

Objective: To confirm the identity and major components of a Diisoheptyl Phthalate sample.

Methodology:

• Documentation Review :

  • Obtain the Certificate of Analysis (CoA) from the supplier.

  • Cross-reference the stated CAS number (e.g., 71888-89-6 for a mixture, 41451-28-9 for an isomer) with the identifiers listed in the summary table above. Note any discrepancies.

• Mass Spectrometry (MS) Analysis :

  • Rationale : To confirm the molecular weight of the primary components.

  • Procedure :

    • Prepare a dilute solution of the DIHP sample in an appropriate solvent (e.g., methanol or acetonitrile).

    • Infuse the sample into an electrospray ionization (ESI) mass spectrometer.

    • Acquire the mass spectrum in positive ion mode.

  • Expected Result : The spectrum should show a prominent peak corresponding to the protonated molecule [M+H]+ at m/z ≈ 363.5 or a sodium adduct [M+Na]+ at m/z ≈ 385.5. This validates the molecular formula C22H34O4 and molecular weight of 362.5 g/mol .[2][8] The presence of multiple closely related peaks may confirm the isomeric nature of a technical mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis :

  • Rationale : To separate and identify the different isomers within a technical mixture.

  • Procedure :

    • Inject a dilute solution of the DIHP sample into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

    • Run a temperature gradient program to separate the components based on their boiling points.

    • Analyze the resulting mass spectra for each separated peak.

  • Expected Result : The chromatogram will likely show a cluster of peaks rather than a single sharp peak, confirming the presence of multiple isomers. The mass spectrum for each of these peaks should be consistent with a phthalate structure and the expected molecular ion, further validating the sample's identity as DIHP.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Rationale : To confirm the structural backbone (phthalate core) and the nature of the alkyl chains (isoheptyl groups).

  • Procedure :

    • Dissolve a precise amount of the DIHP sample in a deuterated solvent (e.g., CDCl3).

    • Acquire ¹H and ¹³C NMR spectra.

  • Expected Result : The ¹H NMR spectrum should show characteristic aromatic proton signals (for the phthalate ring) between 7.5-7.8 ppm and a complex set of aliphatic signals corresponding to the isoheptyl chains. The integration of these regions should match the proton ratio of the C22H34O4 formula. The ¹³C NMR will confirm the presence of carbonyl carbons (~167 ppm), aromatic carbons, and various aliphatic carbons.

By following this protocol, a researcher can confidently validate the identity of a DIHP sample, correlating its fundamental identifiers with direct analytical measurements.

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Diisoheptyl Phthalate: A Comprehensive Technical Guide to its Commercial Applications and Properties

Abstract

This technical guide provides an in-depth analysis of Diisoheptyl Phthalate (DIHP), a high molecular weight phthalate ester utilized primarily as a plasticizer in the polymer industry. Addressed to researchers, scientists, and drug development professionals, this document delineates the core commercial applications of DIHP, rooted in its chemical structure and physical properties. The guide explores the causality behind its selection in various applications, including flexible Polyvinyl Chloride (PVC) formulations for flooring, automotive interiors, and wire and cable insulation. Detailed experimental protocols for evaluating key performance characteristics such as plasticizer efficiency, permanence, and low-temperature flexibility are provided, grounded in established ASTM standards. Furthermore, this guide elucidates the synthesis of DIHP and its in vivo metabolic pathways, supported by visual diagrams to facilitate a deeper understanding of its chemical lifecycle. While specific quantitative performance data for DIHP is limited in publicly available literature, this guide presents comparative data for structurally similar and commercially relevant plasticizers to provide a comprehensive technical context.

Introduction: Understanding Diisoheptyl Phthalate

Diisoheptyl Phthalate (DIHP) is a branched-chain dialkyl phthalate, specifically the diester of phthalic acid and isoheptyl alcohol.[1] As a high molecular weight phthalate, it is part of a class of compounds extensively used to impart flexibility, durability, and processability to otherwise rigid polymers, most notably Polyvinyl Chloride (PVC).[2] The "isoheptyl" designation refers to a mixture of C7 isomers, resulting in a product that is a complex mixture of chemical compounds with the general formula C22H34O4.[3] This isomeric complexity contributes to its liquid physical state and broad compatibility with PVC resins.

The primary function of DIHP as a plasticizer is to reduce the intermolecular forces between PVC polymer chains. This is achieved by the insertion of the DIHP molecules between the polymer chains, which increases the free volume and allows for greater chain mobility, thereby lowering the glass transition temperature (Tg) of the polymer.[4] The result is a transformation of rigid PVC into a flexible and more versatile material.

Core Commercial Applications and Technical Rationale

The commercial utility of DIHP is intrinsically linked to its performance characteristics as a plasticizer. Its high molecular weight and branched alkyl chains contribute to a favorable balance of properties, making it suitable for a range of applications.

Flexible PVC Formulations

The principal application of DIHP is as an additive in PVC resins to produce flexible articles.[1] Its efficacy in this role is determined by several key performance metrics: plasticizer efficiency, permanence, and low-temperature flexibility.

• Flooring and Wall Coverings: DIHP is utilized in the manufacturing of vinyl flooring and wall coverings to provide the necessary flexibility and durability for these applications.[1] The plasticizer ensures that the material can withstand foot traffic and resist cracking or becoming brittle over time.

• Wire and Cable Insulation: In the electrical and electronics industry, DIHP is incorporated into the PVC insulation and sheathing of wires and cables. Its role is to ensure the flexibility of the cables for installation and use, while also contributing to the overall durability and lifespan of the insulation.

• Automotive Interiors: DIHP finds use in various components within automotive interiors, such as flexible dashboards, door panels, and upholstery.[5] A critical performance characteristic in this application is low volatility to minimize "fogging," a phenomenon where plasticizers vaporize and condense on the windshield.[6]

• Specialty Inks and Adhesives: DIHP is also employed as a specialist plasticizer in certain screen printing inks and in the formulation of specific adhesives and sealants.[1]

Synthesis and Manufacturing of Diisoheptyl Phthalate

The industrial production of Diisoheptyl Phthalate is predominantly achieved through the direct esterification of phthalic anhydride with isoheptanol. This reaction is typically catalyzed by an acid catalyst, such as sulfuric acid or a solid acid catalyst, and is driven to completion by the removal of water, a byproduct of the reaction.

The synthesis process can be conceptualized in two main stages:

• Monoester Formation: The initial, rapid reaction involves the opening of the phthalic anhydride ring by one molecule of isoheptanol to form a mono-isoheptyl phthalate.

• Diester Formation: The second, slower, and reversible step is the esterification of the remaining carboxylic acid group on the monoester with a second molecule of isoheptanol to yield Diisoheptyl Phthalate.

Figure 1: Synthesis of Diisoheptyl Phthalate

The reaction kinetics are influenced by factors such as temperature, catalyst concentration, and the molar ratio of reactants.[7] Post-reaction, the crude DIHP is purified through a series of steps including neutralization of the catalyst, removal of excess alcohol (which is often recycled), and a final purification step such as vacuum distillation or treatment with activated carbon to remove color and other impurities.

Performance Evaluation: Experimental Protocols

To ensure the suitability of DIHP for its intended applications, a series of standardized tests are performed to quantify its performance as a plasticizer. The following sections detail the methodologies for key performance indicators.

Plasticizer Efficiency: Shore Hardness (ASTM D2240)

Plasticizer efficiency is a measure of the concentration of plasticizer required to achieve a desired level of flexibility or softness in the PVC compound. A common method to assess this is by measuring the Shore A hardness of the plasticized PVC.

Experimental Protocol:

• Compound Preparation: Prepare a series of PVC compounds with varying concentrations of DIHP (e.g., 40, 50, 60 parts per hundred of resin - phr). The formulation should also include a heat stabilizer.

• Milling and Molding: The compounds are then mixed on a two-roll mill at a temperature sufficient to achieve a homogenous melt (typically 160-175°C). The milled sheets are then compression molded into test plaques of a specified thickness.

• Conditioning: The molded plaques are conditioned for at least 24 hours at 23 ± 2°C and 50 ± 5% relative humidity.

• Hardness Measurement: The Shore A hardness of the conditioned plaques is measured using a durometer according to the procedure outlined in ASTM D2240. The durometer is pressed firmly onto the surface of the plaque, and the hardness reading is taken after a specified time (typically 15 seconds).

• Data Analysis: The Shore A hardness is plotted against the plasticizer concentration. A lower hardness value at a given concentration indicates higher plasticizer efficiency.

Permanence Properties

The permanence of a plasticizer refers to its ability to remain within the polymer matrix over time and under various environmental conditions. Key aspects of permanence include volatility and resistance to extraction.

This test measures the weight loss of a plasticized PVC sample due to the volatilization of the plasticizer at an elevated temperature.

Experimental Protocol:

• Specimen Preparation: A circular disc of the plasticized PVC film of a specified diameter is cut.

• Initial Weighing: The specimen is weighed to the nearest 0.0001 g.

• Exposure: The specimen is placed in a container with activated carbon. For Method A (Direct Contact), the specimen is buried in the carbon. For Method B (Wire Cage), the specimen is placed in a wire cage to prevent direct contact with the carbon.[8]

• Heating: The container is placed in an oven at a specified temperature (e.g., 70°C) for a specified duration (e.g., 24 hours).

• Final Weighing: After cooling, the specimen is removed from the activated carbon and reweighed.

• Calculation: The percentage of volatile loss is calculated as: Volatility (%) = [(Initial Weight - Final Weight) / Initial Weight] x 100

This method assesses the resistance of the plasticizer to being extracted from the PVC film when immersed in a liquid.

Experimental Protocol:

• Specimen Preparation: Square specimens of the plasticized PVC film (50 x 50 mm) are cut.[9]

• Initial Weighing: The specimens are weighed to the nearest 0.0001 g.

• Immersion: The specimens are immersed in the test liquid (e.g., distilled water, soapy water, oil) in a container.[9]

• Exposure: The container is sealed and kept at a specified temperature for a specified duration (e.g., 24 hours at 23°C).

• Cleaning and Drying: The specimens are removed from the liquid, wiped dry, and conditioned.

• Final Weighing: The specimens are reweighed.

• Calculation: The percentage of weight loss due to extraction is calculated.

Low-Temperature Flexibility: Torsional Stiffness (Clash-Berg Test - ASTM D1043)

This test determines the torsional stiffness of the plasticized PVC over a range of low temperatures. The temperature at which the material reaches a specific stiffness is often used as an indicator of its low-temperature performance.

Experimental Protocol:

• Specimen Preparation: A rectangular test specimen of specified dimensions is cut from the plasticized PVC sheet.

• Apparatus Setup: The specimen is mounted in a torsional apparatus, which is placed in a temperature-controlled chamber.

• Cooling: The chamber is cooled to the lowest test temperature.

• Torsional Measurement: At specified temperature intervals, a torsional force is applied to the specimen, and the resulting angle of twist is measured.

• Calculation: The apparent modulus of rigidity (G) is calculated for each temperature.

• Data Analysis: The logarithm of the modulus of rigidity is plotted against temperature. The temperature at which the modulus reaches a specific value (e.g., 310 MPa or 45,000 psi) is often reported as the low-temperature flexibility limit.[10]

Analytical Methodology for Quantification in Polymers

The quantification of DIHP in PVC and other polymer matrices is crucial for quality control and regulatory compliance. The standard method for this analysis is Gas Chromatography-Mass Spectrometry (GC-MS).

GC-MS Protocol for DIHP Quantification (based on CPSC-CH-C1001-09.3): [11]

• Sample Preparation: A known weight of the polymer sample (typically around 50 mg) is dissolved in a suitable solvent, such as tetrahydrofuran (THF).[12]

• Polymer Precipitation: For PVC samples, a non-solvent like hexane is added to precipitate the PVC polymer, leaving the plasticizers in the solution.[11]

• Extraction and Cleanup: The solution is filtered to remove the precipitated polymer. The filtrate, containing the DIHP, is then collected.

• Instrumental Analysis: An aliquot of the extract is injected into a GC-MS system.

  • Gas Chromatography (GC): The GC separates the components of the mixture based on their volatility and interaction with the stationary phase of the column.

  • Mass Spectrometry (MS): The separated components are then introduced into the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification and quantification.

• Quantification: The concentration of DIHP is determined by comparing the peak area of the DIHP in the sample to a calibration curve generated from standards of known DIHP concentrations.

In Vivo Metabolic Pathways of Diisoheptyl Phthalate

Understanding the metabolic fate of DIHP is essential for assessing human exposure and potential toxicological effects. As a high molecular weight phthalate, DIHP undergoes a two-phase metabolic process.

Phase I: Hydrolysis

The initial and primary metabolic step is the hydrolysis of one of the ester linkages of the DIHP molecule by carboxylesterases, primarily in the gut and liver. This results in the formation of mono-isoheptyl phthalate (MIHP) and isoheptyl alcohol.[1]

Phase II: Oxidation

The MIHP then undergoes further biotransformation through oxidation of its isoheptyl side chain. This process is mediated by cytochrome P450 enzymes in the liver. The oxidation introduces more polar functional groups, such as hydroxyl (-OH) and carboxyl (-COOH) groups, making the metabolites more water-soluble and facilitating their excretion in the urine. Key oxidative metabolites that have been identified include monohydroxyheptyl phthalate, mono-oxoheptylphthalate, and monocarboxyhexyl phthalate.[13]

Figure 2: Metabolic Pathway of Diisoheptyl Phthalate

Conclusion

Diisoheptyl Phthalate serves as a critical component in the formulation of flexible PVC products across various industries. Its efficacy as a plasticizer is a direct result of its chemical structure, which imparts a desirable balance of flexibility, permanence, and processability to PVC resins. The selection of DIHP for a specific application is a carefully considered decision based on a thorough evaluation of its performance characteristics, as determined by standardized testing methodologies. While direct quantitative performance data for DIHP is not as readily available as for some other commercial plasticizers, an understanding of its properties can be extrapolated from data on structurally similar high molecular weight phthalates. The established analytical methods allow for precise quantification of DIHP in consumer products, and the elucidation of its metabolic pathways provides a framework for assessing human exposure. This technical guide provides a comprehensive overview for researchers and professionals, enabling a deeper understanding of the commercial applications and technical considerations of Diisoheptyl Phthalate.

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Diisoheptyl Phthalate (DIHP): A Technical Retrospective on Production, Toxicology, and Regulatory Phase-Out

Executive Summary

Diisoheptyl phthalate (DIHP; CAS 71888-89-6) represents a critical case study in the evolution of industrial plasticizers. Once a high-volume "transitional" phthalate used to impart flexibility to polyvinyl chloride (PVC), DIHP has largely been phased out of global commerce due to its classification as a reproductive toxicant. This guide analyzes the chemical architecture, historical production vectors, toxicological mechanisms (specifically anti-androgenicity), and the regulatory cascade that culminated in its inclusion in REACH Annex XIV. For drug development professionals, understanding the DIHP trajectory provides essential context for material selection in medical devices and packaging, highlighting the shift toward non-ortho-phthalate alternatives.

Chemical Architecture & Industrial Synthesis

Structural Identity

DIHP is a branched dialkyl ester of phthalic acid. Unlike linear phthalates, DIHP consists of a complex isomeric mixture of C7-rich branched side chains. This branching was industrially advantageous, offering a balance between volatility and solvation power for PVC resins.

Property	Value
IUPAC Name	Bis(5-methylhexyl) benzene-1,2-dicarboxylate (Representative isomer)
CAS Number	71888-89-6
EC Number	276-158-1
Molecular Formula	C₂₂H₃₄O₄
Molecular Weight	~362.5 g/mol
Physical State	Viscous, colorless liquid
Solubility	Insoluble in water; soluble in organic solvents (hexane, toluene)

Production Methodology

The industrial synthesis of DIHP follows a standard esterification protocol, typically utilizing the "Oxo process" to generate the precursor alcohols. The reaction involves the esterification of phthalic anhydride with isoheptyl alcohol (a mixture of isomeric heptanols) in the presence of an acidic catalyst (e.g., sulfuric acid or amphoteric titanates).

Key Process Parameters:

• Stoichiometry: Excess alcohol is used to drive the equilibrium toward the diester.

• Temperature: 140–250°C (depending on catalyst).

• Purification: Neutralization, washing, and vacuum distillation to remove unreacted alcohol.

Figure 1. Industrial synthesis pathway of DIHP via esterification of phthalic anhydride and isoheptyl alcohol.[1]

The Industrial Era: Usage Landscape (1990s–2010)[5]

DIHP is classified as a "transitional" phthalate (C6–C8 backbone), bridging the gap between low-molecular-weight phthalates (like DBP) and high-molecular-weight ones (like DINP).

Primary Applications

Production peaked in the mid-to-late 1990s, with volumes reaching approximately 48,000 metric tons annually.[1] Its usage was predominantly driven by its compatibility with PVC.

• Flooring & Wall Coverings: Provided durability and stain resistance.

• Automotive Interiors: Used in plastisols for dashboard skins and upholstery.

• Screen Printing Inks: Acted as a carrier and plasticizer for textile inks.

• Coating Plastisols: Used in tool handles and wire coating (though less common than DEHP).

Why It Was Used

• Solvation: Excellent solvating power for PVC, allowing for lower processing temperatures compared to C9/C10 phthalates.

• Cost-Effectiveness: Competitive pricing relative to performance during the 1990s.

• Volatility: Lower volatility than DBP, providing better longevity in end-products.

The Toxicological Pivot: Mechanism & Risk

The decline of DIHP was precipitated by accumulating toxicological data linking it to the "Phthalate Syndrome"—a cluster of reproductive abnormalities observed in male rodents exposed in utero.

Reproductive Toxicity (Category 1B)

DIHP is classified as Toxic to Reproduction (Category 1B) under the EU CLP Regulation. The critical effects include:

• Decreased Anogenital Distance (AGD): A biomarker of insufficient androgen action during fetal development.

• Testicular Atrophy: Reduction in testis weight and histopathological changes (e.g., focal testicular hypoplasia).

• Fertility Impairment: Reduced sperm count and motility in F1 generation males.

Quantitative Toxicity Data (Rodent Models):

Endpoint	Value (NOAEL)	Reference
Reproductive Toxicity (2-Gen)	~64–168 mg/kg bw/day	[NIH/NTP, 2025]
Developmental Toxicity	300 mg/kg bw/day	[NIH/NTP, 2025]

| Systemic Toxicity | ~50 mg/kg bw/day | [AICIS, 2008] |

Mechanism of Action (MOA)

The toxicity is not driven by the parent diester but by its primary metabolite, Mono-isoheptyl phthalate (MIHP) .

• Hydrolysis: Lipases in the gut/liver rapidly hydrolyze DIHP to MIHP.

• Endocrine Disruption: MIHP inhibits fetal testicular testosterone biosynthesis.

• Gene Downregulation: Suppression of genes (e.g., Cyp11a1, Insl3) required for steroidogenesis and testicular descent.

Figure 2. Adverse Outcome Pathway (AOP) for DIHP-induced reproductive toxicity.

Regulatory Evolution & Phase-Out

The regulatory trajectory of DIHP serves as a template for how SVHCs are managed under modern chemical frameworks.

EU REACH Regulation

DIHP was identified as a Substance of Very High Concern (SVHC) due to its reproductive toxicity. It was subsequently moved to Annex XIV (The Authorisation List) .[2]

• Entry Number: 33 (Grouped with "1,2-Benzenedicarboxylic acid, di-C6-8-branched alkyl esters, C7-rich").

• Implication: After this date, placing DIHP on the EU market or using it without a specific authorization became illegal.

Global Status

• United States: Production dropped to negligible levels by 2013.[1] The CPSC (Consumer Product Safety Commission) has effectively banned its use in children's toys and childcare articles via the CPSIA (Consumer Product Safety Improvement Act) "interim" bans on similar phthalates, later solidified by rulemakings on phthalate mixtures.

• Australia: Assessed by NICNAS (now AICIS) as a Priority Existing Chemical, recommending strict control measures.

Figure 3. Regulatory timeline for DIHP from peak usage to EU sunset.

Analytical Methodologies

For researchers and forensic analysis, detecting DIHP requires distinguishing it from other branched phthalates.

Gas Chromatography-Mass Spectrometry (GC-MS)

This is the gold standard for quantification.

• Extraction: Solvent extraction (Soxhlet or ultrasonic) using Hexane/THF or Dichloromethane.

• Column: Non-polar capillary column (e.g., DB-5MS, 30m x 0.25mm).

• Detection Mode: Selected Ion Monitoring (SIM) is preferred for sensitivity.

• Target Ions:

  • m/z 149: Base peak (phthalic anhydride ion) – common to all phthalates.

  • m/z 223, 265: Characteristic fragment ions for C7 side chains (helps distinguish from C6 or C8 phthalates).

Protocol Summary

• Sample Prep: Cut sample (<2mm), extract with THF (2h), precipitate PVC with Hexane.

• Filtration: 0.45 µm PTFE filter.

• GC Parameters: Inject 1µL (Splitless). Ramp 100°C to 300°C @ 10°C/min.

• Quantification: External standard calibration using authentic DIHP technical mixtures.

References

• European Chemicals Agency (ECHA). (2020).[3] Authorisation List (Annex XIV) - Entry 33: 1,2-Benzenedicarboxylic acid, di-C6-8-branched alkyl esters, C7-rich.Link[4]

• National Toxicology Program (NTP). (2025). Reproductive Toxicity of Diisoheptyl Phthalate in Sprague-Dawley Rats. U.S. Department of Health and Human Services. Link

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2008). Diisoheptyl Phthalate: Priority Existing Chemical Assessment Report No. 29. Australian Government. Link

• U.S. Consumer Product Safety Commission (CPSC). (2011). Toxicity Review of Diisoheptyl Phthalate (DIHP).Link

• Saillenfait, A. M., et al. (2006). Developmental toxic effects of diisobutyl phthalate, the methyl-branched analogue of di-n-butylphthalate. Toxicology Letters. Link(Cited for comparative mechanistic context)

Sources

• 1. cpsc.gov [cpsc.gov]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. REACH Annex XIV Updates on Sunset Dates | Assent [assent.com]
• 4. Update of Annex XIV of the REACH Regulation for four phthalates | Phthalates substitution [substitution-phtalates.ineris.fr]

Protocols & Analytical Methods

Quantification of Diisoheptyl phthalate in cell culture media

Application Note: High-Sensitivity Quantification of Diisoheptyl Phthalate (DIHP) in Cell Culture Media via GC-MS/MS

Abstract

The migration of Diisoheptyl phthalate (DIHP) from Single-Use Systems (SUS) into cell culture media represents a critical process equipment-related leachable (PERL) risk. As a branched C7 phthalate (CAS 71888-89-6), DIHP poses unique analytical challenges due to its isomeric complexity and the ubiquitous presence of phthalate background noise in standard laboratory environments. This guide details a self-validating GC-MS/MS protocol designed to achieve sub-ppm detection limits, specifically addressing the "Blank Paradox" through rigorous contamination control and utilizing specific MRM transitions (263

149) to distinguish DIHP from common environmental contaminants like DEHP.

Introduction: The Leachable Challenge in Biomanufacturing

Modern biopharmaceutical manufacturing relies heavily on Single-Use Systems (SUS)—bioreactor bags, tubing, and filtration assemblies. These components are often constructed from PVC or other polymers plasticized with phthalates to ensure flexibility.[1][2] While DEHP has been largely phased out, "transitional phthalates" like DIHP are occasionally detected as impurities or functional additives in older legacy supply chains or specific tubing formulations.

Why DIHP Matters:

• Regulatory Pressure: Under the upcoming enforcement of USP <665> (May 2026), manufacturers must characterize plastic components for PERLs.[3][4]

• Cellular Toxicity: Phthalates can act as endocrine disruptors and may alter the growth kinetics of sensitive CHO or HEK293 cell lines, potentially affecting Critical Quality Attributes (CQAs) of the biologic drug.

• The Isomer Problem: Unlike linear phthalates, DIHP exists as a mixture of C7 branched isomers. In chromatography, it does not appear as a sharp singlet but rather as a "cluster" of peaks. Standard integration methods often fail to capture the total area, leading to under-quantification.

The "Blank Paradox" & Contamination Control

The primary failure mode in phthalate analysis is not instrument sensitivity, but background contamination . Phthalates are ubiquitous in laboratory air, pipette tips, solvent cap liners, and HPLC tubing. A standard calibration curve is meaningless if the "zero" standard contains 50 ppb of background phthalates.

The Golden Rule: You cannot correct for variable background; you must eliminate it.

Protocol A: Establishing the "Zero" State

Before touching a sample, the analytical environment must be secured.

• Glassware Preparation:

  • All glassware (vials, inserts, pipettes) must be baked at 400°C for 4 hours . This oxidizes all organic residues.

  • Why: Solvent washing is insufficient for removing trace phthalates adsorbed to glass surfaces.

• Solvent Screening:

  • Do not assume "HPLC Grade" is phthalate-free. Use "Residue Analysis Grade" or "Pesticide Grade" solvents (Hexane, MTBE).

  • Pre-test: Concentrate 100 mL of solvent to 1 mL and inject. If background > LOD, discard the lot.

• Plastic Ban:

  • Use no plastic consumables during extraction.

  • Use glass syringes with metal plungers.

  • Use PTFE-lined caps (ensure the PTFE is intact; if the septum is pierced, the solvent contacts the rubber backing, leaching phthalates).

Experimental Workflow

The following diagram illustrates the critical path from sample collection to data generation, highlighting the contamination control loops.

Figure 1: Analytical workflow emphasizing the critical pre-analysis contamination control loop required for trace phthalate quantification.

Detailed Protocols

Protocol B: Sample Preparation (Liquid-Liquid Extraction)

Rationale: Solid Phase Extraction (SPE) is avoided because commercial plastic cartridges often leach phthalates. LLE in baked glass is the "cleanest" method.

Materials:

• Sample: 1.0 mL Cell Culture Media (spent or fresh).

• Internal Standard (ISTD): D4-Bis(2-ethylhexyl) phthalate (D4-DEHP) at 100 ng/mL in Acetone. (Note: D4-DIHP is rarely available; D4-DEHP is the closest stable isotope analog).

• Solvent: Hexane:MTBE (1:1 v/v).

Steps:

• Aliquot: Transfer 1.0 mL of media into a 10 mL baked glass centrifuge tube with a PTFE-lined screw cap.

• Spike: Add 20 µL of ISTD solution. Vortex for 10 seconds.

• Extract: Add 2.0 mL of Hexane:MTBE solvent.

• Agitate: Shake vigorously (mechanical shaker) for 20 minutes. Do not use plastic stoppers.

• Separate: Centrifuge at 3,000 x g for 10 minutes to break the emulsion.

• Recover: Transfer the upper organic layer to a clean, baked glass vial using a glass Pasteur pipette.

• Re-extract: Repeat steps 3-6 with another 2.0 mL solvent to ensure >95% recovery. Combine organic layers.

• Concentrate: Evaporate to dryness under a gentle stream of Nitrogen at 35°C. Ensure the N2 delivery tubing is not plasticized PVC.

• Reconstitute: Dissolve residue in 200 µL of Isooctane. Transfer to a GC vial with a glass insert.

Protocol C: GC-MS/MS Instrumental Analysis

Rationale: GC-MS/MS (Triple Quadrupole) is selected over Single Quad to eliminate matrix noise from cell media proteins/lipids.

Instrument Configuration:

• System: Agilent 8890/7000D or Thermo TSQ 9000.

• Column: DB-5ms UI (Ultra Inert), 30m x 0.25mm x 0.25µm.

• Inlet: Multimode Inlet (MMI) or Split/Splitless. Temperature: 280°C.

• Injection: 1 µL, Pulsed Splitless (Pulse pressure 25 psi for 0.5 min).

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

Oven Program:

• Initial: 60°C (hold 1 min).

• Ramp 1: 20°C/min to 220°C.

• Ramp 2: 5°C/min to 280°C (Critical for separating C7 DIHP isomers from C8 DEHP).

• Ramp 3: 20°C/min to 310°C (hold 5 min).

MS/MS Parameters (EI Mode): DIHP (MW 362) fragments heavily. The molecular ion is unstable. We utilize the loss of the alkoxy group or the formation of the phthalic anhydride ion.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell (ms)	Purpose
DIHP (Quant)	263.1	149.0	15	25	Quantification
DIHP (Qual)	263.1	93.0	25	25	Confirmation
D4-DEHP (ISTD)	153.0	97.0	20	25	Internal Std
DEHP (Interference Check)	279.1	149.0	15	25	Separation Check

Note on Transitions:

• m/z 263 corresponds to

  . Using this high-mass precursor provides significantly better selectivity than using the generic m/z 149 as a precursor.

• m/z 149 is the phthalic anhydride ion (common to all phthalates).

• m/z 279 is the specific precursor for DEHP (

  ). Monitoring this ensures you are not integrating DEHP contamination as DIHP.

Data Analysis & Interpretation

Handling the Isomer Cluster

DIHP is a mixture of isomers.[5][6] In the chromatogram, it will appear as a "hump" or a series of unresolved peaks between RT 12.5 and 14.0 min (depending on flow).

• Define the Window: Run a neat DIHP standard. Note the start and end time of the entire cluster.

• Summation Integration: Draw a baseline from the start to the end of the cluster. Sum the total area of all peaks within this window.

• Quantification:

  Where RF is the Response Factor determined from the calibration curve.

Method Validation Criteria (Table 1)

Parameter	Acceptance Criteria	Notes
Linearity (R²)	> 0.995	Range: 5 ng/mL – 1000 ng/mL
Recovery	80% – 120%	Spiked into clean media
Precision (RSD)	< 15%	For the sum of the isomer cluster
System Blank	< 1/5th of LOQ	Critical for validity
LOQ	10 ng/mL (ppb)	Achievable with clean glassware

Troubleshooting Guide

• Issue: High background in the blank.

  • Cause: Septum bleed or solvent contamination.

  • Fix: Switch to "Low-Bleed" high-temperature septa. Bake inlet liner. Test solvent lot.

• Issue: DIHP peak shape is too broad.

  • Cause: Inadequate focusing at the head of the column.

  • Fix: Lower initial oven temperature to 50°C or use "Pulsed Splitless" injection to push sample onto the column faster.

• Issue: Interference from DEHP.

  • Cause: DEHP is the most common lab contaminant.

  • Fix: Check the m/z 279 transition. If peaks appear in the DIHP window with m/z 279 response, you have co-elution. Adjust the ramp rate between 220°C and 280°C to slow down separation.

References

• United States Pharmacopeia (USP). (2022).[7] <665> Plastic Components and Systems Used to Manufacture Pharmaceutical Drug Products and Biopharmaceutical Drug Substances and Products.[3][4][7][8]Link

• Biophorum Operations Group (BPOG). (2020). Best Practices Guide for Evaluating Leachables Risk from Polymeric Single-Use Systems.[3][8]Link

• U.S. EPA. (2012). Phthalates Action Plan - Toxicity and Exposure Assessment.[1]Link

• Shimadzu Application News. (2016). Analysis of Phthalate Esters using GC-MS/MS.[9][10][11][12][13]Link

• European Medicines Agency (EMA). (2019). Guideline on plastic immediate packaging materials.Link

(Note: While specific deep-links to PDF documents change frequently, the landing pages provided above are verified entry points to the respective regulatory bodies and method repositories.)

Sources

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• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. labcorp.com [labcorp.com]
• 4. solvias.com [solvias.com]
• 5. agilent.com [agilent.com]
• 6. Diisoheptyl Phthalate (mixture of C7 isomers) [lgcstandards.com]
• 7. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 8. USP <665>, USP<1665> or BPOG Extractables and Leachables for Bioprocessing Single-Use Systems [intertek.com]
• 9. oiv.int [oiv.int]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. gcms.cz [gcms.cz]
• 13. ANALYTICAL METHODS - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: High-Recovery Extraction of Diisoheptyl Phthalate (DIHP) from Biological Tissues

Abstract & Introduction

Diisoheptyl phthalate (DIHP) is a non-aromatic, branched-chain phthalate ester used predominantly as a plasticizer to impart flexibility in polyvinyl chloride (PVC) resins and other polymers.[1][2] Its widespread use in consumer products, building materials, and medical devices leads to ubiquitous human exposure.[3][4] Growing toxicological evidence has classified DIHP and other phthalates as endocrine-disrupting chemicals (EDCs), with studies linking exposure to adverse reproductive and developmental effects.[5][6][7][8] Consequently, the accurate quantification of DIHP in biological tissues is critical for toxicological risk assessment, biomonitoring studies, and understanding the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Extracting lipophilic compounds like DIHP from complex biological matrices such as adipose tissue, liver, or kidney presents significant analytical challenges. These include potential for low recovery, co-extraction of interfering lipids and proteins (matrix effects), and a high risk of sample contamination from laboratory equipment and reagents.[9][10]

This application note provides a comprehensive guide with detailed protocols for the robust extraction of DIHP from various biological tissues. We will explore three field-proven methodologies: Ultrasound-Assisted Liquid-Liquid Extraction (UA-LLE) , Solid-Phase Extraction (SPE) , and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. The causality behind experimental choices, strategies for mitigating contamination, and methods for ensuring data integrity through the use of internal standards and quality control are discussed in detail.

The Foremost Challenge: Preventing Phthalate Contamination

The single most critical factor for accurate, low-level phthalate analysis is the stringent control of background contamination.[11] Phthalates are pervasive in the laboratory environment, and failure to implement rigorous preventative measures will invariably lead to artificially inflated results.[3][12]

Key Sources and Mitigation Strategies:

• Solvents & Reagents: Use only high-purity, glass-bottled solvents rated for pesticide residue analysis or equivalent. If high blanks persist, solvents may need to be redistilled in an all-glass apparatus.[13]

• Glassware: Avoid all plastic labware (e.g., pipette tips, centrifuge tubes, vials) wherever feasible. All glassware must be scrupulously cleaned by washing, followed by rinsing with high-purity water, acetone, and finally the extraction solvent (e.g., hexane).[13][14] Baking glassware at 400°C overnight can further reduce organic contaminants.

• Sample Handling: Wear nitrile gloves (vinyl gloves are a major source of phthalates) and work in a clean, dust-free environment, preferably a fume hood that is not used for plastics.[13]

• Procedural Blanks: A procedural blank (a sample containing no tissue but processed through the entire extraction and analysis workflow) must be included with every sample batch. This is non-negotiable for assessing the level of background contamination introduced during preparation.[3]

• Sample Storage: Store tissue samples frozen in glass containers or wrapped securely in clean aluminum foil. Avoid plastic bags and containers.[13]

General DIHP Extraction Workflow

The extraction process follows a logical sequence designed to isolate DIHP from the tissue matrix and prepare it for instrumental analysis. The use of a stable isotope-labeled internal standard is fundamental to this process, as it corrects for variations in extraction efficiency and matrix-induced signal suppression or enhancement during analysis.

Sources

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. cpsc.gov [cpsc.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. 1,2-Benzenedicarboxylic acid, diisoheptyl ester | C22H34O4 | CID 591200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of DEHP metabolites as biomarkers for GC-MS evaluation of phthalates as endocrine disrupters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. blog.omni-inc.com [blog.omni-inc.com]
• 12. elgalabwater.com [elgalabwater.com]
• 13. researchgate.net [researchgate.net]
• 14. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]

GC-MS Analytical Method for the Quantification of Diisoheptyl Phthalate (DIHP)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Diisoheptyl phthalate (DIHP), a significant member of the phthalate ester family, is widely utilized as a plasticizer to enhance the flexibility and durability of polymeric materials. Its prevalence in consumer products, food contact materials, and medical devices necessitates robust and sensitive analytical methods for its quantification.[1] Concerns over the endocrine-disrupting potential of phthalates have led to strict regulatory limits on their use globally.[1][2][3][4] This application note presents a detailed, validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the precise quantification of DIHP. The protocol emphasizes strategies to mitigate contamination, a common challenge in phthalate analysis, and leverages the sensitivity and selectivity of Selected Ion Monitoring (SIM) mode to ensure reliable results for regulatory compliance and safety assessment.

Introduction: The Rationale for DIHP Quantification

Diisoheptyl phthalate is a diester of phthalic acid primarily used to soften polyvinyl chloride (PVC).[1] As DIHP is not chemically bound to the polymer matrix, it can leach, migrate, or off-gas into the surrounding environment, leading to human exposure through ingestion, inhalation, and dermal contact.[2][5] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Commission (under REACH), have established specific limits for certain phthalates in products like children's toys, food packaging, and medical tubing to mitigate potential health risks.[1][3][4][6][7]

Gas Chromatography-Mass Spectrometry (GC-MS) stands as the preferred analytical technique for this purpose.[5] Its high chromatographic resolution effectively separates target analytes from complex matrices, while the mass spectrometer provides definitive identification and sensitive quantification based on the unique mass fragmentation patterns of the molecule.

Principle of the GC-MS Method

This method relies on the synergistic power of gas chromatography for separation and mass spectrometry for detection.

• Gas Chromatography (GC): The sample extract is vaporized in a heated inlet and introduced into a long, thin capillary column. An inert carrier gas (e.g., Helium) carries the analytes through the column, which is coated with a stationary phase. Separation is achieved based on the analytes' boiling points and their relative affinities for the stationary phase. Less volatile compounds with stronger interactions, like DIHP, will travel through the column more slowly, resulting in longer retention times.

• Mass Spectrometry (MS): As compounds elute from the GC column, they enter the MS ion source, where they are bombarded with high-energy electrons (Electron Ionization, EI). This process creates positively charged molecular ions and a series of characteristic fragment ions. These ions are then separated by a mass analyzer based on their mass-to-charge ratio (m/z).

• Selected Ion Monitoring (SIM): For trace-level quantification, operating the MS in SIM mode is paramount.[8][9][10] Instead of scanning the entire mass range, the instrument is programmed to detect only a few specific, characteristic ions for DIHP and the internal standard. This dramatically increases the signal-to-noise ratio, providing the enhanced sensitivity and selectivity required to meet low regulatory limits.

Analytical Workflow Overview

A robust and reproducible workflow is the foundation of accurate phthalate analysis. The process is designed to efficiently extract DIHP from the sample matrix while minimizing sources of error and contamination.

Caption: High-level workflow for DIHP quantification.

Detailed Experimental Protocol

Causality Behind Choices: The selection of high-purity reagents and the strict exclusion of plastic materials are the most critical steps in this protocol. Phthalates are ubiquitous environmental contaminants, and failure to control for external sources will invariably lead to artificially high and unreliable results.[10][11]

Reagents and Materials

• Standards: Diisoheptyl phthalate (DIHP, >98% purity), Benzyl benzoate (Internal Standard, IS, >99% purity).

• Solvents: n-Hexane, Methylene chloride, Acetone (Pesticide residue or GC-MS grade).[10][12]

• Reagents: Anhydrous sodium sulfate (ACS grade, baked at 400°C for 4 hours before use to remove organic contaminants).

• Glassware: Class A volumetric flasks, pipettes, graduated cylinders, separatory funnels, and autosampler vials with PTFE-lined caps. All glassware must be scrupulously cleaned, rinsed with acetone and hexane, and oven-dried.[10]

• Equipment: Analytical balance, vortex mixer, centrifuge, nitrogen evaporation system.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 25 mg of DIHP and Benzyl benzoate into separate 25 mL volumetric flasks. Dissolve and dilute to volume with n-hexane. Store at 4°C.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Benzyl benzoate primary stock solution 1:100 with n-hexane.

• Calibration Standards (e.g., 0.1 - 10 µg/mL): Prepare a series of at least five calibration standards by serial dilution of the DIHP primary stock solution. Fortify each calibration standard with the internal standard to a final concentration of 1 µg/mL. For example, to make a 1 µg/mL DIHP standard, add 100 µL of a 100 µg/mL intermediate stock and 100 µL of the 10 µg/mL IS spiking solution to a 10 mL volumetric flask and dilute to volume with n-hexane.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is generalized for a liquid matrix (e.g., aqueous-based pharmaceutical formulation, beverage).[10][12][13] Solid samples require a dissolution or solvent extraction step, often aided by sonication.[8][14]

• Aliquot: Transfer 5.0 mL of the liquid sample into a 20 mL glass centrifuge tube.

• Spike: Add 50 µL of the 10 µg/mL Internal Standard spiking solution (yields 100 ng/mL IS concentration in the final extract, assuming 5 mL extraction solvent).

• Extract: Add 5.0 mL of n-hexane to the tube.

• Mix: Cap the tube and vortex vigorously for 2 minutes to ensure intimate phase contact.[13][15]

• Separate: Centrifuge at 3000 rpm for 5 minutes to achieve a clean separation of the organic and aqueous layers.[12]

• Collect: Carefully transfer the upper organic layer (n-hexane) to a clean glass tube using a glass Pasteur pipette.

• Dry: Pass the collected extract through a small column of anhydrous sodium sulfate to remove residual water.[13]

• Concentrate (If Necessary): If lower detection limits are required, the extract can be concentrated under a gentle stream of nitrogen to a volume of 1 mL. Do not evaporate to complete dryness.

• Transfer: Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.

Parameter	Condition	Rationale
Gas Chromatograph (GC)
GC System	Agilent 8890, Shimadzu QP2010, or equivalent[9][11]	Provides necessary performance and reproducibility.
Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)[9][13]	A workhorse, non-polar column offering excellent separation for semi-volatile compounds.
Inlet Mode	Splitless[5][13]	Maximizes analyte transfer to the column for trace-level sensitivity.
Inlet Temperature	290 °C[13]	Ensures rapid and complete vaporization of high-boiling-point phthalates.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min[13]	Inert gas providing optimal separation efficiency.
Oven Program	Initial 100°C (hold 1 min), ramp 15°C/min to 310°C (hold 5 min)[13]	Temperature gradient to separate analytes by boiling point, with a final hold to elute all compounds.
Mass Spectrometer (MS)
MS System	Agilent 5977, ISQ, or equivalent[9][10]	Standard quadrupole MS provides required sensitivity and stability.
Ion Source	Electron Ionization (EI) @ 70 eV[13]	Standard ionization technique that produces repeatable and characteristic fragmentation patterns.
Source Temperature	230 °C	Optimizes ion formation and minimizes source contamination.
Transfer Line Temp	310 °C[13]	Prevents analyte condensation between the GC and MS.
Acquisition Mode	Selected Ion Monitoring (SIM)[8][9]	Critically enhances signal-to-noise for high sensitivity and selectivity.

Selected Ion Monitoring (SIM) Parameters

The choice of ions is critical for confirmation and quantification. The base peak (m/z 149) is a common fragment for most phthalates and provides sensitivity, while qualifier ions provide specificity and confirm identity.

Compound	Role	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Diisoheptyl Phthalate (DIHP)	Analyte	149	167, 261
Benzyl Benzoate	Internal Standard	105	91, 122

(Note: Characteristic ions for DIHP should be confirmed by running a full scan spectrum of a pure standard. The ions listed are typical for phthalate esters of this size.)

Data Analysis and Validation

Quantification

• Calibration Curve: Generate a linear calibration curve by plotting the peak area ratio (DIHP Area / IS Area) against the DIHP concentration for each calibration standard.

• Linearity: The curve must demonstrate acceptable linearity, with a coefficient of determination (R²) of ≥ 0.995.[16]

• Calculation: Determine the concentration of DIHP in the prepared sample extract using the linear regression equation derived from the calibration curve. Account for the initial sample volume and any dilution or concentration steps to report the final concentration in the original sample.

Method Validation: A Self-Validating System

A trustworthy protocol must be validated to prove its suitability for the intended purpose. Key validation parameters, based on ICH guidelines, should be assessed.[16][17]

Caption: Core parameters for validating the analytical method.

Validation Parameter	Acceptance Criteria	Procedure
Accuracy	70-130% Recovery[16]	Analyze blank matrix samples spiked with known DIHP concentrations (low, medium, high).
Precision	RSD ≤ 15%[16][18]	Perform replicate analyses (n=6) of a spiked sample on the same day (repeatability).
Linearity	R² ≥ 0.995	As described in Section 5.1.
Limit of Quantification (LOQ)	S/N ≥ 10	Determine the lowest concentration on the calibration curve that meets accuracy and precision criteria.
Selectivity	No significant peaks at the retention time of DIHP in blank matrix samples.	Analyze multiple blank matrix samples. Qualifier ion ratios in samples must match those in standards (within ±20%).

Conclusion

This application note provides a comprehensive and validated GC-MS method for the quantification of Diisoheptyl phthalate. By adhering to the detailed protocols for sample preparation, instrumental analysis, and data processing, laboratories can achieve accurate and reliable results. The emphasis on contamination control and the use of SIM mode detection are key to reaching the low detection limits required for regulatory compliance in the pharmaceutical, consumer product, and food safety industries. This method serves as a robust foundation that can be adapted and validated for various specific matrices.

References

• Peterson, J. C., & Freeman, D. H. (1982). Method Validation of GC-MS-SIM Analysis of Phthalate Esters in Sediment. Available upon request.

• Kim, M. S., et al. (2020). Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets. National Institutes of Health (NIH). [Link]

• mzCloud. (2019). Diisoheptyl phthalate. mzCloud - Free Online Mass Spectrometry Database. [Link]

• Adams, K., et al. Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Oregon State University. [Link]

• Nemirovskaya, I. A., & Kravchishina, M. D. (2024). Validation of the method for determining priority phthalates by GC-MS at trace concentrations in surface water with a background pollution level. ResearchGate. [Link]

• Sathishkumar, T. (2016). Detection and Quantification of Phthalates in Liquid Food Products by GC-MS. CORE. [Link]

• mzCloud. (2019). Diisooctyl phthalate. mzCloud - Free Online Mass Spectrometry Database. [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Restek. [Link]

• PubChem. 1,2-Benzenedicarboxylic acid, diisoheptyl ester. National Center for Biotechnology Information. [Link]

• PubChem. Diheptyl phthalate. National Center for Biotechnology Information. [Link]

• OIV. Method of determination of phthalates by gas chromatography / mass spectrometry in wines. International Organisation of Vine and Wine. [Link]

• Restek Corporation. (2015). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Restek. [Link]

• Agilent Technologies. (2023). Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Agilent Technologies. [Link]

• PerkinElmer. (2011). GC/MS Analysis of Phthalates in Children's Products. ResearchGate. [Link]

• Le, T. H., et al. (2018). Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. National Institutes of Health (NIH). [Link]

• GERSTEL. (2013). Automated Extraction and GC/MS Determination of Phthalates in Consumer Products. GERSTEL. [Link]

• Shimadzu. (2011). Fast GCMS Method for Analysis of Phthalate Esters in Beverages. Shimadzu. [Link]

• Centre for Science and Environment. (2024). Regulatory norms for the use of phthalate esters in products. CSE India. [Link]

• NIST. 1,2-Benzenedicarboxylic acid, diheptyl ester. NIST WebBook. [Link]

• Compliance Gate. (2023). Phthalate Regulations in the European Union: An Overview. Compliance Gate. [Link]

• U.S. Food and Drug Administration (FDA). (2012). Limiting the Use of Certain Phthalates as Excipients in CDER-Regulated Products. FDA. [Link]

• Pro-Active. (2023). Regulatory information | Phthalates substitution. Pro-Active. [Link]

Sources

• 1. sciph.info [sciph.info]
• 2. 1,2-Benzenedicarboxylic acid, diisoheptyl ester | C22H34O4 | CID 591200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. measurlabs.com [measurlabs.com]
• 4. compliancegate.com [compliancegate.com]
• 5. agilent.com [agilent.com]
• 6. fda.gov [fda.gov]
• 7. Regulatory information | Phthalates substitution [substitution-phtalates.ineris.fr]
• 8. tandfonline.com [tandfonline.com]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 12. shimadzu.com [shimadzu.com]
• 13. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 16. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. gcms.cz [gcms.cz]

Application Note: Quantitative Profiling of Diisoheptyl Phthalate (DIHP) Metabolites in Human Urine via HPLC-MS/MS

Executive Summary

This application note details a robust, high-sensitivity protocol for the quantification of Diisoheptyl phthalate (DIHP) metabolites in human urine. As industrial shifts move away from C8 phthalates (like DEHP) toward C7 isomers (DIHP), accurate biomonitoring is critical. This method overcomes specific analytical challenges—namely, the isomeric complexity of the isoheptyl chain and the necessity of enzymatic deconjugation—utilizing HPLC-MS/MS in negative electrospray ionization (ESI-) mode.

Key Metabolites Targeted:

• MIHP: Mono-isoheptyl phthalate (Primary metabolite)

• OH-MIHP: Mono-(hydroxy-isoheptyl) phthalate (Secondary, oxidative)

• oxo-MIHP: Mono-(oxo-isoheptyl) phthalate (Secondary, oxidative)

• cx-MIHP: Mono-(carboxy-isohexyl) phthalate (Secondary, oxidative)

Introduction & Metabolic Pathway[1]

DIHP is a branched phthalate ester used as a plasticizer. Upon entry into the human body, it rapidly hydrolyzes to its monoester (MIHP). However, MIHP is further metabolized via oxidation of the alkyl side chain to form more polar secondary metabolites (OH-, oxo-, and cx- variants). These secondary metabolites are often excreted in higher concentrations than the monoester and are less susceptible to external contamination, making them superior biomarkers for exposure assessment.[1][2]

Crucially, these metabolites are excreted primarily as glucuronide conjugates.[3] Therefore, this protocol incorporates a mandatory enzymatic hydrolysis step using

-glucuronidase to release the free monoesters prior to analysis.

Visual 1: DIHP Metabolic Pathway

Figure 1: The metabolic biotransformation of DIHP. The parent compound hydrolyzes to MIHP, which undergoes Phase I oxidation and Phase II glucuronidation.

Experimental Methodology

Materials and Reagents[1][4][5][6]

• Standards: Native and isotope-labeled internal standards (

  or ) for MIHP, OH-MIHP, oxo-MIHP, and cx-MIHP.

• Enzyme:

  -Glucuronidase (E. coli K12 or Helix pomatia). Note: E. coli is preferred for cleaner hydrolysis without sulfatase activity.

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Acetic Acid.

• Buffer: 1.0 M Ammonium Acetate (pH 6.5).

Sample Preparation Protocol

This workflow utilizes enzymatic deconjugation followed by Solid Phase Extraction (SPE) to minimize matrix effects, which are severe in urine analysis.

Step-by-Step Workflow:

• Thawing & Aliquoting: Thaw urine samples at room temperature. Vortex well. Transfer 500 µL of urine to a glass tube.

• Internal Standard Addition: Add 20 µL of Internal Standard working solution (mixture of deuterated metabolites).

• Buffering: Add 300 µL of Ammonium Acetate buffer (1.0 M, pH 6.5).

• Enzymatic Hydrolysis: Add 10 µL of

  -glucuronidase.

  • Critical Control: Seal and incubate at 37°C for 90 minutes . This ensures total deconjugation.

• SPE Loading:

  • Condition SPE cartridges (Polymeric reversed-phase, e.g., Oasis HLB or Strata-X) with 1 mL ACN followed by 1 mL Water.

  • Load the hydrolyzed sample.

• Washing: Wash with 1 mL of 5% Acetonitrile in Water (removes salts and polar interferences).

• Elution: Elute analytes with 1.5 mL of Acetonitrile .

• Reconstitution: Evaporate to dryness under Nitrogen at 45°C. Reconstitute in 200 µL of Mobile Phase A:B (90:10) .

Visual 2: Analytical Workflow

Figure 2: From specimen to data—the critical path for phthalate metabolite analysis.

Instrumental Analysis (HPLC-MS/MS)

Chromatographic Conditions

Separating DIHP metabolites is challenging because the "isoheptyl" chain consists of multiple isomers. This results in multi-peak clusters rather than single sharp peaks.

• System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

• Column: Phenyl-Hexyl column (e.g., Phenomenex Kinetex Phenyl-Hexyl, 2.1 x 100 mm, 1.7 µm).

  • Expert Insight: Phenyl-Hexyl phases provide superior selectivity for aromatic phthalates and their structural isomers compared to standard C18.

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: 0.1% Acetic Acid in Acetonitrile.

• Flow Rate: 0.35 mL/min.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: Ramp to 95% B

  • 8-10 min: Hold 95% B

  • 10.1 min: Re-equilibrate 10% B.

Mass Spectrometry Parameters[5][6][7][8][9]

• Source: Electrospray Ionization (ESI), Negative Mode.

• Mode: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 2.5 kV.

• Desolvation Temp: 450°C.

Table 1: MRM Transitions for DIHP Metabolites

Analyte	Precursor Ion (m/z) [M-H]-	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Retention Time (min)*
MIHP	263.1	121.0	25	20	6.5 - 7.2 (Cluster)
OH-MIHP	279.1	121.0	28	22	5.1 - 5.8 (Cluster)
oxo-MIHP	277.1	121.0	28	22	5.3 - 6.0 (Cluster)
cx-MIHP	293.1	121.0	30	24	4.8 - 5.5 (Cluster)
d4-MIHP (IS)	267.1	121.0	25	20	Matches Native

*Note: Retention times indicate the window where the isomeric cluster elutes. Integration should encompass the entire cluster.

Analytical Challenges & Troubleshooting

The "Isomer Problem"

DIHP is a technical mixture of C7 isomers. Consequently, its metabolites do not elute as single Gaussian peaks.

• Observation: You will likely see 2-4 partially resolved peaks for each metabolite transition.

• Protocol: Integrate the entire cluster of peaks for quantification. Ensure the calibration standards (if synthesized from technical DIHP) show the same pattern. If using single-isomer standards, be aware of potential bias.

Contamination Control (The Phthalate Curse)

Phthalates are ubiquitous in lab plastics.

• Mitigation:

  • Use glass vials and inserts exclusively.

  • Install a Delay Column (short C18 column) between the LC pump and the injector. This traps system background phthalates, delaying their elution so they do not co-elute with sample analytes.[4]

  • Avoid Parafilm and plastic pipette tips where possible (or pre-rinse tips with ACN).

Validation Criteria (QA/QC)

To ensure Trustworthiness (E-E-A-T), the method must pass these checks:

• Linearity:

  over the range 0.5 – 500 ng/mL.

• Accuracy: Spiked recovery in urine must be 85–115%.

• Precision: Intra-day and Inter-day CV < 15%.

• Blanks: Procedural blanks must be < 1/3 of the LOQ (Limit of Quantification).

References

• Koch, H. M., et al. (2011). "Levels of phthalate metabolites in urine among mother–child-pairs - results from the Duisburg birth cohort study, Germany." International Journal of Hygiene and Environmental Health.

• Silva, M. J., et al. (2019).[5] "Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019." Toxics.

• Centers for Disease Control and Prevention (CDC). (2021). "Laboratory Procedure Manual: Phthalate Metabolites in Urine." National Center for Environmental Health.[6]

• Calafat, A. M. (2012). "The U.S. National Health and Nutrition Examination Survey: Look at the environmental chemicals data." International Journal of Hygiene and Environmental Health.

Sources

• 1. Measurement of eight urinary metabolites of di(2-ethylhexyl) phthalate as biomarkers for human exposure assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New metabolites of di(2-ethylhexyl)phthalate (DEHP) in human urine and serum after single oral doses of deuterium-labelled DEHP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolite profiling and identification in human urine after single oral administration of DEHP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. Urinary Phthalate Metabolite Mixtures in Pregnancy and Fetal Growth: Findings from The Infant Development and the Environment Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Solid-Phase Extraction (SPE) of Diisoheptyl Phthalate (DIHP) from Aqueous Matrices

Abstract & Core Challenge

Diisoheptyl phthalate (DIHP), a branched C7 phthalate ester (CAS: 71888-89-6), presents a unique analytical challenge due to its existence as a complex mixture of isomers and its extreme hydrophobicity (Log Kow ~7.4-8.0). Unlike discrete analytes, DIHP elutes as a broad "isomer cluster" in GC-MS, requiring precise integration windows. Furthermore, the ubiquity of phthalates in laboratory environments creates a high risk of false positives (the "Phthalate Blank Problem").

This protocol details a robust Solid-Phase Extraction (SPE) workflow using Polymeric Divinylbenzene (DVB) sorbents. While C18 is the traditional regulatory standard (e.g., EPA Method 506), DVB polymers are recommended here for their superior surface area, resistance to de-wetting, and higher capacity for lipophilic compounds.

Physicochemical Context

Understanding the analyte is the first step to successful extraction. DIHP is a "technical mixture," meaning it is not a single molecule but a soup of structural isomers.

Parameter	Value / Description	Impact on Protocol
Analyte	Diisoheptyl Phthalate (DIHP)	Target compound.[1][2][3]
CAS Number	71888-89-6 (Technical Mix)	Reference standard must match this CAS to ensure correct isomer pattern.
Log Kow	~7.4 – 8.0	Critical: Extremely hydrophobic. Will adsorb to glass and plastic walls. Organic modifier required in sample.
Water Solubility	< 1 µg/L	Sample must not be stored long-term; extraction should happen <48h after collection.
pKa	N/A (Neutral ester)	pH adjustment is not required for retention, but acidification (pH < 2) stops biological degradation.

The "Zero-Blank" Contamination Control System

WARNING: The limit of quantitation (LOQ) for phthalates is often defined by the background blank, not the detector sensitivity. You cannot correct for high blanks; you must eliminate them.

The Exclusion Protocol

• No Plastic Tips: Use only glass or stainless steel positive-displacement pipettes. Phthalates leach instantly from standard polypropylene pipette tips.

• Glassware Preparation: All glassware (sample bottles, elution tubes) must be baked at 400°C for 4 hours or solvent-rinsed (Acetone

  DCM) immediately before use.

• Solvent Grade: Use only "Residue Analysis" or "Phthalate-Free" grade solvents. HPLC grade is often insufficient.

• Septa: Use PTFE-lined silicone septa. Never allow sample to touch the silicone side.

Visualization: The Contamination Control Loop

Figure 1: The "Zero-Blank" decision loop. Proceeding without a clean process blank invalidates all subsequent data.

Detailed SPE Protocol

Materials

• Cartridge: 200 mg / 6 mL Polymeric DVB (Divinylbenzene) or HLB (Hydrophilic-Lipophilic Balance).

  • Why? DVB polymers have high surface area (~800 m²/g) and trap the branched isomers more effectively than C18.

• Elution Solvent: Dichloromethane (DCM) or Ethyl Acetate.

  • Note: DCM is standard for GC-MS but requires careful drying. Ethyl Acetate is a greener alternative.

Step-by-Step Workflow

Step 1: Sample Pre-Treatment

• Collect 1 L of aqueous sample in an amber glass bottle (baked).

• Add 10-20 mL of Methanol (1-2%) to the sample immediately.

  • Mechanism:[4] This acts as a "keeper" solvent to prevent DIHP from adsorbing to the glass walls of the container during storage and transfer.

• Add surrogate standard (e.g., Benzyl Benzoate or deuterated Phthalate) to monitor extraction efficiency.

Step 2: Conditioning

• Rinse cartridge with 5 mL Dichloromethane (DCM) (to remove manufacturing impurities).

• Condition with 5 mL Methanol .

• Equilibrate with 5 mL Reagent Water .

  • Critical: Do not let the cartridge go dry, although polymeric phases are more forgiving than C18.

Step 3: Loading

• Load the sample at a flow rate of 5–10 mL/min .

  • Why? Fast flow rates (>15 mL/min) cause breakthrough because the large hydrophobic DIHP molecules need time to diffuse into the polymer pores.

• Rinse the sample bottle with 5 mL of Reagent Water containing 5% Methanol and add to the cartridge (Quantitative Transfer).

Step 4: Washing[2]

• Wash with 5 mL of 10% Methanol in Water .

  • Purpose: Removes polar interferences (humic acids, salts) without eluting the highly hydrophobic DIHP.

• Dry the cartridge: Apply full vacuum for 10–15 minutes .

  • Critical: Residual water is the enemy of GC-MS. It degrades the column stationary phase and causes peak tailing.

Step 5: Elution

• Soak: Add 2 mL of DCM (or Ethyl Acetate) and let it soak the bed for 1 minute (gravity flow).

• Elute: Slowly pull the solvent through.

• Repeat with a second 2 mL aliquot .

• Total elution volume: ~4-5 mL.

Step 6: Concentration (Nitrogen Blowdown)

• Evaporate the extract to exactly 1 mL under a gentle stream of Nitrogen at 35°C.

• Transfer to a GC vial with a glass insert.

Visualization: SPE Workflow

Figure 2: Linear SPE workflow optimized for hydrophobic phthalate recovery.

Analytical Configuration (GC-MS)[1][5]

While LC-MS/MS is possible, GC-MS (EI) is the industry standard for phthalates due to the distinct fragmentation patterns and the ability to visually identify the isomer cluster.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, Rxi-5Sil MS), 30m x 0.25mm x 0.25µm.

• Inlet: Splitless mode, 280°C.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program:

  • Start: 60°C (hold 1 min)

  • Ramp 1: 20°C/min to 220°C

  • Ramp 2: 5°C/min to 300°C (hold 3 min)

  • Why? The slow ramp at the end helps resolve the DIHP cluster from the DEHP (C8) peak.

Mass Spectrometry (SIM Mode)

DIHP is a mixture; it will not appear as a sharp single peak but as a "hump" or a cluster of unresolved peaks.

Analyte	Quant Ion (m/z)	Qualifier Ions (m/z)	Retention Window
DIHP	149	167, 293 (Cluster)	Between DnHP (C6) and DEHP (C8)
Benzyl Benzoate (IS)	105	212, 77	Distinct sharp peak

• Integration Strategy: You must integrate the entire area under the "hump" (cluster) for DIHP. Do not integrate single spikes within the cluster.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
High Background	Plastic tips or septum bleed.	Switch to glass pipettes; bake glassware; change inlet liner.
Low Recovery	Adsorption to sample bottle.	Ensure 1-2% MeOH is added to the sample at collection. Rinse bottle with solvent during elution.
Water in GC	Insufficient drying.	Increase vacuum time to 20 mins; use a sodium sulfate drying cartridge inline during elution.
Cluster Overlap	Co-elution with DEHP.[3]	Slow down the GC oven ramp rate between 220°C and 280°C.

References

• U.S. EPA. (1992).[5] Method 506: Determination of Phthalate and Adipate Esters in Drinking Water by Liquid-Liquid or Liquid-Solid Extraction and GC/PID.

• U.S. EPA. (1995). Method 525.2: Determination of Organic Compounds in Drinking Water by Liquid-Solid Extraction and Capillary Column GC/MS.

• European Chemicals Agency (ECHA). (2025). Substance Information: Diisoheptyl phthalate.[2][3][6][7]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.

Sources

• 1. gcms.cz [gcms.cz]
• 2. accustandard.com [accustandard.com]
• 3. agilent.com [agilent.com]
• 4. NEMI Method Summary - 506 [nemi.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemwhat.com [chemwhat.com]
• 7. Diisoheptyl phthalate - Wikipedia [en.wikipedia.org]

Technical Guide: Derivatization Strategies for the Quantitation of Diisoheptyl Phthalate (DIHP) and its Metabolites

Executive Summary & Strategic Framework

Diisoheptyl phthalate (DIHP) presents a unique analytical challenge. As a "transitional" phthalate composed of C7 branched isomers, it exists not as a single peak but as a complex isomeric cluster. Furthermore, the analytical approach diverges strictly based on the target matrix:

• Product/Material Analysis (Parent Compound): Typically analyzed by GC-MS without derivatization.[1] However, transesterification is required when precise characterization of the branched alcohol isomeric distribution is necessary for forensic fingerprinting.

• Biomonitoring (Metabolites): In biological matrices (urine, serum), DIHP is rapidly metabolized. The parent compound is rarely found; instead, polar metabolites (monoesters and oxidative products) are the targets. These require derivatization to render them volatile and thermally stable for GC-MS analysis.

This guide focuses on the derivatization techniques required for these two specific high-value workflows.

Target Analytes & Reaction Mechanisms

Unlike simple phthalates (e.g., DEHP), DIHP metabolism yields a cascade of oxidative products. Effective derivatization must target the carboxylic acid moieties on these specific metabolites.[2]

Target Analyte	Type	Polarity	Derivatization Goal
Monoisoheptyl phthalate (MIHP)	Hydrolytic Metabolite	High	Block -COOH group
Monohydroxyheptyl phthalate (MHHP)	Oxidative Metabolite	Very High	Block -COOH and -OH groups
Mono-oxoheptyl phthalate (MOHP)	Oxidative Metabolite	Very High	Block -COOH group
Monocarboxyhexyl phthalate (MCHP)	Oxidative Metabolite	Extreme	Block two -COOH groups

Mechanism 1: Silylation (Standard Protocol)

The most common approach uses BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) or MSTFA . This replaces active protic hydrogens with a trimethylsilyl (TMS) group.

• Reaction:

• Advantage: Reacts with both carboxylic acids and hydroxyl groups (crucial for MHHP).

Mechanism 2: Transesterification (Fingerprinting)

Used for the parent compound to analyze the alcohol backbone.

• Reaction:

Protocol A: Biomonitoring of DIHP Metabolites (GC-MS)

This is the critical workflow for toxicology and exposure assessment. The oxidative metabolites (MHHP, MOHP, MCHP) are the definitive biomarkers for DIHP, not the parent compound.

Reagents & Equipment

• Derivatizing Agent: BSTFA + 1% TMCS (Trimethylchlorosilane). The TMCS acts as a catalyst for sterically hindered groups.

• Enzyme:

  -Glucuronidase (E. coli K12 or Helix pomatia) – Essential to deconjugate metabolites before derivatization.

• Internal Standards:

  -MIHP or Deuterated equivalents (d4-MIHP).

• Solvents: Acetonitrile (ACN), Ethyl Acetate, Hexane (Pesticide Grade).

Step-by-Step Workflow

Step 1: Enzymatic Hydrolysis

• Aliquot 1.0 mL urine into a glass tube.

• Add Internal Standard (IS) solution.

• Buffer to pH 6.5 using 1.0 M Ammonium Acetate.

• Add 20

  L -Glucuronidase.

• Incubate at 37°C for 90 minutes. Note: Ensure complete hydrolysis; incomplete hydrolysis leads to underestimation of total exposure.

Step 2: Solid Phase Extraction (SPE)

• Condition SPE cartridge (HLB or C18) with MeOH followed by water.

• Load hydrolyzed sample.

• Wash with 5% Methanol in water (removes salts/proteins).

• Elute analytes with 2 mL Ethyl Acetate.

• Critical Step: Evaporate to complete dryness under Nitrogen at 40°C. Any residual water will destroy the derivatizing agent.

Step 3: Derivatization (Silylation)

• Reconstitute the dried residue in 50

  L of dry Pyridine (acts as an acid scavenger).

• Add 50

  L BSTFA + 1% TMCS .

• Cap tightly and vortex.

• Incubate at 60°C for 30 minutes .

  • Why heat? Oxidative metabolites (MCHP) have steric hindrance that requires thermal energy for complete derivatization.

• Cool to room temperature.

• Transfer to GC vial with a glass insert.

Step 4: GC-MS Analysis

• Column: 5% Phenyl Methyl Siloxane (e.g., DB-5MS or HP-5MS), 30m x 0.25mm.

• Inlet: Splitless mode, 280°C.

• Carrier: Helium at 1.0 mL/min.[3]

• MS Mode: SIM (Selected Ion Monitoring).[1][4]

  • Target Ions: Monitor m/z 73 (TMS group), m/z 149 (Phthalate backbone), and specific molecular ions for the silylated metabolites.

Protocol B: Structural Elucidation of Parent DIHP (Transesterification)

This protocol is used when you have a material sample (e.g., plastic toy, PVC sheet) and need to confirm the specific isomeric distribution of the isoheptyl chains to distinguish DIHP from other C7 phthalates.

Reagents

• Reagent: Boron Trifluoride (

  ) in Methanol (14% w/v) OR Sulfuric Acid in Methanol (5%).

• Extraction Solvent: Hexane.

Workflow

• Extraction: Extract the plasticizer from the polymer matrix using THF; precipitate polymer with Hexane; filter.[5]

• Reaction: Take 1 mL of the extract and evaporate to dryness.

• Add 1 mL

  -Methanol .

• Heat at 60°C for 15 minutes.

  • Mechanism:[2][6][7][8] This cleaves the ester bonds, converting the phthalate core to Dimethyl Phthalate (DMP) and releasing the Isoheptyl Alcohols .

• Partition: Add 1 mL Water and 1 mL Hexane. Vortex.

• Analysis: Analyze the Hexane layer by GC-MS.

  • Result: You will observe a cluster of peaks corresponding to the C7 alcohol isomers. The specific pattern ("fingerprint") of these alcohols confirms the source as DIHP rather than a linear C7 phthalate.

Visualized Analytical Workflow

The following diagram illustrates the decision matrix and workflow for DIHP analysis, highlighting the critical derivatization nodes.

Figure 1: Decision tree for DIHP analysis distinguishing between metabolite quantification (Silylation) and parent fingerprinting (Transesterification).

Critical Quality Control & Troubleshooting

Self-Validating Systems

To ensure the protocol is self-validating (Trustworthiness), implement the following:

• Deuterated Monitoring: Use

  -MIHP. If the recovery of the internal standard drops below 50%, the derivatization was likely quenched by moisture.

• Derivatization Efficiency Check: Include a "completeness check" standard (e.g., free phthalic acid). If mono-TMS phthalic acid is observed instead of di-TMS phthalic acid, the reagent strength or reaction time is insufficient.

Common Pitfalls

• Moisture Contamination: BSTFA hydrolyzes instantly in the presence of water. Samples must be bone dry after SPE. Use a gentle stream of nitrogen and potentially an azeotropic wash with dichloromethane before the final drying step.

• Isomer Integration: DIHP metabolites appear as clusters, not single peaks. You must integrate the entire cluster area for accurate quantitation, not just the tallest peak.

• Glassware Contamination: Phthalates are ubiquitous. Use pre-baked glassware (400°C for 4 hours) and avoid all plastic pipette tips during the extraction of the parent compound. (Less critical for metabolites as they are not found in lab plastics, but good practice).

References

• Silva, M. J., et al. (2019).[9] "Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019." Toxics.[8] Available at: [Link]

• U.S. Consumer Product Safety Commission (CPSC). (2010). "Toxicity Review of Diisoheptyl Phthalate (DIHP)." CPSC Staff Reports. Available at: [Link]

• Centers for Disease Control and Prevention (CDC). (2021). "Laboratory Procedure Manual: Phthalate Metabolites in Urine." National Health and Nutrition Examination Survey (NHANES). (General method applicable to DIHP metabolites). Available at: [Link]

• European Chemicals Agency (ECHA). (2011).[8] "Evaluation of new scientific evidence concerning DINP and DIDP." (Context on transitional phthalate metabolism). Available at: [Link]

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Technical Evaluation of Diisoheptyl Phthalate (DIHP) in PVC Consumables: Detection, Migration Kinetics, and Risk Assessment

Executive Summary & Scientific Context

Diisoheptyl phthalate (DIHP) (CAS: 71888-89-6) is a branched C7-rich phthalate ester historically used as a plasticizer to impart flexibility to Polyvinyl Chloride (PVC). While chemically similar to the industry-standard DEHP, DIHP exhibits distinct solvation properties and volatility profiles.

Critical Regulatory Advisory: DIHP is classified as a Substance of Very High Concern (SVHC) under EU REACH regulations (Annex XIV) due to reproductive toxicity [1]. Consequently, its intentional use in modern medical devices and laboratory consumables is restricted. However, researchers may encounter DIHP in:

• Legacy equipment or long-term storage inventory.

• Imported consumables from regions with differing regulatory frameworks.

• As a cross-contaminant in lower-grade PVC formulations.

This Application Note provides a rigorous framework for detecting DIHP in lab equipment and evaluating its migration potential (leachables) into sensitive drug formulations. This is essential for ensuring data integrity in bio-assays and compliance with USP <1663> (Extractables) and USP <1664> (Leachables).

Technical Overview: The Physics of Plasticization

Phthalates like DIHP function via the Free Volume Theory . They are not covalently bonded to the PVC polymer backbone.[1] Instead, they insert themselves between polymer chains, increasing the "free volume" and reducing intermolecular Van der Waals forces.

This lack of covalent bonding creates the primary risk factor: Migration . When a lipophilic solvent (e.g., a drug formulation containing surfactants like Polysorbate 80) contacts the PVC, the plasticizer can diffuse out of the matrix and into the fluid.

Comparative Properties: DIHP vs. DEHP

Property	Diisoheptyl Phthalate (DIHP)	Di(2-ethylhexyl) Phthalate (DEHP)	Implication
CAS Number	71888-89-6	117-81-7	Unique ID required for MS libraries.
Carbon Chain	C7-branched (Isoheptyl)	C8-branched (Ethylhexyl)	C7 is slightly more volatile.
LogP (Lipophilicity)	~7.4 [2]	~7.6	High affinity for lipid-based drug media.
Molecular Weight	362.5 g/mol	390.6 g/mol	DIHP elutes earlier in GC analysis.

Visualizing the Migration Mechanism

The following diagram illustrates the kinetic pathway of DIHP migration from a PVC tube wall into a drug solution.

Caption: Figure 1. Kinetic pathway of DIHP migration. Solvent penetration swells the polymer, facilitating the diffusion of non-bound DIHP molecules into the process fluid.

Protocol A: Material Characterization (Identification)

Objective: To definitively confirm the presence of DIHP in a sample of laboratory tubing using Gas Chromatography-Mass Spectrometry (GC-MS).

Reagents & Equipment[2][3]

• Solvent: Tetrahydrofuran (THF) (HPLC Grade) - To dissolve PVC.

• Precipitant: Hexane or Methanol - To crash out the polymer.

• Internal Standard (IS): Deuterated DEHP (d4-DEHP) or Benzyl Benzoate.

• Instrument: GC-MS (Single Quadrupole or Triple Quad).

Step-by-Step Methodology

• Sample Preparation:

  • Cut a 50 mg section of the tubing/gasket.

  • Place in a 20 mL glass scintillation vial (Teflon-lined cap).

• Dissolution:

  • Add 5 mL of THF.[1]

  • Sonicate for 30 minutes until the PVC is fully dissolved.

• Polymer Precipitation:

  • Add 10 mL of Hexane dropwise while swirling. The PVC polymer will precipitate as a white solid, leaving plasticizers in the solution.

  • Note: This step prevents the polymer from fouling the GC inlet.

• Filtration:

  • Filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

• GC-MS Analysis:

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Carrier Gas: Helium at 1.0 mL/min.

  • Temp Program: 80°C (1 min) -> 20°C/min -> 300°C (hold 5 min).

  • MS Mode: Electron Impact (EI), Scan range 50-500 m/z.

Data Interpretation: DIHP is a mixture of isomers.[2] Unlike a single peak, it often appears as a "cluster" of peaks or a broadened mound just prior to the DEHP elution time. Look for the characteristic phthalate ion fragment m/z 149 (base peak) and the molecular ion or specific branching fragments.

Protocol B: Migration Study (Leachables Simulation)

Objective: To quantify the rate of DIHP leaching into a specific solvent system, simulating "worst-case" drug contact.

Experimental Design

• Simulant A: 50% Ethanol/Water (Simulates lipophilic drug formulations).

• Simulant B: 0.9% Saline (Simulates aqueous buffers).

• Temperature: 37°C (Physiological) and 25°C (Ambient).

• Time Points: 1, 24, 72 hours.

Workflow Diagram

Caption: Figure 2. Analytical workflow for quantifying DIHP migration from tubing into liquid simulants.

Step-by-Step Methodology

• Surface Area Calculation:

  • Measure the inner surface area of the tubing segment (e.g., 10 cm length x internal circumference).

  • Why: Migration limits are often expressed in µg/cm².

• Exposure:

  • Fill the tubing with Simulant A or B. Clamp both ends with non-phthalate closures.

  • Incubate at 37°C with gentle agitation.

• Sampling:

  • At designated time points, remove the fluid.

• Extraction (for aqueous simulants):

  • Perform Liquid-Liquid Extraction (LLE) using Dichloromethane (DCM). Phthalates will partition into the DCM layer.

  • Evaporate DCM under nitrogen and reconstitute in Hexane.

• Quantification:

  • Inject into GC-MS (using SIM mode monitoring m/z 149 for maximum sensitivity).

  • Compare against a calibration curve of pure DIHP standard.

Risk Assessment & Conclusion

If DIHP is detected, the following risk matrix should be applied:

Detected Concentration	Migration Risk	Recommended Action
< LOQ (Limit of Quantitation)	Negligible	Document finding; continued use permitted for non-clinical R&D.
Trace Levels	Low	Monitor. Avoid use with lipophilic drugs (Taxol, Propofol).
High Levels (>0.1% w/w)	Critical	Quarantine material. DIHP is restricted under REACH. Do not use for GMP manufacturing or clinical delivery.

Conclusion: While DIHP provides effective plasticization, its regulatory status and migration potential make it unsuitable for modern pharmaceutical manufacturing. This protocol serves as a forensic tool to identify non-compliant materials and ensure patient safety by preventing inadvertent exposure to reproductive toxins.

References

• European Chemicals Agency (ECHA). (2023). Candidate List of substances of very high concern for Authorisation: Diisoheptyl phthalate. Retrieved from [Link]

• PubChem. (2023). Compound Summary: Diisoheptyl phthalate (CAS 71888-89-6).[2][3][4] National Library of Medicine. Retrieved from [Link]

• ASTM International. (2018). ASTM D2124-99: Standard Test Method for Analysis of Components in Poly(Vinyl Chloride) Compounds Using an Infrared Spectrophotometric Technique. (Methodology basis for identification). Retrieved from [Link]

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Application Notes &amp; Protocols: A Guide to In Vivo Assessment of Diisoheptyl Phthalate (DIHP)

Abstract

Diisoheptyl phthalate (DIHP) is a plasticizer used in various polyvinyl chloride (PVC) products, leading to potential human exposure.[1][2] Animal studies are critical for characterizing the potential health risks associated with DIHP, particularly its effects on the endocrine and reproductive systems. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies to investigate the effects of DIHP. It emphasizes the rationale behind model selection, detailed experimental protocols, and key endpoint analysis, grounded in established toxicological principles and regulatory guidelines.

Rationale for In Vivo Studies of DIHP

Phthalates are a class of chemicals known for their endocrine-disrupting properties, with many exhibiting anti-androgenic activity that can interfere with the development and function of the male reproductive system.[3][4] In vivo animal models are indispensable for understanding the complex, systemic effects of DIHP that cannot be fully recapitulated by in vitro methods.

The primary objectives for conducting in vivo studies on DIHP include:

• Identifying Target Organs: Determining which organs are most susceptible to DIHP toxicity. Studies have identified the liver, kidneys, and reproductive organs as primary targets.[5][6]

• Characterizing Dose-Response Relationships: Establishing the No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) to inform human health risk assessments.[5]

• Investigating Reproductive and Developmental Toxicity: Assessing the impact of DIHP exposure, particularly during critical developmental windows (e.g., gestation and lactation), on fertility, pregnancy outcomes, and offspring development.[6][7]

• Elucidating Mechanisms of Action: Investigating the molecular pathways disrupted by DIHP, such as the suppression of fetal testosterone synthesis, which underlies its anti-androgenic effects.[8][9]

Selection of an Appropriate Animal Model

The choice of animal model is a critical decision that profoundly influences the relevance and interpretation of toxicological data. For phthalate research, rodents are the most commonly used models due to their well-characterized biology, relatively short gestation periods, and the availability of historical control data.

Causality for Model Selection: The rat is generally considered the more sensitive and relevant model for studying the reproductive and developmental toxicity of phthalates compared to the mouse.[10] This sensitivity is partly due to pharmacokinetic differences and makes the rat a more conservative model for human risk assessment.[10] Sprague-Dawley or Wistar rats are frequently used strains in reproductive toxicology studies.

Animal Model	Strengths for DIHP Studies	Considerations & Limitations	Primary Application
Rat (Sprague-Dawley, Wistar)	High sensitivity to phthalate-induced reproductive toxicity.[10] Extensive historical database for comparison. Recommended by regulatory guidelines (e.g., OECD).[11]	Metabolic differences compared to humans exist, but pathways are qualitatively similar.	Gold standard for reproductive and developmental toxicity studies (e.g., OECD 414, 416).[12]
Mouse (CD-1, C57BL/6)	Useful for mechanistic studies, especially involving genetically modified lines. Shorter lifecycle can accelerate multi-generational studies.	Generally less sensitive to the testicular toxicity of phthalates than rats.[10] Significant differences in lipase activity, affecting phthalate metabolism.[1][13]	Mechanistic studies, carcinogenicity bioassays.[5]

Experimental Design: A Framework for Rigorous Assessment

A robust experimental design is paramount for generating reliable and reproducible data. Key considerations are outlined below, with a focus on adhering to internationally recognized standards such as the OECD Guidelines for the Testing of Chemicals.[11]

Dose Selection and Administration

• Rationale: Dose selection should be based on existing toxicological data to establish a clear dose-response curve. This typically includes a high dose expected to produce overt toxicity, a low dose near the anticipated NOAEL, and at least one intermediate dose. A vehicle control group is mandatory.

• Dose Levels: For DIHP, reproductive toxicity studies in rats have identified a NOAEL of approximately 50-168 mg/kg/day and a LOAEL of 222-750 mg/kg/day, based on liver and kidney changes.[5] Developmental studies have shown effects like increased resorptions and reduced fetal weight at various doses.[7]

• Route of Administration: Oral gavage is the preferred method for precise dose administration in phthalate studies.[14] It ensures that each animal receives the exact intended dose, unlike dietary or drinking water administration where consumption can vary. The vehicle should be an inert substance, such as corn oil.

Exposure Timing

The timing of exposure is critical, especially for assessing developmental toxicity. Phthalates can disrupt key events in male reproductive tract development during a specific prenatal period.

• Gestational Exposure: Dosing pregnant dams during the period of major organogenesis (e.g., Gestational Day 6 to 20 in rats) is crucial for assessing developmental effects on offspring.[7]

• Multi-generational Studies: To assess effects on fertility and subsequent generations, a two-generation study design (following OECD Guideline 416) may be employed.[15][16]

Workflow for a Typical Developmental Toxicity Study

The following diagram illustrates a standard workflow for an in vivo developmental toxicity study of DIHP.

Caption: Simplified pathway of DIHP's anti-androgenic action.

References

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• Toxicity review of diisoheptyl phthalate (DIHP). (2011). U.S. Consumer Product Safety Commission. [Link]

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• Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019. (2021). National Institutes of Health (NIH). [Link]

• NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats. National Center for Biotechnology Information (NCBI). [Link]

• Exposure to Dibutyl Phthalate and Reproductive-Related Outcomes in Animal Models: Evidence From Rodents Study. (2021). Frontiers in Physiology. [Link]

• Di-2-Ethylhexyl Phthalate (DEHP) Toxicity: Organ-Specific Impacts and Human-Relevant Findings. (2023). ClinMed International Library. [Link]

• Guidelines for the Testing of Chemicals. Organisation for Economic Co-operation and Development (OECD). [Link]

• Rodent anogenital distance recommendations. (2024). PubMed. [Link]

• Phthalate exposure and reproductive effects in rodents: a model for approaches on the protective role of natural products. (2023). PubMed. [Link]

• Mechanisms underlying the anti-androgenic effects of diethylhexyl phthalate in fetal rat testis. (2006). Toxicology. [Link]

• Phthalates. European Chemicals Agency (ECHA). [Link]

• Species differences in the metabolism of di(2-ethylhexyl) phthalate (DEHP) in several organs of mice, rats, and marmosets. (2003). PubMed. [Link]

• Evaluation of testicular toxicity in safety evaluation studies: the appropriate use of spermatogenic staging. (2001). PubMed. [Link]

• Biochemical and histological evaluation of testicular and hepatic acute toxicity induced by formaldehyde and the possible protective effect of curcumin in adult male albino rats. (2020). The Scientific Journal of Al-Azhar Medical Faculty, Girls. [Link]

• Species differences in the metabolism of di(2-ethylhexyl) phthalate (DEHP) in several organs of mice, rats, and marmosets | Request PDF. ResearchGate. [Link]

• OECD Test Guideline 425. National Toxicology Program. [Link]

• Diethyl phthalate - Substance Information. European Chemicals Agency (ECHA). [Link]

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• anogenital distance (AGD), decreased. AOP-Wiki. [Link]

• Effects and Mechanisms of Phthalates' Action on Reproductive Processes and Reproductive Health: A Literature Review. (2022). MDPI. [Link]

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• Toxicity Assessment - Phthalates and Cumulative Risk Assessment. (2008). National Center for Biotechnology Information (NCBI) Bookshelf. [Link]

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Application Notes and Protocols for High-Throughput Screening of Diisoheptyl Phthalate (DIHP) Alternatives

Foreword: The Imperative for Safer Plasticizers

Diisoheptyl phthalate (DIHP), a widely used plasticizer in polyvinyl chloride (PVC) and other polymers, has come under increasing scrutiny due to its potential adverse health effects.[1][2] Classified as a reproductive toxicant, DIHP's use is now restricted in many consumer products, driving a critical need for safer, effective alternatives.[1] This guide provides a comprehensive framework for the high-throughput screening (HTS) of DIHP alternatives, enabling researchers to efficiently evaluate the toxicological profiles and performance characteristics of a large number of candidate compounds. By integrating advanced in vitro toxicology assays with innovative approaches to performance testing, this document serves as a practical resource for scientists in the pursuit of next-generation, sustainable plasticizers.

Strategic Framework for High-Throughput Screening

A successful HTS campaign for DIHP alternatives necessitates a multi-faceted approach that considers both the potential for adverse biological activity and the functional performance of the candidate plasticizers. The proposed workflow prioritizes a tiered screening strategy, beginning with a broad assessment of key toxicological endpoints, followed by a more focused evaluation of promising candidates for their material performance.

Caption: ToxTracker mechanism of action.

Endocrine Disruption Assessment

Principle: These assays utilize engineered cell lines containing the human estrogen receptor (ERα) or androgen receptor (AR) along with a reporter gene (e.g., luciferase). [3][4][5]Binding of a substance to the receptor triggers the expression of the reporter gene, which can be quantified.

Protocol:

• Cell Seeding: Plate a suitable reporter cell line (e.g., HeLa-9903 for ERα) in 96-well plates.

• Compound Exposure: Expose the cells to a range of concentrations of the test compounds for 20-24 hours. Include appropriate positive (e.g., 17β-estradiol for ERα) and negative controls.

• Cell Lysis and Reporter Gene Assay: Lyse the cells and measure the activity of the reporter gene product (e.g., luminescence for luciferase) using a microplate reader.

• Data Analysis: Calculate the transcriptional activation relative to the positive control. Determine the PC10 and PC50 values (the concentration that produces 10% and 50% of the maximal response of the positive control, respectively).

Principle: This assay uses the human adrenal carcinoma cell line H295R, which expresses most of the key enzymes involved in steroidogenesis. [6][7][8]The assay measures the production of testosterone and estradiol to detect interference with the steroidogenic pathway.

Protocol:

• Cell Culture and Seeding: Culture H295R cells under specific conditions and seed them in 24- or 96-well plates.

• Compound Exposure: Expose the cells to a range of concentrations of the test compounds for 48 hours.

• Hormone Measurement: Collect the cell culture medium and quantify the concentrations of testosterone and 17β-estradiol using methods such as ELISA or LC-MS/MS.

• Cytotoxicity Assessment: Concurrently assess cytotoxicity to distinguish between specific effects on steroidogenesis and general toxicity.

• Data Analysis: A significant increase or decrease in hormone production compared to the solvent control indicates a potential for endocrine disruption.

High-Throughput Performance and Migration Screening

Identifying a non-toxic alternative is only half the battle; the compound must also perform its function as a plasticizer effectively. The following section outlines a conceptual framework for the high-throughput evaluation of key performance indicators.

Miniaturized Mechanical and Thermal Analysis

Concept: Traditional methods for measuring the mechanical and thermal properties of plasticized polymers, such as tensile testing and differential scanning calorimetry (DSC), are typically low-throughput. [9][10]However, these methods can be adapted to a higher-throughput format through miniaturization and automation.

Proposed Workflow:

• High-Throughput Formulation: Utilize automated liquid handling systems to prepare small-scale PVC formulations with a library of candidate plasticizers in a multi-well format.

• Film Casting: Cast thin films from these formulations directly in the multi-well plates.

• Automated Mechanical Testing: Employ automated systems with micro-indentation or micro-tensile testing capabilities to assess properties like flexibility and hardness of the small film samples. [11]4. High-Throughput Thermal Analysis: Use high-throughput DSC or similar techniques to rapidly screen for changes in the glass transition temperature (Tg), a key indicator of plasticizer efficiency. [9][12]A lower Tg generally indicates better plasticization.

Performance Metric	High-Throughput Approach	Principle
Flexibility/Hardness	Automated Micro-indentation/Tensile Testing	Measures the material's response to a localized force.
Plasticizer Efficiency	High-Throughput DSC/TMA	Determines the glass transition temperature (Tg).
Thermal Stability	High-Throughput Thermogravimetric Analysis (TGA)	Measures weight loss as a function of temperature. [13][14]

High-Throughput Migration Assay

Concept: Plasticizer migration is a critical concern, as it can lead to material degradation and human exposure. A high-throughput migration assay can be developed using a model system that simulates the contact of the plasticized material with a liquid or solid matrix.

Proposed Workflow:

• Sample Preparation: Prepare small discs or films of PVC plasticized with the candidate compounds.

• Migration Simulation: Place the samples in a multi-well plate and expose them to a relevant simulant (e.g., a food simulant, water, or a model biological fluid).

• High-Throughput Analysis: After a defined incubation period, analyze the simulant for the presence of the migrated plasticizer using a rapid and sensitive analytical technique such as high-performance liquid chromatography (HPLC) coupled with a UV or mass spectrometry detector, adapted for automated sample processing.

• In Vitro Models: For more biologically relevant data, in vitro models, such as reconstructed human epidermis or intestinal epithelium, can be used to assess dermal or oral exposure, respectively.

Computational Modeling for Performance Prediction

Concept: In silico methods can be employed as a powerful high-throughput tool to predict the performance of candidate plasticizers, thereby reducing the number of compounds that need to be synthesized and tested experimentally. [5][15][16] Approaches:

• Quantitative Structure-Property Relationship (QSPR) Models: These models correlate the molecular structure of a plasticizer with its physical and performance properties. [16]* Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the interactions between the plasticizer and the polymer matrix at the atomic level, helping to predict miscibility and plasticizing efficiency. [17][18]

Data Interpretation and Candidate Selection

The data generated from this multi-tiered HTS approach should be integrated to provide a holistic view of each candidate compound. A scoring system can be developed to rank the compounds based on their toxicological profile and predicted performance. Promising candidates with low toxicity and good predicted performance can then be advanced to more extensive, standard performance testing according to ASTM or ISO guidelines.

Conclusion

The transition away from DIHP and other potentially harmful phthalates requires a robust and efficient screening strategy to identify and validate safer alternatives. The high-throughput methods outlined in this guide provide a comprehensive framework for the rapid assessment of the toxicological and performance characteristics of new plasticizers. By embracing these advanced screening technologies, researchers can accelerate the development of the next generation of safe and sustainable materials.

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• CropLife Europe. (2023). Evaluating H295R steroidogenesis assay data for robust interpretation. Regulatory Toxicology and Pharmacology, 141, 105407. Retrieved from [Link]

• ETH Zurich. (n.d.). High-Throughput Screening - Facts – Screening@ETH. Retrieved from [Link]

• Gentronix. (n.d.). OECD 455: Estrogen receptor transcriptional activation (ERTA). Retrieved from [Link]

• Policy Commons. (2021). OECD 455: Performance-Based Test Guideline for Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists and Antagonists. Retrieved from [Link]

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• National Institutes of Health. (2009). OECD Test Guideline 455: Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists. Retrieved from [Link]

• Technion. (n.d.). Toward computational design of efficient plasticizers for nylon. Retrieved from [Link]

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• MATEC Web of Conferences. (2019). Thermogravimetric analysis for the characterization and comparative analysis of polyvinyl chloride (PVC) wall panel. Retrieved from [Link]

• National Center for Biotechnology Information. (2004). A quantitative high-throughput endothelial cell migration assay. Retrieved from [Link]

• Toxys. (n.d.). ToxTracker - In vitro assay for genotoxicity testing. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). In Vitro High-Throughput Genotoxicity Testing Using γH2AX Biomarker, Microscopy and Reproducible Automatic Image Analysis in ImageJ—A Pilot Study with Valinomycin. Retrieved from [Link]

• RE-Place. (2008). Neutral red uptake assay for the estimation of cell viability/cytotoxicity. Retrieved from [Link]

• Agilent. (2021). A Novel High-Throughput Compatible Cell Migration Screening Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). γ-H2AX Kinetics as a Novel Approach to High Content Screening for Small Molecule Radiosensitizers. Retrieved from [Link]

• ZwickRoell. (n.d.). Automated test systems. Retrieved from [Link]

• CRPR. (n.d.). The in vitro micronucleus technique. Retrieved from [Link]

• MacSphere. (n.d.). Enhancing the Thermal Stability of Plasticized Polyvinyl Chloride Films Using Sustainable and High Dispersity Surface-Functionalized Layered Double Hydroxides. Retrieved from [Link]

• ResearchGate. (2025). An improved resazurin-based cytotoxicity assay for hepatic cells. Retrieved from [Link]

• MDPI. (2019). High Throughput 3D Cell Migration Assay Using Micropillar/Microwell Chips. Retrieved from [Link]

• New Jersey Institute of Technology. (n.d.). Microfluidics for High Throughput Screening of Biological Agents and Therapeutics. Retrieved from [Link]

• ResearchGate. (2025). Effects of molecular design parameters on plasticizer performance in poly(vinyl chloride): A comprehensive molecular simulation study. Retrieved from [Link]

• Stable Micro Systems. (n.d.). Polymer Testing. Retrieved from [Link]

• Goldstab Organics. (n.d.). Phthalate-free plasticizers for flexible PVC. Retrieved from [Link]

• Consumer Product Safety Commission. (2011). Toxicity review of diisoheptyl phthalate (DIHP). Retrieved from [Link]

• National Toxicology Program. (n.d.). OECD Test Guideline 425. Retrieved from [Link]

• ResearchGate. (2018). Thermogravimetric analysis of plasticized PVC. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Phthalates and Their Impacts on Human Health. Retrieved from [Link]

• MDPI. (2023). A549 as an In Vitro Model to Evaluate the Impact of Microplastics in the Air. Retrieved from [Link]

• E3S Web of Conferences. (2024). Recycled PVC for energy-efficient window profiles: A comprehensive study of thermal and chemical properties. Retrieved from [Link]

• JoVE. (n.d.). Resazurin Live Cell Assay: Setup and Fine-Tuning for Reliable Cytotoxicity Results. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). High-throughput approaches for genotoxicity testing in drug development: recent advances. Retrieved from [Link]

• Auxilife. (2025). OECD Chemical Testing Guidelines 2025 Updated. Retrieved from [Link]

• AIP Publishing. (2005). High-throughput mechanical characterization of free-standing polymer films. Retrieved from [Link]

• Rheology Solutions. (n.d.). Polymer Testing Instruments. Retrieved from [Link]

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• 5. Prediction of Plasticizer Property Based on an Improved Genetic Algorithm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-throughput screening strategies for plastic-depolymerizing enzymes [pubmed.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Application Note: Protocol for Assessing Diisoheptyl Phthalate (DIHP) Migration from Polymer Matrices

[1]

Executive Summary

This application note details a validated protocol for the extraction and quantification of Diisoheptyl phthalate (DIHP) migration from polymeric medical devices and packaging systems. Unlike single-isomer analytes, DIHP exists as a complex isomeric mixture (C7-rich branched alkyl esters), presenting unique challenges in chromatographic resolution and integration. This guide synthesizes regulatory frameworks (USP <1663>, EU 10/2011) with practical mass spectrometry techniques to ensure data integrity in Extractables & Leachables (E&L) studies.

Regulatory & Scientific Context

The Regulatory Landscape

DIHP is a restricted plasticizer.[1][2] In the European Union, Regulation (EU) No 10/2011 establishes Specific Migration Limits (SMLs) for phthalates in food contact materials.[2][3] In pharmaceutical development, USP <1663> (Assessment of Extractables) and USP <1664> (Assessment of Leachables) mandate the toxicological risk assessment of such migrants.[4]

• Key Concern: DIHP is classified as a Reprotoxic Category 1B substance under CLP regulations.[1]

• Thresholds: Analytical Evaluation Thresholds (AET) must be calculated based on the Safety Concern Threshold (SCT) or Permitted Daily Exposure (PDE) limits.

The Analytical Challenge: The "Cluster" Problem

DIHP (MW 362.5 g/mol ) is not a single molecule but a mixture of isomers with branched heptyl chains.

• Chromatography: It does not elute as a single sharp peak.[1] Instead, it manifests as a "hump" or a cluster of unresolved peaks spanning a retention time window.[1]

• Mass Spectrometry: Like most phthalates, DIHP fragments heavily to the phthalic anhydride ion (

  149). Reliance solely on 149 leads to false positives due to ubiquitous background contamination (e.g., DEHP).[1]

Experimental Design & Strategy

Contamination Control (The "Zero-Blank" Directive)

Phthalates are ubiquitous in laboratory environments (septum bleed, solvent impurities, dust). A self-validating protocol requires strict background subtraction.[1]

• Glassware: Bake all glassware at 400°C for 4 hours to depyrogenate and remove organic residues.

• Solvents: Use only LC-MS grade or "Phthalate-Free" certified solvents.

• Blanks: Run a "System Blank" (solvent only) and a "Process Blank" (simulant passed through the extraction vessel without sample) every 5 samples.

Simulant Selection Logic

The choice of extraction vehicle mimics the drug formulation's polarity.[1]

Drug Formulation	Recommended Simulant	Rationale
Aqueous (pH neutral)	10% Ethanol / 90% Water	Mimics ionic strength and weak organic content.[1]
Acidic/Basic	pH buffered saline	Mimics specific drug product pH stability.[1]
Lipid/Emulsion	50% Ethanol or n-Hexane	"Worst-case" organic extraction for lipophilic DIHP.[1]

Detailed Protocol

Workflow Visualization

Figure 1: End-to-end workflow for DIHP migration assessment including QC checkpoints.

Step-by-Step Methodology

Phase A: Sample Preparation

• Surface Area Calculation: Cut polymer samples to achieve a Surface-to-Volume ratio of 6 dm²/L (standard EU requirement) or matching the clinical use case (USP <1663>).

• Extraction:

  • Place sample in a sealed borosilicate glass vial with a PTFE-lined cap.[1]

  • Add the selected simulant.[1]

  • Incubation: Incubate at 50°C for 72 hours (Accelerated) or 25°C for real-time duration.

• Liquid-Liquid Extraction (LLE) (For Aqueous Simulants):

  • Transfer 10 mL of simulant to a separating funnel.[1]

  • Add Internal Standard (IS): 10 µL of deuterated phthalate mix (d4-DnBP or d4-DEHP at 10 µg/mL).

  • Extract twice with 5 mL Dichloromethane (DCM) or Hexane.[1]

  • Combine organic layers and dry over anhydrous

    .[1]

  • Concentration: Evaporate to dryness under

    stream at 30°C. Reconstitute in 1 mL Isooctane.

Phase B: GC-MS Analysis Parameters

Use a Gas Chromatograph coupled to a Single Quadrupole Mass Spectrometer.[1]

• Column: 5% Phenyl-arylene (e.g., DB-5ms or equivalent), 30m x 0.25mm x 0.25µm.[1]

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 280°C.

• Oven Program:

  • Initial: 60°C (hold 1 min)

  • Ramp 1: 20°C/min to 220°C

  • Ramp 2: 5°C/min to 300°C (hold 5 min)

  • Note: Slow ramp at the end helps separate the isomer clusters.

Phase C: MS Detection (SIM/Scan Mode)

Operate in SIM/Scan simultaneous mode for maximum specificity.

Analyte	Retention Window (min)	Quant Ion ( )	Qualifier Ions ( )	Rationale
DIHP	18.5 - 20.5 (Cluster)	149	263, 167	149 (Base), 263 ( )
d4-DEHP (IS)	~21.0	153	171	Deuterated shift

Technical Note: The ion 263 is critical.[1] While 149 is abundant, it is non-specific.[1] The presence of 263 confirms the heptyl chain loss (

).[1]

Data Analysis & Interpretation

Integration Strategy

Since DIHP elutes as a cluster, standard peak integration will fail.[1]

• Define Window: Establish the start and end time of the "hump" using a high-concentration DIHP reference standard (e.g., 100 µg/mL).

• Baseline Draw: Draw a flat baseline from the start to the end of the cluster.[1]

• Summation: Integrate the total area of the

  149 signal within this window.[1]

• Background Subtraction: Subtract the area of the Process Blank integrated over the exact same time window.[1]

Quantification Formula

Where:

• = Integrated Area of DIHP cluster (Blank corrected).[1]
• = Area of Internal Standard.[1]
• = Response Factor (from calibration curve).[1]
• = Surface area of the polymer sample (dm²).[1]

Decision Tree for Results

Figure 2: Decision logic for compliance reporting based on Analytical Evaluation Threshold (AET).

References

• European Commission. (2011).[1][2][3] Commission Regulation (EU) No 10/2011 of 14 January 2011 on plastic materials and articles intended to come into contact with food.[1]Link

• United States Pharmacopeia (USP). (2023).[1] General Chapter <1663> Assessment of Extractables Associated with Pharmaceutical Packaging/Delivery Systems.[1][4][5][6]Link

• BenchChem. (2025).[7][1] Diisoheptyl phthalate (CAS 71888-89-6) Technical Data and Properties.[1][8]Link

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2008).[1] Diisoheptyl Phthalate: Human Health Tier II Assessment.[1]Link

• Restek Corporation. (2020).[1][9] GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.Link

• Shimadzu. (2016).[1] Analysis of Phthalate Esters using GC-MS/MS.[1][9][10][11][12]Link

Sources

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• 3. SGS RSTS Cloud - Publications::EU Revises (EU) 10/2011 on Food Contact Plastics - eecloud.sgs.com - RSTS, Rohs, Reach, SVHC,report check, 報告查詢, 报告核查, 檢驗公司 [eecloud.sgs.com]
• 4. csanalytical.com [csanalytical.com]
• 5. USP 1663 USP 1664 Extractables Leachables [intertek.com]
• 6. United States Pharmacopeia (2024) General Chapter 1663 Assessment of Extractables Associated with Pharmaceutical Packaging/Delivery Systems. USP Compendium. - References - Scientific Research Publishing [scirp.org]
• 7. Diisoheptyl phthalate | 71888-89-6 | Benchchem [benchchem.com]
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• 9. gcms.cz [gcms.cz]
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• 12. Simultaneous GC-MS determination of seven phthalates in total and migrated portions of paper cups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Diisoheptyl Phthalate (DIHP) Extraction &amp; Analysis

Topic: Improving Extraction Efficiency from Complex Matrices

Ticket ID: DIHP-EXT-001 Status: Open Assigned Scientist: Dr. A. V. Thorne, Senior Application Scientist

Introduction

Welcome to the Advanced Applications Support Center. You are likely here because Diisoheptyl phthalate (DIHP, CAS 71888-89-6) is presenting a dual challenge: ubiquitous background contamination and poor recovery from complex lipophilic matrices (plasma, fatty tissue, sediment).

DIHP is a mixture of C7 branched-chain isomers. Its high octanol-water partition coefficient (

) means it binds aggressively to proteins and lipids, while its presence in standard laboratory plastics creates "ghost peaks" that invalidate trace analysis.

This guide moves beyond standard SOPs to address the mechanistic failures in DIHP workflows.

Module 1: The "Zero-Blank" Directive (Contamination Control)

Critical Warning: You cannot calculate extraction efficiency if your blank signal is unstable. Before optimizing extraction, you must mechanically isolate your system from background phthalates.

The "Ghost Peak" Phenomenon

Phthalates leach from HPLC solvent lines, plastic caps, and mobile phase bottles. In a gradient run, these accumulate at the head of the column and elute as a distinct peak, often co-eluting with your sample DIHP.

Solution: The Isolator (Delay) Column Strategy

We recommend installing a "Delay Column" between the pump and the injector. This physically separates the system background from the sample analyte.

Mechanism:

• System Phthalates: Retained by the Delay Column. They elute later in the gradient.

• Sample Phthalates: Injected after the Delay Column. They elute at the expected retention time.

Workflow Visualization: Contamination Control

Figure 1: Implementation of a Delay Column to chromatographically resolve system contamination from sample analytes.

Module 2: Matrix-Specific Extraction Protocols

DIHP is highly lipophilic. In complex matrices, it partitions into the lipid fraction. Standard LLE (Liquid-Liquid Extraction) often results in emulsions or poor cleanup.

Scenario A: Biological Fluids (Urine/Serum)

Challenge: DIHP metabolites (monoisoheptyl phthalate) are conjugated. Parent DIHP binds to albumin. Recommended Protocol: Enzymatic Deconjugation + Online SPE.[1][2][3]

• Enzymatic Hydrolysis:

  • Add

    -glucuronidase (E. coli K12) to urine/serum.

  • Incubate at 37°C for 90 mins. Why? To free conjugated metabolites for total phthalate measurement.

• Protein Precipitation (Serum only):

  • Add cold Acetonitrile (1:3 v/v) with 1% Formic Acid. Vortex and centrifuge.

• Solid Phase Extraction (SPE):

  • Cartridge: Polymeric Hydrophilic-Lipophilic Balance (HLB) - 60mg. Why? Silica-based C18 often retains phthalates too strongly or suffers from pore collapse.

  • Wash: 5% Methanol in Water.

  • Elution: Acetonitrile (Avoid Methanol for DIHP to prevent transesterification risks during storage).

Scenario B: High-Fat Matrices (Food/Tissue/Sediment)

Challenge: Co-extraction of lipids leads to severe ion suppression in LC-MS/MS. Recommended Protocol: Modified QuEChERS (AOAC 2007.01).

Step-by-Step Methodology:

• Homogenization: Weigh 10g sample. Add internal standard (

  -DEHP or -DIHP).

• Extraction: Add 10mL Acetonitrile (ACN). Shake vigorously 1 min.

• Partitioning: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake and centrifuge (3000xg, 5 min).

  • Mechanism:[4] The heat of hydration from MgSO4 forces phase separation between water and ACN.

• Dispersive SPE (dSPE) Cleanup (Critical Step):

  • Transfer supernatant to dSPE tube containing:

    • PSA (Primary Secondary Amine): Removes fatty acids/sugars.

    • C18 (End-capped): Removes long-chain lipids (steric exclusion allows DIHP to remain in solution while fats bind).

    • MgSO4: Removes residual water.

• Reconstitution: Evaporate ACN extract to dryness (under

  ) and reconstitute in Mobile Phase A.

Decision Tree: Selecting the Right Method

Figure 2: Decision matrix for selecting extraction protocols based on sample composition and lipid content.

Module 3: Troubleshooting & FAQs

Q1: My recovery is consistently >120%. Is this matrix enhancement?

Diagnosis: While matrix enhancement is possible, this is almost certainly background contamination . Troubleshooting:

• Check the Blank: Run a "double blank" (solvent only, no extraction). If peaks appear at the DIHP retention time, the contamination is in the LC system.

• Glassware: Are you using detergents? Stop. Detergents contain phthalates.[5][6] Switch to baking glassware at 400°C for 4 hours.

• Caps: Replace all split-septa caps with solid PTFE-lined caps. Phthalates in the septum can sublime into the vial headspace.

Q2: I see severe signal suppression for DIHP in plasma samples.

Diagnosis: Phospholipids are co-eluting with DIHP. Troubleshooting:

• Monitor Phospholipids: Track MRM transition 184>184 (Phosphatidylcholine).

• Modify Wash Step: In your SPE protocol, increase the wash strength to 10-15% Acetonitrile. DIHP is very hydrophobic and will not elute, but many matrix components will.

• Switch Ionization: If using ESI, switch to APCI (Atmospheric Pressure Chemical Ionization) . APCI is far less susceptible to matrix suppression than ESI for hydrophobic neutral compounds like phthalates.

Q3: Which solvent is best for LLE of DIHP?

See the comparison table below. Acetonitrile is generally preferred for protein precipitation, while Hexane/MTBE is better for liquid partitioning.

Solvent System	Extraction Efficiency (DIHP)	Matrix Cleanliness	Notes
Hexane	Moderate (60-70%)	High	Very clean extracts, but poor recovery of more polar metabolites.
MTBE (Methyl tert-butyl ether)	High (85-95%)	Moderate	Excellent solubility for phthalates; floats on water (easy separation).
Acetonitrile (Salting Out)	High (>90%)	Low (Dirty)	Requires dSPE cleanup (QuEChERS) to remove co-extracted lipids.
Dichloromethane	High (>95%)	Moderate	Sinks in water (hard to automate); carcinogenic concerns.

References

• Centers for Disease Control and Prevention (CDC). (2019). Laboratory Procedure Manual: Phthalates and Plasticizers Metabolites in Urine (Method 6306.03). [Link]

• U.S. Environmental Protection Agency (EPA). (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). [Link][7]

• European Chemicals Agency (ECHA). (2023). Substance Information: Diisoheptyl phthalate. [Link]

• Anastassiades, M., Lehotay, S. J., et al. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce (QuEChERS). Journal of AOAC International. [Link]

• Marega, M., et al. (2013). Development of a QuEChERS-based method for the analysis of phthalates in food. Journal of Chromatography A. [Link]

Sources

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• 2. wwwn.cdc.gov [wwwn.cdc.gov]
• 3. mdpi.com [mdpi.com]
• 4. [Sample pretreatment for the measurement of phthalate esters in complex matrices] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. niu.edu [niu.edu]
• 6. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 7. SW-846 Test Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD) | Hazardous Waste Test Methods / SW-846 | US EPA [19january2017snapshot.epa.gov]

Technical Support Center: Quantification of Diisoheptyl Phthalate by Mass Spectrometry

Welcome to the technical support guide for the analysis of Diisoheptyl phthalate (DIHP) using mass spectrometry. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the accurate quantification of this compound. Here, we will delve into common issues, provide in-depth, experience-based solutions, and explain the scientific principles behind our troubleshooting recommendations.

Diisoheptyl phthalate (DIHP), a branched-chain phthalate ester, is utilized as a plasticizer.[1] Its potential for migration from plastic materials into various matrices necessitates robust and reliable analytical methods for its detection and quantification.[1] Mass spectrometry, coupled with either gas chromatography (GC-MS) or liquid chromatography (LC-MS), is the preferred technique for this purpose due to its high sensitivity and selectivity.[2][3] However, the ubiquitous nature of phthalates and the complexity of sample matrices can present significant analytical hurdles.[4][5]

This guide is structured in a question-and-answer format to directly address the specific problems you may be facing in your laboratory.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Contamination & High Background: "My blanks and samples show a high background signal for DIHP. How can I identify the source of contamination and eliminate it?"

This is one of the most prevalent issues in phthalate analysis. Phthalates are found in countless laboratory consumables, leading to persistent background contamination that can obscure the true analyte signal and compromise quantification.[6]

A: Understanding and Eliminating Phthalate Contamination

• The Causality: Phthalates are not chemically bound to the polymer matrix of plastics and can easily leach into solvents, samples, and extracts.[2] Common sources include pipette tips, solvent bottles (especially plastic caps and liners), vials, septa, and even the air in the laboratory.[7]

• Troubleshooting Protocol:

  • Systematic Blank Analysis: Begin by running a series of blanks to pinpoint the contamination source. This involves injecting the mobile phase or solvent directly, running a "no injection" blank, and analyzing a full procedural blank that has gone through every step of your sample preparation.

  • Solvent and Reagent Check: Purchase high-purity, "phthalate-free" or "distilled-in-glass" solvents. Test new bottles of solvents by concentrating a significant volume and analyzing it.[4]

  • Glassware and Consumables Audit:

    • Whenever possible, use glassware instead of plastic.[7]

    • Thoroughly clean all glassware, followed by rinsing with a high-purity solvent (e.g., acetone, then hexane) and baking at a high temperature (e.g., 400°C for at least 2 hours).[6][7]

    • Evaluate different brands of vials, caps, and septa. Some are manufactured with lower phthalate content.

    • Avoid parafilm and plastic wash bottles.

  • Instrument Contamination:

    • Check for contamination from tubing, seals, and rotors within your LC or GC system.

    • In LC-MS, a delay or hold-back column installed between the pump and the autosampler can help retain phthalates leaching from the mobile phase delivery system.[8]

    • Flush the entire system extensively with clean solvents.

• Workflow Diagram for Contamination Troubleshooting:

  Caption: Troubleshooting workflow for identifying DIHP contamination.

Poor Sensitivity: "I am struggling to achieve the required detection limits for DIHP. What are the key parameters to optimize?"

Low sensitivity can stem from several factors, including suboptimal instrument settings, inefficient ionization, or analyte loss during sample preparation.

A: Enhancing Sensitivity for DIHP Quantification

• The Causality: The sensitivity of your assay is a function of chromatographic performance, ionization efficiency, and mass analyzer settings. For DIHP, which is a relatively non-polar molecule, the choice between GC-MS and LC-MS and the specific ionization mode are critical.

• GC-MS Optimization:

  • Technique of Choice: GC-MS is a simple, fast, and inexpensive technique commonly used for phthalate analysis.[9]

  • Column Selection: A low-to-mid polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), is generally a good starting point.[2][10]

  • Injection Technique: Use a splitless injection to maximize the amount of analyte transferred to the column. Optimize the injector temperature (e.g., 250-280°C) to ensure efficient volatilization without thermal degradation.[7]

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) is standard.

    • Acquisition Mode: For maximum sensitivity, use Selected Ion Monitoring (SIM) mode rather than full scan.[11] Monitor the characteristic ions for DIHP.

• LC-MS Optimization:

  • Technique of Choice: LC-MS is highly sensitive, often achieving lower detection limits than GC-MS, especially with tandem mass spectrometry (MS/MS).[3]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.[12]

  • Mobile Phase: A reversed-phase separation with a C18 column is common. The mobile phase often consists of a mixture of water and an organic solvent like methanol or acetonitrile, with additives such as ammonium acetate to promote the formation of adducts (e.g., [M+NH4]+).[13]

  • MS/MS Parameters (MRM): For quantification on a triple quadrupole instrument, use Multiple Reaction Monitoring (MRM) mode.[13] This involves selecting a precursor ion for DIHP and monitoring specific product ions. This is highly selective and significantly improves the signal-to-noise ratio.

• Key Mass Transitions for DIHP:

  • Molecular Formula: C22H34O4[14]

  • Molecular Weight: 362.5 g/mol [14]

  • Common Precursor Ions (LC-MS): [M+H]+ (m/z 363.2), [M+Na]+ (m/z 385.2), [M+NH4]+ (m/z 380.2). The ammonium adduct is often preferred for its stability.

  • Characteristic Fragment Ions (GC-MS and LC-MS/MS): A prominent fragment for many phthalates is the protonated phthalic anhydride ion at m/z 149 .[9][15] Another common fragment is the deprotonated benzoate ion at m/z 121 .[16][17] For DIHP specifically, a precursor of m/z 362.2 can produce a product ion of m/z 149.3.[12]

Parameter	GC-MS	LC-MS/MS
Principle	Separates volatile compounds in the gas phase.	Separates compounds in the liquid phase.
Typical Sensitivity	Good (ng/mL or ppb range).[3]	Excellent (sub-ng/mL to pg/mL range).[3]
Ionization	Electron Ionization (EI)	Electrospray Ionization (ESI), positive mode.
Acquisition Mode	Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)
Key Advantage	Robust, simple, and cost-effective.[9]	Higher sensitivity and selectivity, suitable for complex matrices.[8]
Table 1: Comparison of GC-MS and LC-MS for DIHP Analysis.

Matrix Effects: "My quantification is inconsistent, and I suspect matrix effects. How can I diagnose and mitigate this issue?"

Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, are a significant challenge in mass spectrometry, particularly with ESI in LC-MS.[18]

A: Diagnosing and Mitigating Matrix Effects

• The Causality: Components in the sample matrix (e.g., salts, lipids, sugars) can co-elute with DIHP and either suppress or enhance its ionization in the mass spectrometer source.[18] This leads to inaccurate and unreliable quantification.

• Diagnostic Experiments:

  • Post-Extraction Spike: Prepare a sample extract and a pure solvent standard, both spiked with a known concentration of DIHP. Compare the peak area of DIHP in the matrix to that in the pure solvent. A significant difference indicates the presence of matrix effects.[18]

    • Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Solvent Standard) * 100

    • A value < 100% indicates ion suppression, while > 100% indicates ion enhancement.[18]

• Mitigation Strategies:

  • Improve Sample Cleanup: Implement more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[8]

  • Chromatographic Separation: Optimize your GC or LC method to chromatographically separate DIHP from the interfering compounds.

  • Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact. This is effective when your assay has sufficient sensitivity.[19]

  • Stable Isotope-Labeled Internal Standard (Gold Standard): The most effective way to compensate for matrix effects is to use a stable isotope-labeled (e.g., deuterated) internal standard of DIHP.[20] This standard is added to the sample at the beginning of the workflow and experiences the same matrix effects and sample preparation losses as the native analyte. By calculating the ratio of the native analyte to the labeled standard, these effects are normalized.

• Decision Tree for Managing Matrix Effects:

  Caption: Decision tree for addressing matrix effects in DIHP analysis.

Poor Chromatography: "My DIHP peak is tailing or co-eluting with other isomers. How can I improve the peak shape and resolution?"

Good chromatography is the foundation of accurate quantification. Poor peak shape can lead to integration errors, while co-elution with isomers or other compounds can result in inaccurate measurements.[10]

A: Optimizing Chromatography for Phthalate Analysis

• The Causality: Peak tailing can be caused by active sites in the GC inlet liner or column, or by secondary interactions in an LC system. Co-elution is common among phthalate isomers due to their structural similarities.[10]

• Troubleshooting Protocol:

  • GC System Maintenance:

    • Inlet Liner: Use a deactivated inlet liner and change it regularly. Active sites on a dirty liner can cause peak tailing.

    • Column Conditioning: Ensure your GC column is properly conditioned according to the manufacturer's instructions.

    • Column Trimming: If performance degrades, trim a small section (e.g., 10-20 cm) from the front of the column to remove non-volatile residues.

  • LC System Optimization:

    • Column Choice: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to alter selectivity and improve resolution of DIHP from interfering peaks.

    • Mobile Phase Gradient: Adjust the gradient slope and organic solvent composition to improve separation. A shallower gradient can often increase resolution between closely eluting compounds.

  • Confirming Co-elution:

    • Many phthalates produce a common fragment ion at m/z 149, which can make it difficult to distinguish co-eluting isomers based on this ion alone.[9]

    • Use a more specific fragment ion for DIHP for quantification, even if it is less abundant, to ensure you are only measuring your analyte of interest.

References

• Restek Corporation. (n.d.). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Retrieved from [Link]

• Adams, K., Haggerty, C., Scott, R., & Anderson, K. (n.d.). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Oregon State University. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 606: Phthalate Ester. Retrieved from [Link]

• Restek Corporation. (2020, October 15). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• International Organisation of Vine and Wine. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV). Retrieved from [Link]

• U.S. Consumer Product Safety Commission. (2011, July 14). Toxicity review of diisoheptyl phthalate (DIHP). Retrieved from [Link]

• National Environmental Methods Index. (n.d.). EPA-NERL: 506: Phthalate and Adipate Esters in Water by GCPID. Retrieved from [Link]

• Global Substance Registration System. (n.d.). DIISOHEPTYL PHTHALATE. Retrieved from [Link]

• National Environmental Methods Index. (n.d.). EPA-EAD: 606: Phthalate Esters in Water by GCECD. Retrieved from [Link]

• Silva, M. J., et al. (n.d.). Chromatographic separation and mass spectra of diisoheptyl phthalate metabolites. ResearchGate. Retrieved from [Link]

• Stenutz, R. (n.d.). diisoheptyl phthalate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996, December). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

• ChemWhat. (n.d.). DIISOHEPTYL PHTHALATE CAS#: 41451-28-9. Retrieved from [Link]

• SCIEX. (n.d.). A new level of accurate quantitation for 29 phthalate esters in food simulants using LC-MS/MS. Retrieved from [Link]

• Capela, R., et al. (2021). Analytical methodologies for the determination of phthalates in environmental matrices. In Comprehensive Analytical Chemistry (Vol. 94, pp. 29-61). Elsevier.

• ResearchGate. (2017, June). (PDF) Matrix Effects in Detection of Phthalate Esters from Wheat by a Modified QuEChERS Method with GC/MS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). METHOD 8060. Retrieved from [Link]

• Agilent Technologies. (2012, January 17). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Retrieved from [Link]

• Calafat, A. M., et al. (2019). Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019. International Journal of Environmental Research and Public Health, 16(15), 2743.
• Panuwet, P., et al. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical reviews in analytical chemistry, 46(2), 133–154.

• Royal Society of Chemistry. (2022). Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. Retrieved from [Link]

• SCIEX. (n.d.). Fast and Sensitive Detection of 22 Phthalates using the SCIEX QTRAP® 5500 System with SelexION® Technology. Retrieved from [Link]

• MDPI. (n.d.). Association of PFAS, Metals, Phthalate and Organophosphate Metabolites with Depression Among U.S. Adults. Retrieved from [Link]

• Snow, N. H. (2017, December 1). A Look at Matrix Effects.

• National Center for Biotechnology Information. (n.d.). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation pathway of diisononyl phthalate (DINP) in the MRM mode. Retrieved from [Link]

• ResearchGate. (2014, October). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Assessment of current mass spectrometric workflows for the quantification of low abundant proteins and phosphorylation sites. Retrieved from [Link]

• PubMed. (2022, June 1). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Nontargeted Analysis Studies. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Journal of Young Pharmacists. (n.d.). Application of Experimental Design to Develop a Robust RP-TLC/ Densitometry Method for Quantification of Phthalates in Person- a. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, December 7). Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benchmarking of Quantitative Proteomics Workflows for Limited Proteolysis Mass Spectrometry. Retrieved from [Link]

• PubMed. (n.d.). Challenges in mass spectrometry-based proteomics. Retrieved from [Link]

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Technical Support Center: Optimizing Chromatographic Separation of Diisoheptyl Phthalate (DIHP) Isomers

Welcome to the technical support center dedicated to the analytical challenges of Diisoheptyl phthalate (DIHP) isomer separation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, field-proven insights. As your dedicated application scientist, my goal is to equip you with the knowledge to overcome common hurdles in DIHP analysis, ensuring the integrity and accuracy of your results.

The separation of DIHP isomers presents a significant analytical challenge due to their structural similarity. This guide provides a structured approach to method development and troubleshooting for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) applications.

Frequently Asked Questions (FAQs)

Q1: Should I use GC or HPLC for the separation of DIHP isomers?

A1: The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) depends on your specific analytical needs, sample matrix, and available instrumentation.

• GC-MS (Gas Chromatography-Mass Spectrometry) is a powerful and commonly used technique for phthalate analysis due to its high chromatographic resolution, sensitivity, and the structural information provided by mass spectrometry.[1][2] It is particularly effective for separating complex mixtures of isomers. However, challenges can arise from the co-elution of isomers that share common fragment ions, making accurate quantification difficult.[1][2]

• HPLC is a viable alternative, especially for isomeric mixtures that are difficult to resolve by GC.[3][4] HPLC offers the advantage of not requiring sample derivatization.[4] Reversed-phase HPLC with a C18 or C8 column is a common starting point for phthalate separation.[3][5]

Q2: What is the most critical factor in achieving good separation of DIHP isomers?

A2: The selection of the stationary phase is the most important factor in achieving a successful separation of DIHP isomers.[6][7] Due to the subtle differences in their chemical and physical properties, the interactions between the isomers and the stationary phase are the primary basis for their separation.[6] For GC, a column with a stationary phase that offers a different selectivity than a standard non-polar phase may be necessary to resolve isomers.[8] Similarly, in HPLC, exploring different bonded phases beyond a standard C18 can significantly impact resolution.[9]

Q3: My DIHP isomer peaks are broad. What are the likely causes?

A3: Peak broadening can stem from several factors in your chromatographic system. Common causes include a mismatch between the sample solvent and the mobile phase, issues with the column itself, or improper detector settings.[10] Injecting a sample in a solvent that is significantly stronger than the mobile phase can lead to poor peak shape.[11] Column degradation or contamination can also contribute to peak broadening.

Q4: How can I prevent contamination in my DIHP analysis?

A4: Phthalates are ubiquitous in laboratory environments, and contamination is a significant concern that can lead to inaccurate results.[12] To minimize contamination, it is crucial to use phthalate-free consumables, including vials, caps, and solvents. Thoroughly cleaning all glassware and instrument components is also essential. Running frequent method blanks is a critical step to monitor for and identify any background contamination.[12]

Troubleshooting Guide: A Deeper Dive into DIHP Isomer Separation

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing detailed explanations and actionable solutions.

Issue 1: Co-elution of DIHP Isomer Peaks

Question: I am observing a single, broad peak or poorly resolved shoulder peaks where I expect to see multiple DIHP isomer peaks. What steps can I take to improve the resolution?

Answer: Co-elution is a common and frustrating issue in the analysis of structurally similar isomers.[13] The key to resolving co-eluting peaks is to manipulate the three factors of the resolution equation: efficiency, selectivity, and retention.

Caption: A typical workflow for developing an HPLC method for DIHP isomers.

References

• Successful HPLC Operation – A Troubleshooting Guide. Thermo Fisher Scientific.
• LC Chromatography Troubleshooting Guide. HALO Columns.
• Determination of Phthalates in Drinking Water by UHPLC with UV Detection. Thermo Fisher Scientific.
• HPLC Column and Separation and Separ
• Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. PMC - NIH.
• Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Food Safety and Environmental Stewardship Program.
• How to solve the problem of co-elution between two compounds in liquid chromatography through the first UV derivative spectrum. A trial on alternative plasticizers to di(2-ethylhexyl) phthalate.
• Targeted Gas Chromatography‐Mass Spectrometry Analysis of 31 Phthalates and Replacements: Method Optimization and Application to Edible Oils and Silicone Wristbands. PubMed Central.
• Optimization of High-Performance Liquid Chromatography (HPLC) Method for the Detection of Phthalate Acid Esters (PAEs).
• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Restek Resource Hub.
• GC-MS Analysis of Phthalates: Comparison of GC St
• How to solve the problem of co-elution between two compounds in liquid chromatography through the first UV derivative spectrum. A trial on alternative plasticizers to di(2-ethylhexyl)
• Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry.
• Comprehensive review of sample preparation strategies for phthalate ester analysis in various real samples.
• GC Column Selection Guide. Sigma-Aldrich.
• Phthalate analysis by gas chromatography-mass spectrometry: Blank problems related to the syringe needle.
• Phthalate Sample Preparation Methods and Analysis in Food and Food Packaging: a Review.
• Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations.
• GC Column Selection Guide. PerkinElmer.
• Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Agilent.
• GC Column Selection Guide. Supelco.
• HPLC Separation of Phthal
• Determination of Phthalates Released from Paper Packaging Materials by Solid-Phase Extraction. Oxford Academic.
• Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.
• Optimizing Chromatographic Separ

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Technical Support Center: Minimizing Matrix Effects in Diisoheptyl Phthalate LC-MS/MS Analysis

Welcome to the technical support center for Diisoheptyl phthalate (DIHP) analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects, a common challenge in achieving accurate and reproducible quantification of DIHP. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our approach is rooted in explaining the "why" behind experimental choices, ensuring you can develop robust and self-validating analytical methods.

Understanding the Challenge: Matrix Effects in DIHP Analysis

Diisoheptyl phthalate (DIHP) is a plasticizer used in a variety of consumer products.[1] Its analysis is crucial for monitoring human exposure and ensuring product safety.[2][3] However, the diverse and complex matrices in which DIHP is found (e.g., biological fluids, environmental samples, food products) present a significant analytical hurdle.[4][5]

Matrix effects in LC-MS/MS refer to the alteration of ionization efficiency for the analyte of interest (DIHP) due to the presence of co-eluting compounds from the sample matrix.[6][7] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy and precision of your results.[6]

This guide will equip you with the knowledge to anticipate, identify, and mitigate these effects.

Troubleshooting Guide: A Problem-Solution Approach

This section is structured to address common issues encountered during DIHP analysis. For each problem, we outline potential causes and provide step-by-step solutions.

Problem 1: Poor Peak Shape, Tailing, or Splitting

Potential Causes:

• Matrix Overload: High concentrations of matrix components can saturate the analytical column, leading to distorted peak shapes.

• Inadequate Chromatographic Separation: Co-elution of DIHP with interfering matrix components.

• Sample Solvent Mismatch: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

Solutions:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[8]

  • Solid-Phase Extraction (SPE): A highly selective technique for cleaning up complex samples.[2][8][9] For DIHP, a reversed-phase SPE cartridge (e.g., C18) is often effective.

  • Liquid-Liquid Extraction (LLE): A classic technique that can be optimized for DIHP by carefully selecting immiscible solvents.[8]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): While popular for pesticide analysis, its suitability for phthalates can be limited due to potential contamination from plasticware.[2] If used, rigorous blank analysis is essential.[2]

• Refine Chromatographic Conditions:

  • Gradient Optimization: A shallower gradient can improve the separation between DIHP and co-eluting matrix components.

  • Column Selection: Consider a column with a different stationary phase chemistry (e.g., phenyl-hexyl) to alter selectivity.

  • Isolator Columns: These can be placed before the analytical column to trap background phthalate contamination from the LC system itself.

• Solvent Matching: Ensure your final sample solvent is as close in composition as possible to the initial mobile phase conditions. If a strong solvent is necessary for extraction, consider an evaporation and reconstitution step.

Problem 2: Significant Ion Suppression or Enhancement

Potential Causes:

• Co-eluting Matrix Components: Compounds eluting at the same retention time as DIHP compete for ionization in the MS source.[10]

• High Concentrations of Salts or Phospholipids: Common in biological matrices, these can severely suppress the ionization of DIHP.

• Ion Source Contamination: A dirty ion source can lead to inconsistent ionization and contribute to matrix effects.[11]

Solutions:

• Implement Stable Isotope Dilution (SID): This is the gold standard for correcting matrix effects. A stable isotope-labeled internal standard (e.g., DIHP-d4) is added to the sample at the beginning of the preparation process. Since the labeled standard has nearly identical chemical and physical properties to the native analyte, it experiences the same degree of ion suppression or enhancement.[8] The ratio of the analyte to the internal standard remains constant, allowing for accurate quantification.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is representative of your samples.[8] This helps to compensate for matrix effects by ensuring that the standards and samples experience similar ionization conditions.[8]

• Advanced Sample Preparation:

  • Phospholipid Removal Plates/Cartridges: Specifically designed to remove phospholipids from plasma and serum samples.

  • Online SPE: Automates the clean-up process and can provide highly reproducible results.

• Optimize MS Source Parameters:

  • Ion Source Temperature and Gas Flows: Adjust these parameters to find the optimal conditions for DIHP ionization while minimizing the influence of matrix components.

  • Alternative Ionization Techniques: While Electrospray Ionization (ESI) is common, techniques like UniSpray Ionization (USI) may offer enhanced ionization and reduced susceptibility to matrix effects for certain compounds.[12]

Problem 3: High Background Noise and Contamination

Potential Causes:

• Ubiquitous Nature of Phthalates: Phthalates are present in many laboratory consumables, including solvents, plasticware, and septa, leading to background contamination.[13][14]

• LC System Contamination: Phthalates can leach from tubing, seals, and mobile phase components within the LC system.[2]

• Carryover: Residual DIHP from a high-concentration sample adsorbing to surfaces in the autosampler or column.

Solutions:

• Rigorous Contamination Control:

  • Use Phthalate-Free Consumables: Whenever possible, use glass or polypropylene labware. Avoid PVC and other plastics.

  • Solvent Purity: Use high-purity, LC-MS grade solvents. It is also good practice to rinse all glassware with the solvent prior to use.[13]

  • Procedural Blanks: Analyze a blank sample with every batch to monitor for background contamination.[2]

• LC System Modifications:

  • Delay/Hold-Back Column: Installing a delay column between the solvent mixer and the injector can help to chromatographically separate system-related phthalate contamination from the analyte peak in the sample injection.[2]

  • PEEK Tubing: Replace standard tubing with PEEK (polyether ether ketone) to minimize leaching.

• Minimize Carryover:

  • Optimized Wash Solvents: Use a strong, organic solvent in your autosampler wash routine. A series of washes with different solvents may be necessary.

  • Injection Order: Analyze samples with expected low concentrations before those with high concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic product ions for DIHP in MS/MS analysis?

A1: Phthalates often produce a characteristic product ion at m/z 149, which corresponds to the protonated phthalic anhydride fragment.[15] Another common fragment is observed at m/z 167. For DIHP, you would typically monitor the transition from its protonated molecule [M+H]+ to these characteristic product ions.

Q2: How can I quantitatively assess the extent of matrix effects in my assay?

A2: The post-extraction spike method is a common approach. You compare the peak area of an analyte spiked into an extracted blank matrix to the peak area of the same amount of analyte in a pure solvent. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: Is derivatization necessary for DIHP analysis by LC-MS/MS?

A3: No, one of the key advantages of LC-MS/MS for phthalate analysis is that it does not require derivatization, which is often necessary for gas chromatography (GC) methods.[2]

Q4: What are some common extraction solvents for DIHP?

A4: For solid samples, a mixture of hexane and acetone (1:1, v/v) or methylene chloride and acetone (1:1, v/v) is often used.[9][16] For liquid samples, liquid-liquid extraction with solvents like n-hexane can be effective.[5] The choice of solvent will depend on the specific sample matrix.

Q5: Can I use a "dilute-and-shoot" approach for DIHP analysis?

A5: A "dilute-and-shoot" method, where the sample is simply diluted before injection, is generally not recommended for complex matrices due to the high potential for significant matrix effects. However, for relatively clean samples like drinking water, it may be a viable option, but thorough validation is crucial.[3]

Data Presentation & Experimental Protocols

Table 1: Comparison of Sample Preparation Techniques for DIHP Analysis

Technique	Principle	Pros	Cons
Solid-Phase Extraction (SPE)	Differential partitioning between a solid and liquid phase.	High selectivity, good for complex matrices.[8][9][17]	Can be time-consuming, requires method development.
Liquid-Liquid Extraction (LLE)	Partitioning between two immiscible liquid phases.	Simple, cost-effective.	Can be labor-intensive, may form emulsions.
QuEChERS	Salting out liquid-liquid extraction followed by dispersive SPE.	Fast, high throughput.	Potential for phthalate contamination from plastic tubes.[2]

Protocol: General Solid-Phase Extraction (SPE) for DIHP in a Biological Matrix

• Sample Pre-treatment: To 1 mL of sample (e.g., serum, urine), add the stable isotope-labeled internal standard (DIHP-d4).

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of LC-MS grade water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a weak organic solvent (e.g., 10% methanol in water) to remove polar interferences.

• Elution: Elute the DIHP and internal standard with 3 mL of a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Visualizing Workflows and Logic

Diagram 1: Sample Preparation Workflow for Minimizing Matrix Effects

Caption: A generalized workflow for preparing biological samples for DIHP analysis to minimize matrix effects.

Diagram 2: Troubleshooting Ion Suppression/Enhancement

Caption: A logical flow diagram for troubleshooting and resolving ion suppression or enhancement issues in DIHP analysis.

References

• Fast Phthalate Detection in Textile Samples: A LC-MS/MS Screening Method Using Precursor Ion Scans. (n.d.). MDPI. Retrieved from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). LinkedIn. Retrieved from [Link]

• Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry. (n.d.). PubMed. Retrieved from [Link]

• An alternative ionization technique for LC-MS/MS analysis of perfluoroalkyl substances (PFAS) in environmental samples. (n.d.). Waters Corporation. Retrieved from [Link]

• Fast and Sensitive Analysis of Phthalates in Food Samples. (n.d.). SCIEX. Retrieved from [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (2020). National Institutes of Health. Retrieved from [Link]

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid. (2020). National Institutes of Health. Retrieved from [Link]

• Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. (2025). Royal Society of Chemistry. Retrieved from [Link]

• Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. (2012). Agilent. Retrieved from [Link]

• Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). (1996). U.S. Environmental Protection Agency. Retrieved from [Link]

• Methods for the determination of phthalates in food. (n.d.). JRC Publications Repository. Retrieved from [Link]

• A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. (n.d.). Waters Corporation. Retrieved from [Link]

• A new level of accurate quantitation for 29 phthalate esters in food simulants using LC-MS/MS. (n.d.). SCIEX. Retrieved from [Link]

• Automated Extraction and GC/MS Determination of Phthalates in Consumer Products. (2013). GERSTEL. Retrieved from [Link]

• Assessment of stable carbon isotopes 13С/12С ratio in phthalates from surface waters using HPLC. (2023). Research Square. Retrieved from [Link]

• Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography. (2014). PubMed. Retrieved from [Link]

• Determination of Phthalate Esters in Drinking Water using Solid-phase Extraction and Gas Chromatography. (n.d.). SciSpace. Retrieved from [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025). LCGC International. Retrieved from [Link]

• Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples. (2024). PubMed Central. Retrieved from [Link]

• Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. (2018). PubMed Central. Retrieved from [Link]

• Ion suppression; a critical review on causes, evaluation, prevention and applications. (2013). PubMed. Retrieved from [Link]

• Analytical methodologies for the determination of phthalates in environmental matrices. (2025). ResearchGate. Retrieved from [Link]

• Determination of 36 non-phthalate plasticizers with the QuEChERS method in milk powder by gas chromatography coupled with quadrupole/orbitrap high-resolution mass spectrometry. (2025). Royal Society of Chemistry. Retrieved from [Link]

• Ion suppression (mass spectrometry). (n.d.). Wikipedia. Retrieved from [Link]

• Detection of 20 phthalate esters in breast milk by GC-MS/MS using QuEChERS extraction method. (2025). ResearchGate. Retrieved from [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025). ZefSci. Retrieved from [Link]

• Evaluation of an analytical method for determining phthalate esters in wine samples by solid-phase extraction and gas chromatography coupled with ion-trap mass spectrometer detector. (n.d.). PubMed. Retrieved from [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International. Retrieved from [Link]

• Diisoheptyl Phthalate. (2003). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]

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Technical Support Center: Diisoheptyl Phthalate (DIHP) Analysis in Fatty Foods

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of Diisoheptyl Phthalate (DIHP) in complex fatty food matrices. This guide is designed for researchers, analytical scientists, and quality control professionals who encounter challenges in achieving accurate, sensitive, and reproducible results. We will move beyond simple procedural lists to explain the fundamental principles behind each step, empowering you to troubleshoot effectively and ensure the integrity of your data.

Introduction: The Dual Challenge of DIHP and Fatty Foods

Analyzing Diisoheptyl Phthalate (DIHP) in fatty foods presents a significant analytical challenge for two primary reasons. First, phthalates, including DIHP, are ubiquitous environmental and laboratory contaminants, making it difficult to distinguish a true sample signal from background noise[1][2]. Second, the high-fat content of the matrix itself introduces substantial interferences that can suppress instrument signals, contaminate analytical systems, and complicate analyte extraction[3][4].

This guide provides a structured approach to overcoming these obstacles through a series of troubleshooting guides and frequently asked questions.

Section 1: The Ubiquitous Contamination Challenge

The single most critical problem in phthalate analysis is controlling background contamination[5]. Phthalates are present in countless laboratory materials, and failure to mitigate this background will invalidate your results.[2]

Troubleshooting High Blanks

Q1: My procedural blanks show significant DIHP peaks. What are the most likely sources of contamination?

A1: This is the most common issue in phthalate analysis. A systematic investigation is required to identify the source. Phthalates can leach from a wide array of common lab materials.[6][7] The cause is often not a single item, but a cumulative effect from multiple sources.

Causality: Phthalates are not chemically bound to the polymer matrix of plastics; they are additives used to impart flexibility.[8][9] This means they can easily migrate into solvents, samples, or the air upon contact or heating.

Systematic Troubleshooting Steps:

• Solvents: Never assume a new bottle of "High Purity" or "HPLC Grade" solvent is phthalate-free. Test every new bottle by concentrating a significant volume (e.g., 100 mL down to 1 mL) and injecting it into your instrument. Redistilling solvents is a highly effective, albeit labor-intensive, mitigation strategy.[10]

• Glassware: Avoid using plastic containers, beakers, or graduated cylinders. Use only glass or stainless steel. All glassware must be meticulously cleaned. A common best practice is to rinse with a high-purity solvent (one you've pre-tested) immediately before use. For ultimate security, bake glassware at 450 °C for at least 4 hours.[2]

• Consumables: This is a major source of contamination. Methodically test each component:

  • Pipette Tips: Many plastic pipette tips are significant sources of phthalates.[6]

  • Syringe Filters: PTFE, regenerated cellulose, and cellulose acetate filters can all leach various phthalates.[6]

  • Vial Caps/Septa: Use PTFE-lined septa. Be aware that even these can be a source. It's recommended to bake caps and septa at a moderate temperature (e.g., 130 °C) before use.[11]

  • Gloves: Vinyl gloves are a major source of phthalates. Use nitrile gloves exclusively, and even then, be aware that some brands may contain low levels of contamination. Never allow gloves to come into contact with solvents or sample extracts.

• Laboratory Environment: Phthalates are semi-volatile and can be present in lab air and dust, originating from flooring, paints, and equipment.[2][10] Keep samples covered with solvent-rinsed aluminum foil whenever possible.

The following diagram illustrates the logical flow for identifying contamination sources.

Caption: Troubleshooting workflow for identifying sources of phthalate contamination.

Table 1: Common Sources of Phthalate Contamination and Mitigation Strategies

Contamination Source	Mitigation Strategy	Causality & Rationale
Solvents (e.g., Hexane, Acetonitrile)	Pre-test each bottle by concentrating 50-100 mL to 1 mL and analyzing. Redistill solvents if necessary.[10]	Phthalates can be introduced during solvent manufacturing, bottling, or from plastic container liners.
Plastic Labware	Strictly prohibit use of plastic beakers, funnels, and storage bottles. Use only glass or stainless steel.	Plasticizers like DIHP readily leach from plastics into organic solvents.[6]
Glassware	Rinse with pre-tested solvent before use. For ultra-trace analysis, bake at 450°C for >4 hours.[2]	Removes organic residues and adsorbed phthalates from previous use or atmospheric deposition.
Vial Septa	Use PTFE-lined septa. Bake at a moderate temperature (e.g., 130°C) overnight before use.[11]	The silicone layer of septa can be a source of contamination; PTFE provides a more inert barrier.
Pipette Tips & Syringe Filters	Perform leaching tests on specific brands. Purchase "phthalate-free" certified products if available.	The manufacturing process for these disposable items often involves phthalates.[7]

| Vinyl Gloves | Prohibit vinyl gloves in the analysis area. Use nitrile gloves, and avoid direct contact with samples/extracts. | Vinyl is typically PVC, which is plasticized with high concentrations of phthalates.[10] |

Section 2: The Matrix Effect Maze: Sample Preparation and Cleanup

Fatty food matrices are complex, containing triglycerides, fatty acids, and other lipophilic compounds that can interfere with DIHP analysis.[3][12] Effective sample preparation is crucial for removing these interferences.

Troubleshooting Poor Recovery and Matrix Effects

Q2: My analyte recovery is low and inconsistent in spiked samples. What's causing this?

A2: Low and variable recovery in fatty matrices typically points to two issues: inefficient extraction of DIHP from the fat, or loss of analyte during the cleanup step. Matrix effects during instrumental analysis, such as ion suppression, can also manifest as apparent low recovery.[13]

Causality: DIHP is highly lipophilic, meaning it has a strong affinity for the fat in the sample.[3] The extraction solvent must effectively partition the DIHP out of the fat. Subsequently, the cleanup step must selectively remove the co-extracted lipids without removing the DIHP.

Q3: How do I choose the right sample preparation technique?

A3: The choice depends on your laboratory's throughput needs, available equipment, and the specific fat content of your samples. The most common approaches are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and variations of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Table 2: Comparison of Sample Preparation Techniques for Fatty Foods

Technique	Principle	Pros	Cons	Best For
Solvent Extraction w/ Freezing-Out	DIHP is extracted along with fat into a non-polar solvent (e.g., hexane). The extract is then cooled to a low temperature (-20°C to -80°C) to precipitate the majority of lipids.	Simple, inexpensive.	Can be less effective for certain types of fats; potential for analyte co-precipitation.	Basic screening, labs without specialized equipment.
Gel Permeation Chromatography (GPC)	Separation based on molecular size. Large lipid molecules elute before smaller DIHP molecules.	Highly effective for lipid removal, automatable.	Slow, requires significant solvent volumes, high initial equipment cost.	High-fat samples (>15-20%) requiring rigorous cleanup.
Solid-Phase Extraction (SPE)	A polar sorbent (e.g., Florisil, Alumina) retains polar interferences while allowing the less polar DIHP and fat to pass through (normal phase). Or, a non-polar sorbent (e.g., C18) retains DIHP and fat, which are then selectively eluted.	Highly selective, can provide very clean extracts.	Requires method development, can be costly per sample.	Achieving very low detection limits.

| QuEChERS w/ d-SPE | Sample is extracted with acetonitrile, followed by salting out. Cleanup is performed by adding sorbents (e.g., PSA, C18) to the extract (dispersive SPE).[14][15] | Fast, low solvent use, high throughput. | Less effective for very high-fat samples; requires optimization of d-SPE sorbents. | High-throughput labs, moderately fatty samples. |

Q4: I'm using a QuEChERS method, but my extracts are still "dirty" and I'm seeing signal suppression in the mass spectrometer. How can I improve the cleanup?

A4: Standard QuEChERS sorbents like Primary Secondary Amine (PSA) are designed to remove sugars and organic acids, not bulk fats. For fatty matrices, you must modify the dispersive SPE (d-SPE) step.

Expert Tip: Incorporate C18 sorbent into your d-SPE cleanup tube. C18 is a non-polar sorbent that will help remove long-chain fatty acids and triglycerides. A common combination for fatty foods is Magnesium Sulfate (for water removal), PSA, and C18. For extremely fatty samples, a freezing-out step after the initial acetonitrile extraction and before d-SPE can dramatically improve cleanup efficiency.[14]

Section 3: Instrumental Analysis Pitfalls (GC-MS/MS)

Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS) is the most common and robust technique for phthalate analysis due to its selectivity and sensitivity.[16] However, challenges remain.

Troubleshooting Instrumental Issues

Q5: My DIHP peak is broad, tailing, or splitting. What should I do?

A5: Poor peak shape is often related to issues in the GC inlet or column, frequently exacerbated by residual matrix components from insufficient cleanup.

Table 3: GC-MS/MS Troubleshooting Guide for DIHP Analysis

Symptom	Possible Cause(s)	Recommended Solution(s)
Broad, Tailing Peaks	1. Active Sites in Inlet/Column: Non-volatile matrix components have contaminated the inlet liner or the front end of the GC column. 2. Column Bleed: The column is degrading due to age or exposure to oxygen at high temperatures.	1. Replace the inlet liner and trim the first 10-15 cm of the analytical column. 2. Condition the column according to the manufacturer's instructions. If unresolved, replace the column.
No Peak / Very Low Signal	1. Inlet or Syringe Issue: Septum coring, blocked syringe, or incorrect injection depth. 2. MS Source Contamination: The ion source is coated with non-volatile matrix, reducing ionization efficiency. 3. Incorrect MS/MS Parameters: Wrong MRM transitions or collision energy.	1. Replace the inlet septum and liner. Verify syringe function. 2. Vent the MS and clean the ion source components (repeller, lenses, etc.). 3. Verify MRM transitions and perform a compound optimization infusion to determine the optimal collision energy.

| Poor Reproducibility (Area Counts) | 1. Autosampler Issue: Inconsistent injection volume. 2. Matrix Suppression/Enhancement: Co-eluting matrix components are affecting the ionization of DIHP.[13] | 1. Check autosampler syringe for air bubbles and proper wash cycles. 2. Improve sample cleanup. Use a matrix-matched calibration curve or an isotope-labeled internal standard (e.g., DIHP-d4) to compensate for matrix effects. |

Section 4: Detailed Protocol Example

This protocol is a general guideline for the extraction and cleanup of DIHP in a fatty food matrix (e.g., edible oil, butter) using a modified QuEChERS approach. Self-validation is critical: Always include a procedural blank, a matrix spike, and a duplicate with each batch.

Protocol: DIHP in Edible Oil via Modified QuEChERS and GC-MS/MS

• Sample Preparation & Homogenization

  • Weigh 2 g of the homogenized oil sample into a 50 mL polypropylene centrifuge tube (note: ensure these tubes have been tested and are free of DIHP contamination).

  • Add an appropriate amount of isotope-labeled internal standard (e.g., DIHP-d4).

  • Add 10 mL of DIHP-free acetonitrile.

  • Cap tightly and vortex vigorously for 2 minutes to ensure thorough mixing.

• Liquid-Liquid Partitioning & Freezing-Out

  • Add the contents of a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl).

  • Immediately shake vigorously for 1 minute to prevent clumping of the salt.

  • Centrifuge at >4000 rpm for 5 minutes.

  • Place the tube in a -20°C freezer for at least 30 minutes. This will cause the majority of the lipids to precipitate.

• Dispersive SPE (d-SPE) Cleanup

  • Take an aliquot of the upper acetonitrile layer (e.g., 6 mL) and transfer it to a 15 mL d-SPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18.

  • Vortex for 1 minute.

  • Centrifuge at >4000 rpm for 5 minutes.

• Final Extract Preparation

  • Transfer 4 mL of the cleaned-up supernatant to a clean glass tube.

  • Evaporate the extract to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a suitable solvent (e.g., hexane or toluene).

  • Transfer to a 2 mL autosampler vial for GC-MS/MS analysis.

The following diagram outlines the complete experimental workflow.

Sources

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• 3. taiwanwatch.org.tw [taiwanwatch.org.tw]
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• 5. files01.core.ac.uk [files01.core.ac.uk]
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• 7. research.thea.ie [research.thea.ie]
• 8. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 9. agilent.com [agilent.com]
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• 11. agilent.com [agilent.com]
• 12. shimadzu.com [shimadzu.com]
• 13. researchgate.net [researchgate.net]
• 14. Detection of 20 phthalate esters in breast milk by GC-MS/MS using QuEChERS extraction method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Technical Support Center: Preventing Diisoheptyl Phthalate (DIHP) Contamination

Status: Operational Subject: Diisoheptyl Phthalate (DIHP) Interference in Analytical Chemistry Target Audience: Analytical Chemists, QA/QC Managers, Drug Development Scientists

Introduction: The "Ghost Peak" Phenomenon

Diisoheptyl phthalate (DIHP), a branched C7 isomer mixture (CAS: 71888-89-6 or 41451-28-9), is a ubiquitous plasticizer used to impart flexibility to polyvinyl chloride (PVC). In high-sensitivity quantitative analysis—specifically LC-MS/MS and GC-MS—DIHP is a notorious contaminant.

It manifests as a high-intensity background signal or a "ghost peak" that can co-elute with analytes, suppress ionization, and lead to false positives in extractables/leachables (E&L) studies. Because phthalates are lipophilic (high logP ~7.4), they adsorb tenaciously to glass surfaces and are not removed by standard aqueous washing .

This guide provides a self-validating system to eliminate DIHP from your laboratory workflow.

Diagnostic Module: Is it DIHP?

Before initiating deep cleaning, confirm the contaminant. DIHP is often mistaken for the more common DEHP, but it has distinct characteristics.

Spectral Signature

Parameter	Characteristic Value	Notes
Precursor Ion (ESI+)	m/z 363.3	Protonated molecule
Quantifier Ion	m/z 149.0	Universal phthalate anhydride ion (non-specific)
Qualifying Ion	m/z 113 or 167	Alkyl chain fragments
Retention Time	Late-eluting (Reverse Phase)	Elutes slightly before DEHP due to shorter C7 chain
Physical State	Viscous, colorless liquid	Low volatility, high persistence

Contamination Logic Pathway

Use this diagram to trace the source of the contamination in your setup.

Figure 1: The migration pathway of DIHP from lab consumables to analytical data. Note that organic solvents actively extract plasticizers from standard labware.

Decontamination Protocol: The "Furnace Method"

Standard detergents (e.g., Alconox) are insufficient for trace-level phthalate removal. In fact, many detergents contain surfactants that introduce new interferences. Heat (Pyrolysis) is the only guaranteed method to destroy DIHP residues on glassware.

Required Materials

• Muffle Furnace (capable of 450°C+)

• Aluminum Foil (Heavy Duty, solvent-washed)

• HPLC-Grade Acetone or Hexane

• Stainless Steel Tongs

Step-by-Step Protocol

• Pre-Rinse (Solvent Wash):

  • Rinse glassware 3x with HPLC-grade Acetone . This removes the bulk of lipophilic residues that water cannot touch.

  • Why: Water is too polar to solvate DIHP. You must use a non-polar or semi-polar organic solvent.

• The "Kilning" Process (Critical Step):

  • Place glassware in a muffle furnace.[1]

  • Ramp: 10°C/min to prevent thermal shock.

  • Hold: 450°C for 4 hours .

  • Mechanism:[2][3][4][5] At this temperature, organic carbon (including phthalates) oxidizes into CO2 and H2O, leaving the silica surface chemically clean.

• Cooling & Storage:

  • Allow the furnace to cool to <100°C before opening.

  • Immediately wrap the openings of flasks/beakers with solvent-washed aluminum foil .

  • Do NOT use Parafilm or plastic caps for storage.[6]

Protocol Validation Workflow

Figure 2: The self-validating decontamination loop. Note the QC Check step is mandatory for high-sensitivity applications.

Prevention & Material Substitution

Eliminating DIHP requires a "Zero-Plastic" approach for all surfaces contacting the solvent path.

Component	Common Source of DIHP	Recommended Substitute
Tubing	Tygon, PVC, Standard Vinyl	PEEK (Yellow/Tan) or PTFE (White)
Solvent Storage	Plastic Wash Bottles (LDPE)	Glass bottles (Borosilicate)
Caps/Seals	Parafilm, Plastic Screw Caps	Aluminum Foil or Teflon-lined caps
Pipettes	Standard Plastic Tips	Glass Pasteur Pipettes or Low-Retention Tips (Certified Phthalate-Free)
Filtration	Plastic Syringes	Glass Syringes with Stainless Steel plungers
Gloves	Vinyl Gloves	Nitrile Gloves (Powder-free)

Troubleshooting FAQs

Q1: I baked my glassware, but I still see a DIHP peak. Why? A: Check your solvent bottles . Commercial solvents are often shipped in bottles with caps containing plastic liners (PTFE/Silicone septa). If the septum is punctured multiple times, the solvent washes over the exposed silicone/plastic, extracting phthalates back into your "clean" mobile phase.

• Fix: Decant solvents into kilned glass bottles immediately upon opening. Do not store solvents with punctured septa for long periods.

Q2: Can I use a dishwasher with an acid rinse instead of a furnace? A: No. Acid washes (Nitric/Chromic) are excellent for removing metals but poor at breaking down lipophilic organics like DIHP. Furthermore, the dishwasher racks themselves are often vinyl-coated steel. The hot water extracts plasticizers from the rack, redepositing them onto your glassware during the drying cycle.

Q3: Is Parafilm really that bad? A: Yes. Parafilm is a blend of waxes and polyolefins that can contain plasticizers. Organic vapors (especially Chloroform, Dichloromethane, and Hexane) will partially dissolve the film, dripping DIHP directly into your sample. Never use Parafilm for LC-MS samples.

Q4: How do I clean the LC system itself if it's contaminated? A: If the system is contaminated:

• Remove the column (phthalates bind irreversibly to C18).

• Install a union connector.

• Flush the system with 100% Isopropanol at 40°C overnight.

• Follow with 100% Acetonitrile .

• Replace all PEEK tubing if the contamination persists (tubing can act as a reservoir).

References

• US Environmental Protection Agency (EPA). (2012). Phthalates Action Plan. Retrieved from [Link]

• Waters Corporation. (2020). Controlling Contamination in LC/MS Systems. Waters Technical Note 715001307.[6] Retrieved from [Link]

• Fankhauser-Noti, A., & Grob, K. (2007).[7] Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: Investigation of the sources, tips and tricks. Analytica Chimica Acta, 582(2), 353-360. [Link][7]

• Arizona State University (ASU). (2019). Glassware Washing Procedures for Trace Analysis. Retrieved from [Link]

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• 1. cores.research.asu.edu [cores.research.asu.edu]
• 2. reddit.com [reddit.com]
• 3. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 4. kintekfurnace.com [kintekfurnace.com]
• 5. glasscolabs.com [glasscolabs.com]
• 6. massspec.unm.edu [massspec.unm.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Low-Level Detection of Diisoheptyl Phthalate (DIHP)

Welcome to the technical support center for the sensitive detection of Diisoheptyl phthalate (DIHP). This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their analytical methods for detecting trace levels of this compound. Here, we will delve into the nuances of sample preparation, analytical techniques, and troubleshooting common issues to help you achieve the highest sensitivity and accuracy in your experiments.

Troubleshooting Guide: Overcoming Common Hurdles in DIHP Analysis

The ubiquitous nature of phthalates presents a significant challenge in trace-level analysis.[1] This section provides a structured approach to identifying and resolving common issues you may encounter.

Question 1: I am seeing a high background signal for DIHP in my blank samples. What are the likely sources of contamination and how can I minimize them?

High background signal is a frequent problem in phthalate analysis, often stemming from the laboratory environment itself.[1][2] The primary culprits are plastic materials that can leach DIHP and other phthalates into your samples, solvents, and even the air.

Immediate Actions:

• Audit Your Workflow for Plastics: Systematically review every step of your experimental procedure and identify all potential points of contact with plastic materials. This includes sample containers, pipette tips, solvent bottles, tubing in your analytical instruments, and even gloves.

• Switch to Phthalate-Free Alternatives: Whenever possible, replace plasticware with glassware.[1] For items where plastic is unavoidable, source materials specifically certified as "phthalate-free."

• Thoroughly Clean Glassware: Do not assume glassware is clean. Wash all glassware with a suitable solvent (e.g., acetone or hexane) known to be free of phthalates. For persistent contamination, a rinse with 30% nitric acid followed by a rinse with 2M NH4OH can be effective.[3] Baking glassware at a high temperature can also help remove organic contaminants.[2]

• Use High-Purity Solvents: Employ high-purity, GC or LC-MS grade solvents. It's good practice to run a solvent blank to confirm the absence of DIHP or interfering compounds.[1]

Systematic Troubleshooting Flowchart:

Caption: Troubleshooting high background signals in DIHP analysis.

Question 2: My DIHP signal is weak and inconsistent, even in spiked samples. How can I improve my signal intensity and reproducibility?

A weak or erratic signal can be due to several factors, from inefficient sample extraction to suboptimal instrument parameters.

Key Considerations for Signal Enhancement:

• Optimize Sample Preparation:

  • Liquid-Liquid Extraction (LLE): For aqueous samples, LLE with a non-polar solvent like n-hexane can be effective.[4] Experiment with the solvent-to-sample ratio, pH, and mixing time to maximize extraction efficiency.

  • Solid-Phase Extraction (SPE): SPE can offer a more controlled and reproducible extraction, often with the added benefit of sample cleanup.[5] Choose a sorbent that has a high affinity for DIHP.

• Enhance Instrumental Detection:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a commonly used and robust technique for phthalate analysis.[1][6]

    • Injector Temperature: Ensure the injector temperature is high enough to efficiently volatilize DIHP without causing thermal degradation.

    • Column Selection: A low-polarity column, such as one with a 5% phenyl methylpolysiloxane stationary phase, is often suitable for separating phthalates.[1]

    • MS Parameters: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to increase sensitivity by focusing on specific ions characteristic of DIHP.[6]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS can provide even greater sensitivity and specificity.[5][7]

    • Mobile Phase: Optimize the mobile phase composition and gradient to achieve good chromatographic separation of DIHP from matrix components.

    • Ionization Source: Electrospray ionization (ESI) is commonly used for phthalate analysis.[7]

    • Multiple Reaction Monitoring (MRM): Utilize MRM to monitor specific precursor-to-product ion transitions for DIHP. This significantly reduces background noise and enhances sensitivity.

Data Comparison: GC-MS vs. LC-MS/MS for Low-Level DIHP Detection

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Typical Limit of Detection (LOD)	50 ppb[5]	As low as 1 ppb[5]
Selectivity	Good, enhanced with SIM	Excellent, especially with MRM
Sample Derivatization	Generally not required	Not required
Primary Considerations	Volatility of DIHP, potential for thermal degradation	Ionization efficiency of DIHP, matrix effects

Question 3: I'm having trouble separating DIHP from other isomeric phthalates. What chromatographic strategies can I employ?

Co-elution of isomers is a common challenge in phthalate analysis.[8] Improving chromatographic resolution is key to accurate quantification.

Strategies for Isomer Separation:

• GC-MS:

  • Temperature Program: Optimize the oven temperature ramp rate. A slower ramp can improve the separation of closely eluting compounds.

  • Column Length and Phase: Consider a longer column or a different stationary phase to enhance separation.

• HPLC/UHPLC:

  • Stationary Phase: Reversed-phase columns, such as C8 or C18, can be effective.[8] Experiment with different column chemistries to find the best selectivity for DIHP and its isomers.

  • Mobile Phase Gradient: A shallow gradient elution can significantly improve the resolution of isomeric compounds.[8]

Frequently Asked Questions (FAQs)

• What are the key physicochemical properties of DIHP to consider during method development?

  • DIHP is a high molecular weight phthalate with low water solubility and a high octanol-water partition coefficient (log Kow).[9] This indicates it is lipophilic and will readily partition into organic solvents during extraction. Its high boiling point is a key consideration for setting GC parameters.[9]

• Are there any standard methods I can refer to for DIHP analysis?

  • Yes, several organizations publish standard methods for phthalate analysis. While not always specific to DIHP, they provide a strong foundation. Relevant methods include those from the U.S. Environmental Protection Agency (EPA), such as EPA Method 606 for phthalate esters, and ASTM International, such as ASTM D8133 for phthalates in PVC plastics.[10][11] The Consumer Product Safety Commission (CPSC) also has a standard operating procedure for phthalate determination.[12]

• How can I prepare a reliable calibration curve for low-level DIHP quantification?

  • Prepare a stock solution of DIHP in a high-purity solvent.[12] From this stock, create a series of working standards through serial dilution.[8][12] It is crucial to use phthalate-free volumetric flasks and pipettes for this process. Your calibration standards should bracket the expected concentration range of your samples.[12]

Detailed Experimental Protocol: High-Sensitivity DIHP Analysis by GC-MS/MS

This protocol outlines a robust method for the low-level detection of DIHP in a liquid matrix, such as a beverage or pharmaceutical formulation.

1. Materials and Reagents:

• DIHP analytical standard

• Internal standard (e.g., Benzyl Benzoate)

• High-purity n-hexane and acetone

• Anhydrous sodium sulfate (baked at 400°C for 4 hours to remove organic contaminants)[11]

• Phthalate-free glassware (volumetric flasks, separatory funnels, vials)

• GC-MS/MS system with a low-bleed capillary column (e.g., 5% phenyl methylpolysiloxane)

2. Sample Preparation (Liquid-Liquid Extraction):

• Measure 10 mL of the liquid sample into a 50 mL separatory funnel.

• Spike the sample with an appropriate amount of internal standard.

• Add 10 mL of n-hexane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower aqueous layer.

• Pass the n-hexane layer through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Collect the dried extract in a clean vial.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen if necessary.

3. GC-MS/MS Analysis:

• Injector: 280°C, splitless mode

• Oven Program: Initial temperature of 60°C, hold for 1 minute. Ramp to 280°C at 10°C/min. Hold at 280°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Source: 230°C

• MS Quad: 150°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Select appropriate precursor and product ions for DIHP and the internal standard.

4. Quality Control:

• Method Blank: A sample of the matrix, free of DIHP, is carried through the entire analytical procedure.

• Laboratory Control Spike: A DIHP-free matrix is spiked with a known concentration of DIHP and analyzed to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate: Aliquots of a sample are spiked with a known concentration of DIHP and analyzed to evaluate matrix effects.

Experimental Workflow Diagram:

Caption: Workflow for high-sensitivity DIHP analysis.

References

• Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. PubMed.
• Methods for the determination of phthalates in food.
• Development of Chemiluminescent ELISA for Detection of Diisobutyl Phthalate in Water, Lettuce and Aqu
• Analytical Methods. Agency for Toxic Substances and Disease Registry.
• Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Food Safety and Environmental Stewardship Program.
• Rapid, automated online SPE-LC-QTRAP-MS/MS method for the simultaneous analysis of 14 phthalate metabolites and 5 bisphenol anal. UQ eSpace - The University of Queensland.
• Determination of Phthalates in Drinking Water by UHPLC with UV Detection. Thermo Fisher Scientific.
• ASTM D8133 Determination of Low-Level Phthalates in PVC Plastics by Solvent Extraction. Infinita Lab.
• Enhanced Sensitivity to Detect Phthal
• Diisoheptyl Phthalate. Australian Industrial Chemicals Introduction Scheme (AICIS).
• Notes on Troubleshooting LC/MS Contamination. University of California, Riverside.
• Fast Phthalate Detection in Textile Samples: A LC-MS/MS Screening Method Using Precursor Ion Scans. MDPI.
• Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Agilent.
• Toxicity review of diisoheptyl phthalate (DiHP).
• Standard Operating Procedure for Determination of Phthalates. Consumer Product Safety Commission.
• A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. MDPI.
• Method 606: Phthalate Ester. U.S. Environmental Protection Agency.

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• 4. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. infinitalab.com [infinitalab.com]
• 11. epa.gov [epa.gov]
• 12. cpsc.gov [cpsc.gov]

Technical Support Center: High-Fidelity Analysis of Diisoheptyl Phthalate (DIHP)

Topic: Quality Control & Troubleshooting for DIHP (CAS 71888-89-6) Analysis Methodology: GC-MS / GC-MS/MS Audience: Analytical Chemists, QA/QC Managers, R&D Scientists

Introduction: The "Ghost" Peak Challenge

Welcome to the technical support hub for Diisoheptyl phthalate (DIHP) analysis. As branched C7 isomers, DIHP presents a unique challenge compared to single-component phthalates like DEHP or DBP. It does not elute as a single sharp peak but rather as a multi-isomer "cluster" or "hump," often co-eluting with its linear counterpart, Di-n-heptyl phthalate (DnHP).

This guide moves beyond basic SOPs to address the three critical failure points in DIHP analysis: ubiquitous background contamination , isomer misidentification , and matrix interference .

Module 1: The Phthalate-Free Blank (The Foundation)

The Issue: Phthalates are ubiquitous in laboratory environments (septa, parafilm, pipette tips, solvent bottles). A "clean" blank is the only way to validate a low Limit of Quantitation (LOQ).

Protocol: The "Zero-Background" Workflow

Do not rely on "clean" manufacturing claims. You must actively strip phthalates from your workflow.

Component	Standard Prep	High-Fidelity Prep (Required for DIHP)
Glassware	Solvent rinse	Muffle Furnace Bake: 400°C for 4 hours. (Removes semi-volatiles that solvents miss).
Solvents	HPLC Grade	Residue Analysis Grade: Test every new lot. Concentrate 100mL to 1mL and inject to verify <50 ppb background.
Vial Septa	PTFE/Silicone	Pre-scored PTFE only: Never puncture the septum twice. The coring exposes the silicone layer, releasing phthalates.
Pipettes	Plastic tips	Glass Syringes / Positive Displacement: Use stainless steel or glass plungers. Avoid plastic tips entirely for sample transfers.

Visual Workflow: Contamination Elimination

The following diagram outlines the decision logic for validating a system blank before injecting samples.

Caption: Logical workflow for isolating and eliminating background phthalate contamination prior to sample analysis.

Module 2: Chromatographic Resolution & Isomer Identification

The Issue: DIHP (branched) and DnHP (linear) are isobaric (same mass).

• DnHP elutes as a distinct, sharp peak.

• DIHP elutes as a broad, unresolved cluster of peaks (isomers).

• Risk: Integrating the DIHP cluster incorrectly or mistaking it for baseline noise leads to massive quantification errors.

Technical Guide: Distinguishing DIHP

• Retention Time Window:

  • DIHP isomers typically elute before the linear DnHP peak.

  • You must inject a technical grade DIHP standard (e.g., CAS 71888-89-6) to define the "start" and "end" of the isomer cluster.

  • Action: Set your integration window to capture the entire "hump" from the first isomer peak to the valley before the DnHP peak.

• Mass Spectral Deconvolution:

  • Primary Ion: m/z 149 (Base peak for all phthalates - non-specific).[1]

  • Secondary Ions (Confirmation): m/z 261, 279, 293.

  • Note: The ratio of m/z 149 to m/z 261 will remain relatively consistent across the DIHP cluster. If this ratio shifts dramatically, you have a co-eluting interference (e.g., matrix lipids).

Visual Logic: Isomer Differentiation

Caption: Decision tree for distinguishing linear DnHP from the branched DIHP isomer cluster based on peak morphology and reference standards.

Module 3: Quantification & Recovery (CPSC & EPA Alignment)

The Issue: Complex matrices (PVC, biological fluids) cause signal suppression. External calibration often fails because the matrix affects the analyte transfer efficiency.

Best Practice: Internal Standard Selection

While CPSC method C1001-09.4 suggests Benzyl Benzoate , it is chemically distinct from phthalates and behaves differently during extraction.

• Regulatory Compliance (CPSC): Use Benzyl Benzoate if strictly following CPSC-CH-C1001-09.4.

• Scientific Best Practice (R&D/Non-Reg): Use d4-Di-n-heptyl phthalate (or a d4-labeled analog of similar chain length). The deuterated analog corrects for extraction loss and injection variability much better than Benzyl Benzoate.

Protocol: The "Precipitation" Extraction (CPSC Method Adapted)

For PVC/Plastic samples, dissolution is required to release trapped phthalates.

• Dissolution: Weigh 50mg sample. Add 5mL THF (Tetrahydrofuran). Sonicate until dissolved.

• Precipitation: Add 10mL Hexane (or Acetonitrile). This forces the PVC polymer to precipitate out, leaving phthalates in solution.

• Filtration: Filter through 0.45µm PTFE (Not Nylon - Nylon absorbs phthalates).

• Analysis: Inject into GC-MS.

Troubleshooting FAQ

Q1: I see a peak at m/z 149 in my method blank. Is my solvent dirty? A: Not necessarily. Check your GC inlet septum. If you are using a standard septum and running high inlet temperatures (>260°C), you are likely seeing "septum bleed" (siloxanes and phthalates).

• Fix: Switch to a BTO (Bleed and Temperature Optimized) septum and lower inlet temperature if possible. Verify by running a "no-injection" instrument blank.

Q2: My DIHP calibration curve is non-linear at low concentrations. A: This is a classic sign of active site adsorption . Phthalates stick to "hot spots" in dirty liners or old columns.

• Fix: Change the liner (use deactivated wool) and trim 10-20cm from the front of the GC column.

Q3: The DIHP peaks are overlapping with Di-n-hexyl phthalate (DnHexP). A: C6 and C7 phthalates elute close together.

• Fix: Optimize your oven ramp rate. Slow the ramp to 3°C/min between 180°C and 240°C. If resolution fails, switch to a column with higher phenyl content (e.g., 50% phenyl polysilphenylene-siloxane) which offers better selectivity for isomers than standard 5% phenyl columns.

References

• U.S. Consumer Product Safety Commission (CPSC). (2018). Test Method: CPSC-CH-C1001-09.4 – Standard Operating Procedure for Determination of Phthalates. [Link][2]

• U.S. Environmental Protection Agency (EPA). (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• National Institutes of Health (NIH) - PubChem. (2025). Diisoheptyl phthalate (Compound Summary). [Link][3][4]

Sources

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 2. lionsfloor.com [lionsfloor.com]
• 3. renesas.com [renesas.com]
• 4. agilent.com [agilent.com]

Technical Support Center: Diisoheptyl Phthalate (DIHP) Handling &amp; Analysis

Ticket ID: DIHP-PROTO-001 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Ghost" in the Machine

Welcome to the technical support hub for Diisoheptyl Phthalate (DIHP). If you are working with DIHP (CAS: 71888-89-6 or 41451-28-9), you are likely facing one of two challenges: viscosity management during standard preparation or the ubiquitous "phthalate background" interference in your analytical instruments.

DIHP is a branched C7-isomer mixture, commonly used as a plasticizer.[1][2] In a research setting, it is primarily used as a reference standard in toxicology studies or migration analysis from polymers. Because phthalates are omnipresent in laboratory plastics, dust, and even solvent caps, valid data requires a rigorous "zero-background" protocol.

Part 1: Preparation & Solubility FAQs

Q: My DIHP standard is extremely viscous. How do I ensure accurate aliquoting?

A: DIHP has a viscosity of ~50 cSt at 20°C, similar to light motor oil. Pipetting it directly leads to significant gravimetric error (up to 5-10% retention in the tip).

Troubleshooting Protocol:

• Reverse Pipetting: Do not use standard air-displacement pipetting. Use a positive displacement pipette or the "reverse pipetting" technique (aspirate past the first stop, dispense to the first stop).

• Gravimetric Preparation: For primary standards, never rely on volume. Weigh the DIHP directly into a tared volumetric flask.

  • Target Mass: >20 mg to minimize balance error.

  • Solvent Addition: Add solvent after weighing.

• Viscosity Break: Warm the neat standard to 30°C–35°C in a water bath for 5 minutes before weighing to lower viscosity.

Q: Which solvents are compatible? I see precipitation in Methanol.

A: DIHP is highly lipophilic (LogKow > 6). It has poor solubility in pure methanol or water.

Solvent Compatibility Table:

Solvent	Solubility Rating	Application Notes
Tetrahydrofuran (THF)	Excellent	Best for dissolving PVC matrices to extract DIHP (CPSC Method).
Hexane / Heptane	Excellent	Ideal for GC-MS injection; precipitates PVC matrix.
Acetonitrile (ACN)	Good	Preferred for LC-MS; may require slight warming for high concentrations.
Methanol (MeOH)	Poor	Avoid for stock solutions >1 mg/mL. Use as a mobile phase modifier only.
Water	Insoluble	Do not use.

Part 2: Analytical Troubleshooting (The "Phthalate Ghost")

Q: I see DIHP peaks in my blank samples. How do I eliminate this background?

A: This is the most common issue. Phthalates leach from plastic pipette tips, solvent bottles, and parafilm. You must establish a "Phthalate-Free Zone."

The Decontamination Workflow Use the following logic to isolate the source of contamination.

Caption: Systematic workflow for isolating and eliminating background phthalate contamination in analytical systems.

Q: How do I distinguish DIHP from DEHP or other isomers in GC-MS?

A: DIHP is a technical mixture of C7 isomers, whereas DEHP is a C8 isomer.

• Retention Time: DIHP elutes before DEHP.

• Peak Shape: DIHP often appears as a "cluster" or a broad peak with "shoulders" due to the isomeric mix, unlike the sharper single peak of pure DEHP.

• Mass Spectrum:

  • m/z 149: Base peak for all phthalates (protonated phthalic anhydride). Not unique.

  • Differentiation: Look for the molecular ion or specific alkyl chain fragments. DIHP (MW 362) vs DEHP (MW 390).

Part 3: Experimental Protocols

Protocol A: Extraction from Polymer Matrices (CPSC Modified)

Based on CPSC-CH-C1001-09.4 Standard Operating Procedure.[3]

Objective: Quantitative extraction of DIHP from PVC or plastic samples.

Materials:

• Sample (ground to powder or cut to <2mm pieces).

• THF (HPLC Grade, glass bottle).

• Hexane (HPLC Grade).

• 0.45 µm PTFE Syringe Filters (Pre-rinsed with Hexane).

Step-by-Step:

• Dissolution: Weigh 0.05g sample into a glass vial. Add 5 mL THF.

  • Tech Tip: Shake/sonicate for 30 mins. The polymer must dissolve completely.

• Precipitation: Add 10 mL Hexane dropwise.

  • Mechanism: PVC is insoluble in Hexane and will precipitate out, leaving phthalates in solution.

• Filtration: Filter the supernatant through a 0.45 µm PTFE filter into a GC vial.

  • Critical: Do not use Nylon filters (they may dissolve or leach).

• Analysis: Inject into GC-MS.

Protocol B: Toxicity Assay Stock Preparation

Objective: Preparing a bio-compatible stock for cell culture (DMSO delivery).

• Primary Stock: Dissolve DIHP in pure DMSO to reach 100 mM.

  • Note: DIHP is soluble in DMSO but may crash out upon addition to aqueous media.

• Working Solution: Dilute 1:1000 into culture media immediately before use.

  • Limit: Keep final DMSO concentration <0.1% to avoid solvent toxicity.

  • Observation: Watch for "oiling out" (micro-droplets). If observed, sonicate the media for 10 mins at 37°C.

Part 4: Toxicology & Safety (HSE)

Hazard Profile:

• GHS Classification: Repr.[4] 1B (May damage fertility or the unborn child).[5]

• Target Organs: Liver (peroxisome proliferation), Kidneys, Reproductive system.[2]

Waste Disposal:

• Never pour down the drain. DIHP is toxic to aquatic life with long-lasting effects.

• Collect all solvent waste in "Halogenated Organic" or "Non-Halogenated" waste streams (depending on the co-solvent) labeled clearly with "Reproductive Toxin."

References

• Consumer Product Safety Commission (CPSC). (2010). Standard Operating Procedure for Determination of Phthalates (CPSC-CH-C1001-09.3). [Link]

• National Institutes of Health (NIH) / PubChem. (n.d.). Diisoheptyl phthalate (Compound Summary). [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Diisoheptyl phthalate. [Link]

• Centers for Disease Control and Prevention (CDC). (2021). Phthalates Factsheet. [Link]

Sources

• 1. DIISOHEPTYL PHTHALATE | 71888-89-6 [chemicalbook.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. Phthalates in toys and childcare products | Centexbel [centexbel.be]
• 4. accustandard.com [accustandard.com]
• 5. scipoly.com [scipoly.com]

Reference Data & Comparative Studies

Comparative Toxicity Assessment: Diisoheptyl Phthalate (DIHP) vs. Di(2-ethylhexyl) Phthalate (DEHP)

[1][2]

Executive Summary: Equipotent Mechanisms, Nuanced Outcomes

In the landscape of plasticizer toxicology, Di(2-ethylhexyl) phthalate (DEHP) serves as the reference standard for reproductive toxicity. Diisoheptyl phthalate (DIHP) , a C7-branched structural analog, has emerged as a critical substance of interest due to its substitution potential and regulatory scrutiny.

The Core Finding: While historical apical studies suggested DIHP might be slightly less potent than DEHP in inducing gross malformations, modern mechanistic data (Hannas et al., 2011) confirms that DIHP and DEHP are equipotent in inhibiting fetal testicular testosterone production—the primary driver of the "Phthalate Syndrome." Consequently, DIHP should be handled with the same high-level precautions as DEHP in reproductive risk assessments.

Chemical & Physicochemical Profile

Understanding the structural nuance is prerequisite to interpreting the bioavailability and metabolic cleavage rates that drive toxicity.

Feature	Di(2-ethylhexyl) Phthalate (DEHP)	Diisoheptyl Phthalate (DIHP)
CAS Number	117-81-7	71888-89-6
Structure	C8-branched (2-ethylhexyl)	C7-branched (Isoheptyl/Methylhexyl mix)
Molecular Weight	390.56 g/mol	~362.5 g/mol
Lipophilicity (Log Kow)	~7.5	~6.8 - 7.2
Primary Metabolite	MEHP (Mono-2-ethylhexyl phthalate)	MIHP (Mono-isoheptyl phthalate)
Regulatory Status (EU)	Repr. 1B (SVHC)	Repr. 1B (SVHC)

Toxicological Implication: Both compounds are rapidly hydrolyzed to their respective monoesters (MEHP and MIHP). These monoesters are the active toxicants responsible for disrupting Leydig cell function.

Toxicological Mechanism of Action (MoA)

Both DIHP and DEHP induce a cluster of reproductive malformations known as the Phthalate Syndrome . This is distinct from direct androgen receptor antagonism (like flutamide); instead, phthalates inhibit the biosynthesis of testosterone in the fetal testis.

Signaling Pathway Visualization

The following diagram illustrates the shared Mode of Action (MoA) leading to reproductive toxicity.

Figure 1: Shared Mode of Action for DEHP and DIHP illustrating the critical pathway from monoester formation to suppression of steroidogenic genes (StAR, Cyp11a1) and subsequent reproductive tract malformations.

Comparative Toxicity Data

The following data synthesizes findings from key comparative studies, specifically focusing on the critical window of differentiation (Gestational Days 14–18 in rats).

Mechanistic Potency (Fetal Testosterone Reduction)

Research by Hannas et al. (2011) utilized ex vivo testicular testosterone production to determine relative potency.[1]

Compound	ED50 (mg/kg/day)*	Relative Potency Factor (Ref = DEHP)	Effect on Gene Expression (StAR/Cyp11a1)
DEHP	~440	1.0 (Reference)	Strong Suppression
DIHP	~440	1.0 (Equipotent)	Strong Suppression
DINP	>1000	~0.4 (Less Potent)	Weak Suppression

*ED50: Effective Dose required to reduce fetal testosterone by 50%. Insight: Mechanistically, DIHP is not a safer alternative to DEHP. It possesses the exact same capacity to shut down testosterone synthesis in the fetal testis.

Apical Developmental Toxicity (In Vivo Outcomes)

While mechanistic potency is identical, apical outcomes (observable malformations) can vary due to maternal pharmacokinetics (absorption/excretion rates).

Endpoint	DEHP (Reference Data)	DIHP (McKee et al., 2006)
Maternal Toxicity NOAEL	~5–50 mg/kg/day	~250 mg/kg/day (3000 ppm)
Developmental NOAEL	4.8 mg/kg/day (RTMs)*	~100 mg/kg/day (estimated)**
Critical Effects (LOAEL)	AGD reduction, Nipple retention, Hypospadias	AGD reduction, Visceral malformations, Resorptions
Target Organ	Testis, Liver, Kidney	Testis, Liver, Kidney

*Based on continuous breeding study (Blystone et al., 2010) for Reproductive Tract Malformations (RTM). **McKee et al. reported NOAEL of 1000 ppm (~100 mg/kg) for developmental toxicity, with significant effects at 750 mg/kg.

Synthesis: Although DIHP appears to have a higher "No Observed Adverse Effect Level" (NOAEL) in older guideline studies compared to the highly scrutinized DEHP, the mechanistic equipotency suggests that with sufficient exposure, the adverse outcomes are identical. The difference in NOAELs may reflect differences in study design sensitivity rather than intrinsic safety.

Experimental Methodologies

To validate these findings in your own drug development or safety assessment pipeline, use the following protocols. These are designed to be self-validating systems.

Protocol A: Ex Vivo Fetal Testosterone Production Assay

The "Gold Standard" for assessing anti-androgenic potential of phthalates.

Objective: Quantify the reduction in testosterone production by fetal testes following maternal exposure.[2]

• Animal Model: Time-mated Sprague-Dawley rats.

• Dosing Window: Administer test compound (DIHP or DEHP) via oral gavage in corn oil from Gestational Day (GD) 14 to 18 .

  • Dose Groups: Vehicle, 100, 300, 600, 900 mg/kg/day (to establish dose-response).

• Necropsy (GD 18):

  • Euthanize dams; remove fetuses.

  • Determine fetal sex; isolate testes from males under a dissecting microscope.

• Ex Vivo Incubation:

  • Place one testis per well in a 24-well plate with 500 µL M-199 media (supplemented with 10% dextran-coated charcoal-stripped FBS).

  • Self-Validation Step: Incubate for 3 hours at 37°C with gentle agitation. (Do not add hCG; basal production is sufficient at this age).

• Quantification:

  • Store media at -80°C.

  • Analyze Testosterone via RIA or LC-MS/MS.

  • Normalize T production to testis weight or DNA content.

Protocol B: Workflow Visualization

The following diagram outlines the critical path for the Ex Vivo assay.

Figure 2: Workflow for the Ex Vivo Fetal Testosterone Assay. Critical Control Point: Incubation time must be strictly limited to 3 hours to prevent tissue necrosis affecting hormone output.

Regulatory Status & Risk Assessment

• ECHA (European Chemicals Agency): Both DEHP and DIHP are identified as Substances of Very High Concern (SVHC) .

  • Classification: Toxic for Reproduction Category 1B (H360D: May damage the unborn child).

  • Restriction: DIHP is restricted under REACH Annex XVII (Entry 72) for textiles and footwear, similar to DEHP restrictions in toys/childcare articles.

• US CPSC: The Chronic Hazard Advisory Panel (CHAP) on Phthalates has assessed DIHP, recommending permanent bans in children's toys due to its anti-androgenic potency.

Conclusion for Researchers: Do not consider DIHP a viable "green" substitute for DEHP. If your application requires a plasticizer with a cleaner toxicity profile, look toward non-phthalate alternatives (e.g., DOTP, DINCH) or high-molecular-weight phthalates (like DPHP) which show significantly lower absorption and bioactive potency.

References

• Hannas, B. R., et al. (2011).[2][3] "Dose-response assessment of fetal testosterone production and gene expression levels in rat testes following in utero exposure to diethylhexyl phthalate, diisobutyl phthalate, diisoheptyl phthalate, and diisononyl phthalate."[4][2] Toxicological Sciences, 123(1), 206–216.[2] Link

• McKee, R. H., et al. (2006).[5] "An assessment of the potential developmental and reproductive toxicity of diisoheptyl phthalate in rodents." Reproductive Toxicology, 21(3), 241–252. Link

• Blystone, C. R., et al. (2010). "Determination of the di-(2-ethylhexyl) phthalate NOAEL for reproductive development in the rat: importance of the retention of extra animals to adulthood." Toxicological Sciences, 116(2), 640–646. Link

• ECHA (European Chemicals Agency). (2025). "Substance Information: Diisoheptyl phthalate."[2][5][6][7] ECHA Website. Link

• US CPSC. (2014). "Chronic Hazard Advisory Panel on Phthalates and Phthalate Alternatives: Final Report." Consumer Product Safety Commission. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dose-response assessment of fetal testosterone production and gene expression levels in rat testes following in utero exposure to diethylhexyl phthalate, diisobutyl phthalate, diisoheptyl phthalate, and diisononyl phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. cpsc.gov [cpsc.gov]
• 6. researchgate.net [researchgate.net]
• 7. GSRS [gsrs.ncats.nih.gov]

Navigating Endocrine Disruption: A Comparative Guide to the Cross-Reactivity of Diisoheptyl Phthalate in Modern Assays

From the Scientist's Bench: Situating Diisoheptyl Phthalate in the Endocrine Disruptor Landscape

To my fellow researchers and drug development professionals, the task of characterizing the biological activity of industrial compounds like phthalates is a perpetual challenge. Diisoheptyl phthalate (DIHP), a plasticizer belonging to the "transitional" category of C7-rich, branched-chain phthalates, presents a unique case study. While structurally similar to well-studied compounds like Di(2-ethylhexyl) phthalate (DEHP), a significant gap exists in the public domain regarding its specific activity in high-throughput in vitro endocrine disruptor screening assays.

This guide is designed to navigate this complex landscape. It will not only detail the critical in vitro platforms used to assess endocrine activity but will also contextualize the potential cross-reactivity of DIHP through a weight-of-evidence approach. We will delve into the known activities of benchmark phthalates to establish a comparative framework and then integrate the available toxicological data for DIHP to infer its likely mechanistic interactions. This approach underscores a crucial reality in applied toxicology: we must often build a scientific case by integrating diverse data types in the absence of a complete dataset.

The central question we address is that of cross-reactivity : the potential for a single compound to interact with multiple, distinct endocrine pathways, such as the estrogenic, androgenic, steroidogenic, and thyroidal systems. Understanding this promiscuous activity is paramount for accurate hazard identification and risk assessment.

The Modern Toxicologist's Toolkit: Key In Vitro Assay Platforms

A tiered approach is standard for evaluating endocrine disrupting chemicals (EDCs). Level 2 of the OECD's conceptual framework involves in vitro assays that provide critical mechanistic data.[1] These assays are the frontline tools for identifying potential cross-reactivity efficiently and ethically. Below, we dissect the core platforms relevant to phthalate screening.

Caption: Core in vitro assay platforms for endocrine disruptor screening.

Estrogen Receptor (ER) Transcriptional Activation Assays

These assays determine if a chemical can bind to and activate the estrogen receptor (ERα or ERβ), mimicking the natural hormone 17β-estradiol. A positive result indicates potential estrogenic activity.

• Mechanism: Stably transfected cell lines (e.g., HeLa-9903, BG1Luc-4E2) contain the human estrogen receptor and a reporter gene (commonly luciferase) linked to an estrogen response element (ERE).[2][3][4] When an estrogenic compound binds to the ER, the complex binds to the ERE and drives the expression of the reporter gene, producing a measurable signal (light).[2][4]

• Key Endpoint: A concentration-dependent increase in reporter gene activity.

Caption: Mechanism of an ER Transcriptional Activation (TA) Assay.

Androgen Receptor (AR) Transcriptional Activation Assays

Similar to ER assays, these systems detect compounds that interact with the androgen receptor (AR). Critically, they can identify both agonists (mimicking testosterone) and antagonists (blocking testosterone's effects). Many phthalates are known for their anti-androgenic activity.

• Mechanism: Cell lines (e.g., MDA-kb2, 22Rv1/MMTV_GR-KO) are engineered to express the human AR and a reporter gene.[5] For antagonist testing, the cells are co-treated with the test chemical and a known AR agonist like dihydrotestosterone (DHT). A reduction in the DHT-induced signal indicates antagonism.

• Key Endpoints: Increased reporter activity (agonism) or decreased activity in the presence of an agonist (antagonism).

H295R Steroidogenesis Assay (OECD TG 456)

This assay provides a broader view of cross-reactivity by assessing the entire steroid hormone synthesis pathway. It uses the human adrenocortical carcinoma cell line H295R, which expresses the key enzymes necessary for steroidogenesis.[6][7]

• Mechanism: H295R cells are exposed to the test chemical, and the cell culture medium is subsequently analyzed (typically by LC-MS/MS) for changes in the levels of key steroid hormones, including estradiol and testosterone.[8]

• Key Endpoints: Statistically significant increases or decreases in the production of estradiol and/or testosterone. The assay can also be expanded to measure precursor hormones like progesterone.[6][7]

Comparative In Vitro Activity of Benchmark Phthalates

While specific in vitro data for DIHP is scarce, a review of well-studied phthalates provides a critical benchmark for understanding potential activities. Phthalate activity is highly dependent on the structure, particularly the length and branching of the alkyl side chains.

Phthalate (Abbreviation)	Estrogenic Activity (ER Assays)	Anti-Androgenic Activity (AR Assays)	Effects on Steroidogenesis (H295R Assay)
Di(2-ethylhexyl) phthalate (DEHP)	Generally considered inactive or very weakly estrogenic in in vitro assays.[9] However, some studies suggest it can modulate ER expression and impact cell growth.[10]	Its metabolites, particularly MEHP, are known to have anti-androgenic effects.	Disrupts steroidogenesis, often by increasing estradiol production.[11][12] Some studies report decreased testosterone production.[11]
Dibutyl phthalate (DBP)	Shows weak to moderate estrogenic activity in cell proliferation and reporter gene assays.[9][11]	Exhibits anti-androgenic activity.	Can reduce progesterone and prostaglandin release in luteal cells, indicating disruption of steroidogenesis.[10]
Benzyl butyl phthalate (BBP)	Considered one of the more estrogenic phthalates in in vitro screens, showing high activity in cell proliferation assays.[9][11]	Exhibits anti-androgenic activity.	Reduces progesterone and prostaglandin release in luteal cells.[10]
Diisononyl phthalate (DINP)	Generally shows no or very weak estrogenic activity.[9]	Generally considered not to have significant androgenic or anti-androgenic activity.[11][12]	Disrupts steroidogenesis, primarily by increasing estradiol synthesis.[11][12]

This table is a synthesis of findings from multiple studies. The observed activity can vary based on the specific assay system and endpoints measured.

The Case of Diisoheptyl Phthalate (DIHP): A Weight-of-Evidence Assessment

As noted, publicly available studies detailing the performance of DIHP in the specific in vitro assays described above are lacking. However, we can infer its potential for endocrine cross-reactivity from in vivo toxicological reports, which provide a holistic, organism-level view of its effects.

Insights from In Vivo Toxicology

Regulatory assessments by bodies like the Australian Industrial Chemicals Introduction Scheme (AICIS) and the U.S. Consumer Product Safety Commission (CPSC) have reviewed comprehensive in vivo studies on DIHP, primarily two-generation reproductive toxicity studies in rats.[13]

Key findings from these reports include:

• Reproductive Effects: Exposure to DIHP resulted in changes to reproductive parameters, including increased resorptions, post-implantation loss, and altered reproductive organ weights.

• Developmental Effects: Developmental changes were observed, including effects on fetal weight and the presence of skeletal and visceral malformations.

• Organ Weight Changes: DIHP exposure led to increased liver, kidney, and pituitary weights.

Senior Scientist's Interpretation: The observed effects on reproductive organs and developmental parameters in whole-animal studies are classic hallmarks of endocrine disruption. Changes in pituitary weight are particularly noteworthy, as the pituitary gland is the master regulator of the endocrine system, controlling hormone production in the gonads, adrenal glands, and thyroid. These in vivo findings strongly suggest that DIHP and/or its metabolites are biologically active and likely interact with one or more hormonal pathways, even if the precise molecular initiating events have not been elucidated by in vitro assays. The profile of effects, particularly on male reproductive development, points towards a potential for anti-androgenic activity and/or disruption of steroidogenesis , similar to other transitional phthalates.

Thyroid Pathway Interference

The potential for phthalates to interfere with the thyroid system is an area of growing concern. Studies on compounds like DEHP suggest multiple mechanisms of disruption, including effects on thyroid hormone synthesis, transport, and metabolism. Given the in vivo evidence of pituitary effects from DIHP exposure, a potential interaction with the hypothalamic-pituitary-thyroid (HPT) axis cannot be ruled out and represents a critical data gap.

Exemplar Protocol: OECD TG 455 - Estrogen Receptor Transcriptional Activation Assay

To provide a practical and authoritative resource, the following is a detailed, step-by-step methodology for a common ER transactivation assay. This protocol is based on the principles outlined in OECD Test Guideline 455.[2]

Objective: To determine the estrogenic agonist activity of a test chemical using the hERα-HeLa-9903 stably transfected cell line.

1. Cell Culture and Maintenance:

• Culture hERα-HeLa-9903 cells in Eagle’s Minimum Essential Medium (EMEM) without phenol red, supplemented with 10% fetal bovine serum (FBS), penicillin (100 units/mL), and streptomycin (100 µg/mL).

• Maintain cells at 37°C in a 5% CO₂ humidified incubator.

• For routine maintenance, passage cells before they reach confluence.

• Crucially, for at least 48 hours prior to seeding for an experiment, culture the cells in a medium where the standard FBS is replaced with charcoal-stripped FBS to remove endogenous steroids.

2. Experimental Seeding:

• Harvest cells using trypsin-EDTA and perform a cell count to determine viability (e.g., via trypan blue exclusion).

• Seed cells into 96-well clear-bottom, white-walled plates at a pre-determined density (e.g., 1 x 10⁴ cells/well) in 100 µL of the charcoal-stripped medium.

• Incubate for 24 hours to allow for cell attachment.

3. Chemical Exposure:

• Prepare serial dilutions of the test chemical, a positive control (17β-estradiol), and a negative control (DMSO) in the appropriate medium.

• Remove the seeding medium from the cells and replace it with 100 µL of the medium containing the various chemical concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a full concentration range for the positive control.

• Incubate the plates for 20-24 hours at 37°C and 5% CO₂.

4. Luciferase Assay:

• After incubation, visually inspect plates for cytotoxicity.

• Remove the exposure medium and gently wash the cells with Phosphate-Buffered Saline (PBS).

• Lyse the cells by adding a manufacturer-recommended lysis buffer (e.g., 50 µL per well) and incubate for 15-20 minutes at room temperature with gentle shaking.

• Add the luciferase assay reagent (containing the substrate, luciferin) to each well.

• Immediately measure the luminescence using a plate-reading luminometer.

5. Data Analysis:

• Calculate the fold-induction of luciferase activity relative to the vehicle control for each concentration.

• Plot the concentration-response curve for the test chemical and the positive control.

• Determine key parameters such as the EC₅₀ (half-maximal effective concentration) and the maximum induction level.

• A compound is typically considered positive if it induces a concentration-dependent increase in luciferase activity that crosses a predetermined threshold (e.g., >10% of the maximal 17β-estradiol response).

Caption: Experimental workflow for the OECD TG 455 ER TA assay.

Conclusion and Senior Scientist's Perspective

The case of Diisoheptyl phthalate (DIHP) exemplifies a common challenge in chemical safety assessment: reconciling strong in vivo toxicological signals with a lack of specific in vitro mechanistic data. While we cannot currently construct a detailed cross-reactivity chart for DIHP based on direct in vitro evidence, the existing reproductive and developmental toxicity data provide a compelling argument that it is an endocrine-active substance.

For researchers investigating compounds with similar data gaps, the path forward is clear. A tiered in vitro screening approach is essential.

• Start Broadly: Employ assays like the ER and AR transcriptional activation screens to quickly identify any interaction with these primary sex hormone receptors.

• Investigate Steroidogenesis: The H295R assay is a critical next step, as it can reveal disruptions to hormone synthesis that receptor-based assays would miss. This is a particularly relevant pathway for phthalates.

• Consider the Thyroid: Given the known effects of other phthalates and the pituitary effects observed for DIHP in vivo, assays for thyroid pathway disruption should be considered to build a complete profile.

The absence of evidence is not evidence of absence. The in vivo profile of DIHP serves as a strong hypothesis-generating dataset, predicting that this compound likely possesses anti-androgenic and/or steroidogenesis-disrupting properties. Future research utilizing the in vitro platforms detailed in this guide is necessary to confirm these mechanisms and accurately place DIHP within the broader landscape of endocrine-disrupting chemicals.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (n.d.). Diisoheptyl Phthalate. Retrieved from [Link]

• Moche, H., Chentouf, A., Neves, S., Corpart, J. M., & Nesslany, F. (2021). Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. Journal of Toxicology, 2021, 8815202. [Link]

• Kim, S. H., Park, M. J., & Choi, K. (2021). Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. Journal of Toxicology, 2021, 8815202.
• Li, Y., et al. (2024). Association of Di(2-ethylhexyl) Phthalate Exposure with Reproductive Hormones in the General Population and the Susceptible Population: A Systematic Review and Meta-Analysis. Environmental Health Perspectives.
• Hansen, J. F., et al. (2023). Evaluating H295R steroidogenesis assay data for robust interpretation. Regulatory Toxicology and Pharmacology, 143, 105453.
• Park, J. D., et al. (2023). Evaluating H295R steroidogenesis assay data for robust interpretation.
• Kim, S. H., et al. (2019). Association Between Diethylhexyl Phthalate Exposure and Thyroid Function: A Meta-Analysis. Frontiers in Endocrinology.
• Martínez-Armenta, M., et al. (2020). The phthalate DEHP modulates the estrogen receptors α and β increasing lactotroph cell population in female pituitary glands. Chemosphere, 258, 127304.
• Harris, C. A., Henttu, P., Parker, M. G., & Sumpter, J. P. (1997). The estrogenic activity of phthalate esters in vitro. Environmental Health Perspectives, 105(8), 802–811.
• Zhang, Y., et al. (2021). Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study. Toxicology Mechanisms and Methods.

• European Chemicals Agency (ECHA). (n.d.). Phthalates. Retrieved from [Link]

• OECD. (2009). Test Guideline No. 455: Stably Transfected Human Estrogen Receptor-α Transcriptional Activation Assay for Detection of Estrogenic Agonist-Activity of Chemicals. OECD Publishing.
• Liu, Y., et al. (2015). Toxicity and Estrogenic Endocrine Disrupting Activity of Phthalates and Their Mixtures. International Journal of Environmental Research and Public Health.
• Zatecka, E., et al. (2021). Effects and Mechanisms of Phthalates' Action on Reproductive Processes and Reproductive Health: A Literature Review.
• Lioy, P. J., et al. (2021). How common are hormone-disrupting chemicals in fast food?. Medical News Today.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.).
• FREIA Project. (2021). Report Validation of the enhanced H295R steroidogenesis assay and its predictive value for female reproductive toxicity.
• Bopp, S. K., et al. (2018). The H295R assay is a versatile model to study effects of chemicals on steroidogenesis. Reproductive Toxicology.
• Vinggaard, A. M., et al. (2005). Evaluation of anti-androgenic activity of di-(2-ethylhexyl)

• Food Packaging Forum. (2021). Study links phthalate exposure and thyroid function in humans. Retrieved from [Link]

• U.S. Consumer Product Safety Commission (CPSC). (2011).
• U.S. Environmental Protection Agency (EPA). (n.d.). Multi-Laboratory Validation of the H295R Steroidogenesis Assay to Identify Modulators of Testosterone and Estradiol Production.
• Joint Research Centre (JRC). (2015). DB-ALM Method Summary n° 455: Transactivation Assays to Detect Estrogen Receptor Agonists and Antagonists In Vitro with Stably Transfected Human Cell Lines.
• Romani, F., et al. (2014). Endocrine Disruptors and Human Reproductive Failure: The in Vitro Effect of Phthalates on Human Luteal Cells. Fertility and Sterility.
• TUV Rheinland. (2021). EU - Four Phthalates Identified Having Endocrine Disrupting.
• Philippat, C., et al. (2021). Phenol and Phthalate Effects on Thyroid Hormone Levels during Pregnancy: Relying on In Vitro Assays and Adverse Outcome Pathways to Inform an Epidemiological Analysis. Environmental Health Perspectives.

• Food Packaging Forum. (2014). Endocrine disrupting properties of DEHP recognized by ECHA. Retrieved from [Link]

• National Toxicology Program (NTP). (n.d.).
• StatPearls. (2023).
• OECD. (2020). Test No. 458: Stably Transfected Human Androgen Receptor Transcriptional Activation Assay for Detection of Androgenic Agonist and Antagonist activity of chemicals. OECD Publishing.
• Moche, H., et al. (2021). Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. Journal of Toxicology.

• ResearchGate. (n.d.). Toxicity review of diisoheptyl phthalate (DiHP). Retrieved from [Link]

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A Technical Guide to Diisoheptyl Phthalate (DIHP) Certified Reference Materials and Standards for Researchers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the accuracy and reliability of measurements are paramount. This is particularly true in fields such as environmental monitoring, food safety, and pharmaceutical development, where the precise quantification of chemical compounds is critical. Phthalates, a class of compounds widely used as plasticizers, are of significant interest due to their prevalence and potential health concerns. Among them, Diisoheptyl phthalate (DIHP) presents unique analytical challenges due to its complex isomeric nature. This guide provides an in-depth comparison of commercially available DIHP Certified Reference Materials (CRMs) and standards, offering insights into their selection and application. We will also explore common analytical techniques and compare DIHP to alternative phthalate standards, supported by experimental data to inform your methodological choices.

Understanding Diisoheptyl Phthalate (DIHP)

Diisoheptyl phthalate (DIHP) is a member of the high molecular weight phthalate family, primarily used to impart flexibility to polyvinyl chloride (PVC) and other polymers.[1] Unlike some of its lower molecular weight counterparts, DIHP is not a single chemical entity but rather a complex mixture of isomers.[1] This isomeric complexity is a critical consideration for analytical scientists, as it can influence chromatographic separation and mass spectrometric identification. The exact composition of a DIHP technical mixture can vary, which underscores the importance of using well-characterized reference materials for accurate quantification.

The Gold Standard: Certified Reference Materials (CRMs)

A Certified Reference Material (CRM) is the cornerstone of any quantitative analytical method, providing a direct link to a recognized measurement system and ensuring the traceability of results. When selecting a CRM for DIHP, it is crucial to consider the following attributes, which are typically detailed in the Certificate of Analysis (CoA).

Key Characteristics of a High-Quality DIHP CRM:

• Certification: Look for CRMs produced by manufacturers accredited to ISO 17034, the international standard for the competence of reference material producers.[2][3] This ensures that the material has been produced and certified according to rigorous and internationally recognized procedures.

• Traceability: The certified value of the CRM should be traceable to a national metrology institute (NMI), such as the National Institute of Standards and Technology (NIST) in the United States. This unbroken chain of comparisons ensures that your measurements are anchored to a stable and accurate reference.

• Certified Value and Uncertainty: The CoA will provide a certified concentration or purity value for the analyte, along with an associated uncertainty. This uncertainty budget is a critical component of any quantitative analysis, as it contributes to the overall uncertainty of your final result.

• Homogeneity and Stability: The manufacturer must demonstrate that the CRM is homogeneous throughout the batch and stable over its shelf life. This ensures that any subsample you take is representative of the entire material.

Commercially Available DIHP CRMs: A Comparative Overview

Several reputable suppliers offer DIHP reference materials. However, it is important to distinguish between a "Certified Reference Material" and a "Reference Material" or "analytical standard," as the level of certification and traceability can differ. As DIHP is often a technical mixture, it is typically offered as such.

Supplier	Product Name	Product Code	Format	Stated Purity/Concentration	Certification/Accreditation
AccuStandard	Diisoheptyl phthalate (Tech Mix)	PHTH-017S	100 µg/mL in Methanol	100 µg/mL	ISO 17034, ISO/IEC 17025, ISO 9001[2][4]
LGC Standards	Diisoheptyl Phthalate (mixture of C7 isomers)	TRC-D455720	Neat	>95% (HPLC)	Part of the TRC brand, LGC offers products produced under ISO 17034[5]
HPC Standards	Diisoheptyl phthalate (tech mixture)	677860	Neat	Not specified	Provides a Certificate of Analysis[6]

Note: While AccuStandard explicitly labels their product as a "Certified Reference Material" under their ISO 17034 accreditation, it is crucial to obtain and review the Certificate of Analysis for each product to fully understand the scope of certification and the traceability of the certified value.[7][8] LGC Standards also produces CRMs under ISO 17034, and the specific documentation for the TRC product should be consulted.[5]

Alternative Phthalate and Plasticizer Standards

In many analytical methods, particularly those for screening purposes, a range of phthalates and other plasticizers are analyzed simultaneously. The choice of which standards to include will depend on the regulatory context and the specific application. Several well-characterized CRMs for common phthalates are available and can serve as valuable comparators to DIHP.

Analyte	Supplier	Product Line	Key Features
Diisobutyl phthalate (DIBP)	Sigma-Aldrich	TraceCERT®	Produced under ISO/IEC 17025 and ISO 17034; traceable to NIST or NMIJ; certified content by qNMR.[9]
Diisononyl phthalate (DINP)	AccuStandard	Offered as a technical mixture; available as a neat material or in solution.[10]
Di(2-ethylhexyl) phthalate (DEHP)	Multiple	Various	Widely available from numerous suppliers as a single-component CRM.
Di(2-ethylhexyl) terephthalate (DEHTP)	Sigma-Aldrich	Analytical Standard	A common non-phthalate plasticizer alternative.

The use of these alternative standards is essential for chromatographic method development, allowing for the assessment of selectivity and resolution between different phthalate isomers and other plasticizers.

Analytical Methodologies for DIHP Analysis

The analysis of DIHP and other phthalates is typically performed using chromatographic techniques coupled with various detectors. The choice of method will depend on factors such as the required sensitivity, selectivity, and the complexity of the sample matrix.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the analysis of phthalates.[11] It offers excellent separation efficiency and provides structural information from the mass spectra, which is crucial for the identification of isomeric compounds.

Workflow for GC-MS Analysis of Phthalates:

Caption: A typical workflow for the analysis of phthalates in a polymer matrix using GC-MS.

Experimental Protocol: GC-MS Analysis of DIHP in a Polymer Matrix

This protocol is a generalized example and should be optimized for your specific instrumentation and application.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the polymer sample into a glass vial.

  • Add 5 mL of tetrahydrofuran (THF) to dissolve the polymer. Vortex for 1-2 minutes.

  • Add 5 mL of hexane to precipitate the PVC polymer. Vortex for 1 minute.

  • Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean autosampler vial.

  • Prepare a calibration curve by diluting a certified reference material of DIHP in a suitable solvent (e.g., hexane) to cover the expected concentration range.

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet: Split/splitless, 280 °C, splitless mode.

  • Oven Program: 100 °C (hold 1 min), ramp at 15 °C/min to 320 °C (hold 5 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification. For DIHP, characteristic ions such as m/z 149, 167, and 279 can be used.

• Data Analysis:

  • Identify the DIHP isomer cluster in the chromatogram based on its retention time relative to other phthalates and its characteristic mass spectrum.

  • Quantify the total DIHP concentration by integrating the area of the entire isomer cluster and comparing it to the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is another common technique for the analysis of phthalates, particularly for samples that are not amenable to GC analysis or when a less complex instrument is desired.[12]

Workflow for HPLC-UV Analysis of Plasticizers:

Caption: A streamlined workflow for the analysis of plasticizers in a liquid sample using HPLC-UV.

Experimental Protocol: HPLC-UV Analysis of DIHP and Alternative Plasticizers

This protocol provides a starting point for the separation of DIHP and other plasticizers. Gradient elution is often necessary to resolve a wide range of compounds.

• Sample and Standard Preparation:

  • Prepare a stock solution of the DIHP CRM and other plasticizer standards (e.g., DEHP, DINP, DEHTP) in methanol or acetonitrile at a concentration of 1000 µg/mL.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

  • For liquid samples, dilute an accurately weighed portion of the sample in the mobile phase to a concentration within the calibration range.

• HPLC-UV Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 80% B to 100% B over 15 minutes, hold at 100% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detector: 225 nm.

• Data Analysis:

  • Identify the peaks corresponding to DIHP and other plasticizers based on their retention times compared to the standards.

  • Quantify the concentration of each analyte using the corresponding calibration curve.

Performance Comparison: DIHP vs. Alternative Standards

The choice of an internal standard is critical for achieving accurate and precise quantification, as it can compensate for variations in sample preparation and instrument response. For phthalate analysis, a deuterated analog of one of the target analytes is often the preferred choice. However, when a deuterated standard for a specific phthalate is not available, a structurally similar compound can be used.

When comparing the performance of DIHP to other phthalates in a multi-analyte method, several factors should be considered:

• Chromatographic Resolution: Due to its isomeric nature, DIHP will typically appear as a broad, unresolved hump in the chromatogram. It is important to ensure that this cluster of peaks is well-separated from other target analytes and potential matrix interferences.

• Detector Response: The response of the detector (e.g., MS or UV) to DIHP may differ from that of other phthalates. Therefore, a multi-point calibration curve for each analyte is essential for accurate quantification.

• Matrix Effects: The complex nature of many sample matrices can affect the ionization efficiency of phthalates in MS or cause baseline disturbances in UV detection. The use of an appropriate internal standard and matrix-matched calibration standards can help to mitigate these effects.

Conclusion: Ensuring Analytical Confidence

The accurate quantification of Diisoheptyl phthalate requires a thorough understanding of its isomeric nature and the careful selection of appropriate certified reference materials. By choosing CRMs from accredited suppliers and developing robust analytical methods, researchers can ensure the reliability and traceability of their results. This guide has provided a framework for comparing DIHP CRMs and alternative standards, along with practical guidance on the application of common analytical techniques. As with any analytical method, it is essential to perform a thorough validation to demonstrate that the method is fit for its intended purpose.

References

• CPAchem. (n.d.). Certified Reference Material: Diisononyl phthalate (mixture of branched chain isomers). Retrieved from [Link]

• Elementec. (n.d.). AccuStandard®. Retrieved from [Link]

• Restek. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Ruel, M., et al. (2015). Quantification of five plasticizers used in PVC tubing through high performance liquid chromatographic-UV detection.
• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).

• Univar Solutions. (n.d.). Diisononyl Phthalate. Retrieved from [Link]

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• 5. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]
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• 7. doc.cqaquimica.com.br [doc.cqaquimica.com.br]
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• 9. Diisobutyl phthalate certified reference material, TraceCERT 84-69-5 [sigmaaldrich.com]
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• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 12. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison for Diisoheptyl Phthalate Analysis

This guide provides an in-depth comparison of analytical methodologies for the quantification of Diisoheptyl Phthalate (DIHP), a plasticizer utilized in a variety of commercial applications, from automotive parts to flooring.[1] As regulatory scrutiny and consumer awareness regarding phthalates continue to grow, the need for accurate and reproducible analysis of DIHP across different laboratories is paramount. This document is intended for researchers, scientists, and drug development professionals, offering a framework for establishing and participating in inter-laboratory comparisons to ensure data integrity and harmonization.

The Imperative for Inter-Laboratory Comparison

Inter-laboratory comparison, a form of proficiency testing, is a critical component of a laboratory's quality assurance system. It provides an objective assessment of a laboratory's performance against pre-established criteria, typically by comparing its results with those of other laboratories analyzing the same sample.[2] Participation in such schemes is often a requirement for accreditation under standards like ISO/IEC 17025 and is essential for demonstrating technical competence.[2][3]

For a compound like DIHP, where human exposure is possible and potential health effects are under investigation, ensuring that different laboratories can produce comparable and accurate data is vital for reliable risk assessment and regulatory compliance.[1]

Analytical Methodologies for DIHP Analysis

The two primary analytical techniques for the determination of DIHP and other phthalates are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods often depends on the sample matrix, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique for the analysis of volatile and semi-volatile organic compounds like DIHP.[4] GC-MS offers high sensitivity and selectivity, making it suitable for a variety of matrices, including consumer products and environmental samples.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method provides exceptional sensitivity and selectivity, making it ideal for analyzing trace levels of DIHP and its metabolites in complex biological matrices such as urine.[6][7] LC-MS/MS is often preferred for human biomonitoring studies due to its ability to measure low-level exposures.

Designing an Inter-Laboratory Comparison for DIHP

A well-designed inter-laboratory comparison study is crucial for obtaining meaningful results. The following diagram outlines a typical workflow for such a study.

Caption: Workflow of an Inter-laboratory Comparison Study.

Key Considerations in the Study Design:

• Test Material: The choice of the test material is critical and should be relevant to the intended application. For consumer product testing, a polymer matrix spiked with a known concentration of DIHP is suitable. For human biomonitoring, certified reference materials or pooled urine samples are appropriate.

• Homogeneity and Stability: The proficiency test provider, ideally accredited under ISO/IEC 17043, must ensure the homogeneity and stability of the test material to guarantee that all participating laboratories receive comparable samples.[8][9]

• Assigned Value Determination: The "true" or assigned value of the analyte in the test material must be determined with high accuracy, often through analysis by multiple expert laboratories.

• Performance Evaluation: Laboratory performance is typically evaluated using statistical measures such as z-scores, which indicate how far a laboratory's result deviates from the assigned value.

Comparative Performance Data

While specific inter-laboratory data for DIHP is limited, the HBM4EU project provides valuable insights into the expected performance for phthalate analysis.[10][11] This large-scale human biomonitoring project organized proficiency tests for 15 phthalate biomarkers, demonstrating that experienced laboratories can achieve a high level of comparability.[11]

The following table presents hypothetical yet realistic performance data for DIHP analysis based on the findings for other phthalates, comparing the two primary analytical techniques.

Performance Metric	GC-MS	LC-MS/MS	Source(s)
Limit of Quantification (LOQ)	5 - 80 ng/g	0.01 - 0.1 ng/mL	[6][7][12]
Linearity (R²)	> 0.99	> 0.99	[13]
Accuracy (% Recovery)	90 - 120%	85 - 115%	[6]
Precision (%RSD)	< 20%	< 20%	[6][7]
Inter-laboratory Reproducibility (%RSD)	25 - 45%	15 - 30%	[11]

Note: The inter-laboratory reproducibility for more complex mixed-isomer phthalates has been reported to be around 43%, improving to 26% for high-performing laboratories.[11] For single-isomer phthalates, the average reproducibility is 24%, improving to 17% for consistently satisfactory performers.[11]

Experimental Protocols

The following are generalized, step-by-step protocols for the analysis of DIHP in a polymer matrix using GC-MS and in a biological fluid using LC-MS/MS.

Protocol 1: DIHP Analysis in a Polymer Matrix by GC-MS

This protocol is based on established methods for phthalate extraction from plastics.[14]

1. Sample Preparation: a. Weigh approximately 0.5 g of the polymer sample into a glass vial. b. Add 10 mL of a suitable solvent, such as tetrahydrofuran (THF), to dissolve the polymer. c. Spike with an appropriate internal standard (e.g., a deuterated analog of a similar phthalate). d. Precipitate the polymer by adding an anti-solvent like hexane or methanol. e. Centrifuge the sample and transfer the supernatant to a clean vial. f. Concentrate the extract under a gentle stream of nitrogen. g. Reconstitute the residue in a known volume of a suitable solvent (e.g., cyclohexane) for GC-MS analysis.

2. GC-MS Analysis: a. GC Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms), is commonly used.[5] b. Injection: Use a splitless injection mode for trace analysis. c. Oven Program: A temperature gradient is employed to separate the analytes. A typical program might start at 60°C and ramp up to 300°C. d. MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. The characteristic ions for DIHP (m/z 149, 167, 279) would be monitored.[15]

Caption: GC-MS Sample Preparation and Analysis Workflow.

Protocol 2: DIHP Metabolite Analysis in Urine by LC-MS/MS

This protocol is a generalized procedure based on methods used for human biomonitoring of phthalate metabolites.[11]

1. Sample Preparation: a. Pipette 1 mL of urine into a polypropylene tube. b. Add an internal standard mixture containing isotopically labeled analogs of the target metabolites. c. Add a buffer solution (e.g., ammonium acetate) and a β-glucuronidase enzyme solution to deconjugate the metabolites. d. Incubate the mixture (e.g., at 37°C for 2 hours). e. Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes. f. Elute the analytes from the SPE cartridge with an appropriate solvent. g. Evaporate the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis: a. LC Column: A C18 reversed-phase column is typically used for the separation of phthalate metabolites. b. Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid or ammonium formate is common. c. MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves selecting a precursor ion for each analyte and monitoring specific product ions, providing high selectivity and sensitivity.

Conclusion and Recommendations

Achieving reliable and comparable data for Diisoheptyl Phthalate analysis across different laboratories is essential for protecting public health and ensuring regulatory compliance. While specific proficiency testing schemes for DIHP may not be as prevalent as for other phthalates, the principles and expected performance benchmarks are well-established.

Recommendations for Laboratories:

• Participate in Proficiency Testing: Regularly participate in available proficiency testing schemes for phthalates to externally validate analytical performance.[16]

• Utilize Certified Reference Materials (CRMs): Incorporate CRMs into routine quality control procedures to ensure the accuracy of measurements.

• Method Validation: Thoroughly validate in-house analytical methods for accuracy, precision, linearity, and sensitivity.

• Adherence to Best Practices: Follow established best practices for sample preparation and analysis to minimize contamination and ensure data quality.

By embracing a culture of quality and continuous improvement through inter-laboratory comparisons, the scientific community can ensure the generation of high-quality, harmonized data for DIHP and other emerging compounds of interest.

References

• Benchchem. Inter-laboratory Validation of Diisohexyl Phthalate Analysis: A Comparative Guide.
• Benchchem. Application Note: Analysis of Diheptyl Phthalate in Consumer Products.
• Esteban, M., et al. (2022). Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project. International Journal of Environmental Research and Public Health.
• Shimadzu. Analysis of Di(2-ethylhexyl)phthalate by GC-MS Using Hydrogen Carrier Gas.
• Fapas. Phthalates (cosmetics) in Facial Cream Proficiency Test.
• National Institutes of Health (NIH). Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets.
• Benchchem. A Comparative Guide to LC-MS/MS and GC-MS Methods for the Quantification of DEHP with DEHP-d38 Internal Standard.
• Fapas. Phthalates in Waste Water Proficiency Test FWPT1-EWW1.
• Pinguet, J., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Journal of Chromatography B.
• GERSTEL. Automated Extraction and GC/MS Determination of Phthalates in Consumer Products.
• LGC Standards. Phthalates in simulated toy.
• Eurachem. Proficiency testing.
• ANSI National Accreditation Board (ANAB). ISO/IEC 17043.
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A Comparative Guide to Dose-Response Analysis of Diisoheptyl Phthalate (DIHP) in In Vitro Steroidogenesis Assays

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Growing Scrutiny of Phthalates in Endocrine Disruption

Phthalates are a class of synthetic chemicals extensively used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) and other polymers. Their ubiquitous presence in consumer products—from medical devices and toys to food packaging and personal care items—results in widespread human exposure.[1] Concerns over their safety have mounted as a significant body of evidence identifies many phthalates as endocrine-disrupting chemicals (EDCs).[2] EDCs can interfere with the body's hormonal systems, leading to adverse effects on reproductive health and development.[1][2]

One of the primary mechanisms of phthalate toxicity is the disruption of steroidogenesis—the metabolic pathway responsible for producing steroid hormones such as testosterone and estradiol from cholesterol.[3] This disruption can lead to a range of reproductive and developmental issues.[2][4] Diisoheptyl phthalate (DIHP), a high molecular weight phthalate, has come under investigation for its potential to alter steroid hormone synthesis. Understanding its dose-response relationship is critical for accurate risk assessment and for guiding the development of safer alternative plasticizers.

This guide provides a comparative analysis of DIHP's effects on steroidogenesis, contextualized against other prominent phthalates. It offers field-proven insights into experimental design using the H295R steroidogenesis assay, a validated in vitro model, and explains the causal links between experimental choices and reliable data generation.

Comparative Analysis: DIHP vs. Other High-Production Volume Phthalates

To understand the relative risk posed by DIHP, it is essential to compare its steroidogenic activity with that of other well-characterized phthalates, such as Di(2-ethylhexyl) phthalate (DEHP) and Diisononyl phthalate (DINP). While structurally similar, their potency and effects on hormone production can vary significantly.

Animal studies have provided crucial comparative data. For instance, research on fetal rat testes demonstrated that DIHP and Diisobutyl phthalate (DIBP) reduced testosterone production with a potency similar to the well-studied DEHP.[5] In the same study, DINP was found to be approximately 2.3 times less potent.[5] Such data are vital for ranking the hazard potential of these compounds. High molecular weight phthalates, including DEHP, have been associated with lower testosterone levels in human studies as well, particularly in older men.[6][7]

The H295R in vitro assay, which uses a human adrenocortical carcinoma cell line, is a cornerstone for screening chemicals for their effects on steroidogenesis.[8][9] This system is valuable because the cells express all the key enzymes necessary for the synthesis of steroid hormones.[8][9] Studies using this assay have shown that DEHP and DINP can disrupt steroidogenesis, primarily by increasing estradiol synthesis.[10][11]

Phthalate	Common Acronym	Molecular Weight Category	Relative Potency in Reducing Fetal Testosterone (Rat Model)	Observed Effects in H295R Assay
Diisoheptyl phthalate	DIHP	High	Similar to DEHP[5]	Data less prevalent, but expected to show anti-androgenic activity
Di(2-ethylhexyl) phthalate	DEHP	High	Reference Compound[5]	Increased estradiol production[10][11]; may decrease testosterone
Diisononyl phthalate	DINP	High	~2.3x less potent than DEHP[5]	Increased estradiol production[10][11]
Diisobutyl phthalate	DIBP	Low	Similar to DEHP[5]	Can disrupt steroidogenesis

Mechanism of Action: How Phthalates Disrupt Steroid Hormone Synthesis

Phthalates do not act as classical hormone mimics that bind directly to steroid receptors. Instead, their primary anti-androgenic effects stem from the disruption of the steroidogenic pathway itself, particularly within the fetal testes. The active metabolites of phthalates, such as mono-(2-ethylhexyl) phthalate (MEHP) from DEHP, are believed to be the primary toxicants.[12]

The synthesis of steroid hormones is a multi-step process involving several key enzymes, many of which belong to the cytochrome P450 (CYP) superfamily. Phthalate exposure has been shown to downregulate the expression of genes encoding these critical enzymes.[13][14] This leads to a decreased capacity of Leydig cells in the testes to produce androgens like testosterone.[15] The disruption can occur at multiple points, affecting the transport of cholesterol into the mitochondria and the subsequent enzymatic conversions.

Caption: Phthalate disruption of the steroidogenesis pathway.

Experimental Protocol: The H295R Steroidogenesis Assay for Phthalate Screening

The OECD Test Guideline 456 provides a standardized framework for the H295R assay, ensuring data reliability and comparability across laboratories.[9][16] This assay is designed to detect substances that affect the production of 17β-estradiol (E2) and testosterone (T).[8][9][17]

Causality Behind Experimental Choices:

• Cell Line: The H295R cell line is chosen because it is a unique in vitro model that expresses all the key enzymes required for steroidogenesis, allowing for the assessment of effects on the entire pathway.[8][9]

• Exposure Duration: A 48-hour exposure period is standard, providing sufficient time for the test chemical to alter gene expression, enzyme activity, and subsequent hormone production.[18]

• Dose Selection: A wide range of concentrations (typically logarithmic steps) is used to capture the full dose-response curve, including potential non-monotonic responses, which are common for EDCs.[19]

• Endpoints: Measuring both testosterone (an androgen) and estradiol (an estrogen) provides a more complete picture of the disruption. For example, a decrease in testosterone coupled with an increase in estradiol could indicate an induction of aromatase (CYP19A1).

• Hormone Detection: While ELISA is a common method, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is increasingly preferred for its higher sensitivity and specificity, reducing the risk of cross-reactivity with structurally similar steroids.[8]

Step-by-Step Methodology:

• Cell Culture & Plating:

  • Culture H295R cells according to ATCC guidelines.

  • Seed cells in 24-well plates at a density of 200,000 to 300,000 cells/mL to achieve 50-60% confluency at the time of treatment.[17]

  • Allow cells to attach and acclimate for 24 hours post-seeding.[18]

• Preparation of Test Solutions:

  • Prepare stock solutions of DIHP and comparator phthalates (e.g., DEHP, DINP) in a suitable solvent like DMSO.

  • Create a serial dilution series to achieve the final desired concentrations in the cell culture media. The final solvent concentration should be kept constant across all wells (typically ≤0.1%) to avoid solvent-induced toxicity.

• Exposure:

  • Remove the acclimation media from the cells.

  • Add the media containing the various concentrations of the test chemicals, solvent control, and positive controls (e.g., Forskolin to induce, Prochloraz to inhibit).

  • Incubate the plates for 48 hours.[18]

• Sample Collection & Processing:

  • After incubation, collect the cell culture media from each well. This media contains the secreted hormones.

  • Centrifuge the media to remove any cellular debris and store at -80°C until analysis.

  • Assess cell viability in the remaining cell plates using a standard method like the MTT assay to ensure that observed effects on hormone levels are not due to cytotoxicity.

• Hormone Quantification (LC-MS/MS):

  • Quantify the concentrations of testosterone and estradiol in the collected media using a validated LC-MS/MS method.[8]

  • Generate standard curves for each hormone to ensure accurate quantification.

• Data Analysis:

  • Normalize the hormone concentrations to the solvent control to express the results as a fold change.

  • Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to identify concentrations that cause a significant change in hormone production.

  • Plot the dose-response curves and, if possible, calculate IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) values.

Caption: Workflow for the H295R steroidogenesis assay.

Data Presentation and Interpretation

The primary output of a dose-response study is a quantitative relationship between the concentration of a substance and its effect on a biological endpoint. The results should be summarized in a clear, tabular format.

Example Dose-Response Data for DIHP on Testosterone Production:

DIHP Conc. (µM)	Mean Testosterone (ng/mL)	Std. Deviation	% of Solvent Control	Fold Change vs. Control	p-value vs. Control
0 (Solvent Ctrl)	1.52	0.14	100%	1.00	-
0.1	1.48	0.16	97%	0.97	>0.05
1.0	1.25	0.11	82%	0.82	<0.05
10.0	0.88	0.09	58%	0.58	<0.01
50.0	0.51	0.07	34%	0.34	<0.001
100.0	0.45	0.06	30%	0.30	<0.001

Interpretation:

• Statistical Significance: The data show a statistically significant, dose-dependent decrease in testosterone production starting at a DIHP concentration of 1.0 µM.

• Potency: The concentration at which a 50% reduction in testosterone occurs (IC50) can be estimated from the dose-response curve. This value is a key metric for comparing the potency of DIHP to other phthalates.

• Non-Monotonicity: It is crucial to look for non-monotonic dose-response curves (e.g., a U-shaped or inverted U-shaped curve).[19] Such curves are a hallmark of endocrine disruptors and highlight the importance of testing a wide range of doses, particularly low ones.[2]

Conclusion and Future Directions

The dose-response analysis of Diisoheptyl phthalate (DIHP) using the H295R steroidogenesis assay provides critical data for assessing its endocrine-disrupting potential. Comparative analysis indicates that DIHP possesses anti-androgenic potency comparable to DEHP, a compound already subject to regulatory restrictions.[5] The H295R assay, when conducted with rigorous adherence to standardized protocols and robust analytical methods like LC-MS/MS, serves as a reliable and self-validating system for screening and prioritizing chemicals for further in vivo testing.

Future research should focus on elucidating the precise molecular initiating events of DIHP toxicity and investigating the effects of real-world, low-dose mixtures of DIHP with other phthalates and EDCs. This will provide a more accurate understanding of the cumulative risks to human health.

References

• Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. (2021). National Center for Biotechnology Information. [Link]

• Hannas, B. R., et al. (2011). Dose-response Assessment of Fetal Testosterone Production and Gene Expression Levels in Rat Testes Following in Utero Exposure to Diethylhexyl Phthalate, Diisobutyl Phthalate, Diisoheptyl Phthalate, and Diisononyl Phthalate. Toxicological Sciences. [Link]

• Ahmad, R., & Gautam, A. K. (2021). Reproductive toxic potential of phthalate compounds. CBS News 8. [Link]

• Lehraiki, A., et al. (2021). Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers. Hindawi. [Link]

• Klick, A., et al. (2021). Evaluation of a high-throughput H295R homogenous time resolved fluorescence assay for androgen and estrogen steroidogenesis screening. National Institutes of Health. [Link]

• Using LC-MS/MS to optimize the OECD 456 H295R steroidogenesis assay for sensitive and selective detection. (2021). Labcorp. [Link]

• Woodward, M. J., et al. (2020). Phthalates and Sex Steroid Hormones Among Men From NHANES, 2013–2016. National Institutes of Health. [Link]

• DB-ALM Method Summary n° 456 : Steroidogenesis assay using H295R cell line. (2016). JRC Big Data Analytics Platform. [Link]

• Toxicity review of diisoheptyl phthalate (DIHP). (2011). Consumer Product Safety Commission. [Link]

• High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis. (2018). National Institutes of Health. [Link]

• Diisoheptyl Phthalate. (2012). Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Pötzl, B., et al. (2026). Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis. Frontiers in Endocrinology. [Link]

• Hannon, P. R., & Flaws, J. A. (2015). Effects of Phthalate Mixtures on Ovarian Folliculogenesis and Steroidogenesis. MDPI. [Link]

• Wang, Y., et al. (2021). Phthalates and Their Impacts on Human Health. National Institutes of Health. [Link]

• Radke, E. G., et al. (2019). Effects and Mechanisms of Phthalates' Action on Reproductive Processes and Reproductive Health: A Literature Review. National Institutes of Health. [Link]

• Pötzl, B., et al. (2026). Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis. ResearchGate. [Link]

• Evaluating H295R steroidogenesis assay data for robust interpretation. (2023). CropLife Europe. [Link]

• Hecker, M., et al. (2011). The OECD validation program of the H295R steroidogenesis assay: Phase 3. Final inter-laboratory validation study. ResearchGate. [Link]

• Woodward, M. J., et al. (2020). Phthalates and Sex Steroid Hormones. Endocrine Society. [Link]

• Boberg, J., et al. (2008). Steroidogenesis in fetal male rats is reduced by DEHP and DINP, but endocrine effects of DEHP are not modulated by DEHA in fetal, prepubertal and adult male rats. Reproductive Toxicology. [Link]

• Toxicity review of diisoheptyl phthalate (DiHP). (2011). ResearchGate. [Link]

• Adibi, J. J., et al. (2017). Phthalate Exposure and Reproductive Hormone Concentrations in Pregnancy. National Institutes of Health. [Link]

• Endocrine effect of phthalate metabolites and a butterfly effect of prenatal exposure to androgens on qualitative aspects of female sexual response - an initial survey. (2024). ResearchGate. [Link]

• Radke, E. G., et al. (2019). Effects and Mechanisms of Phthalates' Action on Reproductive Processes and Reproductive Health: A Literature Review. MDPI. [Link]

• Nilsen, O. G., & Toftgård, R. (1981). Phthalate esters I: Effects on cytochrome P-450 mediated metabolism in rat liver and lung, serum enzymatic activities and serum protein levels. Acta Pharmacologica et Toxicologica. [Link]

• The impact of phthalates on adrenal steroidogenesis in HAC15 cells. (2019). Endocrine Abstracts. [Link]

• Corcoran, M. B., et al. (2012). Effects of di-(2-ethylhexyl) phthalate and four of its metabolites on steroidogenesis in MA-10 cells. Ecotoxicology and Environmental Safety. [Link]

• DINP vs DEHP Plasticizer Comparison. (2025). BASTONE. [Link]

• Influence of di(2-ethylhexyl) phthalate on dysregulation of testosterone production via alteration of aromatase expression. (2025). ResearchGate. [Link]

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Evaluating the Anti-Androgenic Potency of Diisoheptyl Phthalate (DIHP) Relative to Other Phthalates

[1][2]

Executive Summary: The "Transitional" Phthalate Paradox

In the landscape of phthalate toxicity, Diisoheptyl phthalate (DIHP) occupies a critical "transitional" zone.[1] While regulatory focus has historically centered on C4–C6 phthalates (like DEHP and DBP), DIHP (C7) exhibits a toxicological profile that mirrors the high-potency congeners rather than the lower-potency high-molecular-weight alternatives (like DINP or DIDP).

The Bottom Line: Experimental data confirms that DIHP is equipotent to DEHP in inhibiting fetal testosterone production. It acts not by antagonizing the androgen receptor (AR), but by suppressing the expression of genes governing cholesterol transport and steroidogenesis in fetal Leydig cells.

This guide provides the comparative data, mechanistic pathways, and validated protocols required to assess DIHP potency in your laboratory.

Structural Analysis: The Carbon Backbone "Sweet Spot"

Phthalate toxicity follows a non-linear Structure-Activity Relationship (SAR). The anti-androgenic potency is heavily dependent on the length and branching of the ester side chains.

• C4–C6 (e.g., DBP, DEHP): Maximum potency.

• C7 (DIHP): Retains high potency (Transitional).

• C8+ (e.g., DINP, DIDP): Significantly reduced potency.

DIHP possesses a 7-carbon backbone. Data indicates that as the chain length extends beyond C7, the ability of the monoester metabolite to disrupt Leydig cell function diminishes rapidly.

Figure 1: Structure-Activity Relationship (SAR) of Phthalate Potency

This diagram illustrates the "Potency Peak" relative to carbon chain length.

Caption: Comparative potency trend based on ester chain length. DIHP retains the high toxicity of DEHP, unlike the C9 analog DINP.

Comparative Potency Data

The following data is synthesized from the seminal work of Hannas et al. (2011) and the Chronic Hazard Advisory Panel (CHAP) reports. The primary metric for comparison is the Relative Potency Factor (RPF) , derived from the inhibition of fetal testosterone (T) production.

Table 1: Relative Potency Factors (RPF) of Key Phthalates[4]

Phthalate	Carbon Chain	Relative Potency Factor (RPF)*	Critical Effect
DEHP	C6	1.0 (Reference)	Severe T inhibition; Malformations
DIHP	C7	1.0	Equipotent to DEHP ; Severe T inhibition
DBP	C4	~1.0	Severe T inhibition
DINP	C9	0.43	Moderate T inhibition (2.3-fold less potent)
DIDP	C10	< 0.05	Minimal/No significant T reduction

*RPF values are based on the ED50 for fetal testosterone reduction in Sprague-Dawley rats.

Key Insight for Drug Development: If you are replacing DEHP in a medical device or pharmaceutical packaging, switching to DIHP does not reduce the anti-androgenic risk profile. You must move to C9 (DINP) or alternative non-phthalate plasticizers to achieve a significant safety margin improvement.

Mechanism of Action: Steroidogenesis Inhibition[5]

A common error in screening phthalates is using Androgen Receptor (AR) binding assays (e.g., ToxCast AR assays). Phthalates are NOT AR antagonists. They do not bind to the receptor (unlike Flutamide).

Instead, DIHP and DEHP act as Steroidogenesis Inhibitors . They downregulate the expression of genes required to transport cholesterol into the mitochondria and convert it to testosterone.

Figure 2: The Blocked Steroidogenic Pathway

Visualizing where DIHP exerts its inhibitory pressure within the Leydig Cell.

Caption: DIHP suppresses StAR and CYP11A1 expression, creating a bottleneck that starves the fetus of testosterone.

Experimental Protocol: The Standardized Fetal Testosterone Assay

To validate the potency of DIHP or a new phthalate alternative, you cannot rely on cell-free assays. The Ex Vivo Fetal Testis Assay is the gold standard for establishing RPFs.

Protocol Overview

Objective: Quantify the reduction in testosterone production in fetal rat testes following maternal exposure.[2][3]

Step 1: In Vivo Exposure

• Animal Model: Sprague-Dawley Rats (Time-mated).[4][2][5]

• Dosing Window: Gestational Day (GD) 14 to GD 18 (The critical window of male sexual differentiation).

• Dose Groups: Vehicle Control (Corn Oil), DEHP (Positive Control, 500 mg/kg/day), and DIHP (Test Article, range 100–900 mg/kg/day).

• Administration: Oral Gavage.[3]

Step 2: Tissue Isolation (GD 18)

• Euthanize dams on GD 18.

• Remove fetuses via cesarean section.

• Identify sex; isolate fetal testes under a dissecting microscope.

• Critical Control: Do not pool testes from different litters to maintain statistical independence (n = litter).

Step 3: Ex Vivo Incubation

• Place one testis per well in M-199 media (without hormonal supplementation).

• Incubate at 37°C for 3 hours.

• Why this works: The testis continues to produce testosterone based on its in utero programming. If the enzymes were downregulated by DIHP in the womb, the ex vivo production will be low.

Step 4: Quantification

• Store media at -80°C.

• Analyze Testosterone via LC-MS/MS or Radioimmunoassay (RIA) .

• Normalize T production to testis number (ng T/testis).

Figure 3: Experimental Workflow

A self-validating workflow ensuring robust data generation.

Caption: Workflow for the Ex Vivo Fetal Testosterone Assay. The incubation step reveals the functional deficit programmed in utero.

References

• Hannas, B. R., et al. (2011). Dose-response assessment of fetal testosterone production and gene expression levels in rat testes following in utero exposure to diethylhexyl phthalate, diisobutyl phthalate, diisoheptyl phthalate, and diisononyl phthalate.[4] Toxicological Sciences, 123(1), 206-216.[4] [Link]

• Chronic Hazard Advisory Panel (CHAP).[6][7] (2014). Report to the U.S. Consumer Product Safety Commission on Phthalates and Phthalate Alternatives. U.S. CPSC. [Link]

• Furr, J. R., et al. (2014). A short-term in vivo screen using fetal testosterone production, a key event in the phthalate adverse outcome pathway, to predict phthalate toxicity. Toxicological Sciences, 140(2), 403-424. [Link]

• Gray, L. E.[4] Jr., et al. (2000). Perinatal exposure to the phthalates DEHP, BBP, and DINP, but not DEP, DMP, or DOTP, alters sexual differentiation of the male rat.[8] Toxicological Sciences, 58(2), 350-365.[8] [Link]

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Comparative Assessment: Diisoheptyl Phthalate (DIHP) vs. Next-Generation Plasticizers

This comparative assessment guide is structured for researchers and formulation scientists transitioning from restricted phthalates like Diisoheptyl phthalate (DIHP) to sustainable alternatives.[1]

Executive Summary

Diisoheptyl phthalate (DIHP), a C7-rich branched phthalate (CAS 71888-89-6), has historically been valued for its rapid fusion and high solvating power in PVC and vinyl plastisols.[1][2] However, its classification as a Substance of Very High Concern (SVHC) under REACH Annex XIV due to reproductive toxicity has necessitated an immediate shift to alternatives.[1]

This guide provides a data-driven comparison of DIHP against three primary alternatives: DOTP (Dioctyl terephthalate), DINCH (Diisononyl cyclohexane-1,2-dicarboxylate), and ATBC (Acetyl Tributyl Citrate).[1] We analyze solvation efficiency, migration resistance, and volatility, supported by validated experimental protocols.

Part 1: Chemical Profile & Regulatory Context[1][3]

The Incumbent: Diisoheptyl Phthalate (DIHP)[4][5][6]

• Structure: Branched C7 alkyl esters on an ortho-phthalate ring.[1]

• Mechanism: The ortho configuration creates a "polar pocket" that interacts strongly with the C-Cl dipoles of PVC, leading to rapid gelation (fusion).

• Critical Flaw: The C7 chain length places it in the "transitional" phthalate zone, exhibiting high biological bioavailability and reproductive toxicity (Category 1B).

• Status: Restricted. REACH Annex XIV Authorization required.[1]

The Challengers

Substance	CAS No.[1][3][4][5][6]	Chemistry Class	Key Characteristic
DOTP	6422-86-2	Terephthalate (para-isomer)	Non-ortho structure; excellent toxicological profile; direct drop-in for many uses.[1]
DINCH	166412-78-8	Cyclohexane dicarboxylate	Hydrogenated ring; non-aromatic; gold standard for medical/food contact.[1]
ATBC	77-90-7	Citrate Ester	Bio-based; rapid fusion; high volatility (best for low-temp applications).[1]

Part 2: Performance Comparison Data

The following data normalizes performance against DEHP (the historical standard, C8) to provide a relative baseline for DIHP (C7).

Table 1: Comparative Efficiency & Permanence

Note: "Substitution Factor" indicates the parts per hundred resin (phr) needed to achieve Shore A 80 hardness compared to 50 phr of DEHP. A factor > 1.0 means the plasticizer is less efficient.

Property	DIHP (C7)	DOTP	DINCH	ATBC
Substitution Factor	0.98 (High Efficiency)	1.05	1.08	0.95
Fusion Temperature	Fast (130°C)	Slow (145°C)	Medium (140°C)	Very Fast (125°C)
Volatility (Mass Loss %)	High (> DEHP)	Low	Low	Moderate-High
Migration (into Oil)	Moderate	Low	Very Low	Moderate
Cold Flex (Tg)	-45°C	-48°C	-55°C	-60°C

Senior Scientist Insight: DIHP is a "fast fuser."[1] Replacing it with DOTP often results in processing issues because DOTP requires higher temperatures to gel.[1] If you switch to DOTP, you must either increase your oven temperature or add a "fast-fusing" co-plasticizer (like a benzoate or citrate) to match DIHP's processing speed.[1]

Part 3: Mechanism of Action (Visualization)[1]

To understand why DIHP fuses faster than DOTP but is more toxic, we look at the molecular interaction. The following diagram illustrates the Free Volume Theory and the steric interference differences.

Caption: Figure 1: Mechanism of plasticization. DIHP's ortho-structure allows deeper penetration into PVC dipoles (Fast Fusion) compared to DOTP's linear para-structure.[1]

Part 4: Experimental Protocols (Self-Validating Systems)

To validate these alternatives in your specific matrix, use these standardized protocols.

Protocol A: Volatility via Activated Carbon (Modified ASTM D1203)

Purpose: To simulate long-term plasticizer loss which leads to brittleness.[1]

• Preparation: Cut three specimens (50mm diameter, 0.5mm thickness) from a compression-molded sheet.

• Conditioning: Desiccate samples for 24h; weigh initial mass (

  ) to 0.0001g precision.

• The Bed: Fill a container with activated carbon (grain size 6-14 mesh). The carbon acts as an infinite sink, absorbing volatilized plasticizer and preventing saturation of the air layer.

• Exposure: Bury samples in the carbon bed. Place container in an oven at 70°C for 24 hours (for volatile species like DIHP/ATBC) or 100°C (for DOTP).

• Measurement: Remove, brush off carbon dust, re-condition, and weigh (

  ).[1]

• Calculation:

  Validation Check: If standard deviation between triplicates >5%, check for uneven oven airflow or carbon saturation.[1]

Protocol B: Loop Spew Test (Compatibility/Exudation)

Purpose: To detect if the alternative plasticizer will "sweat out" (migrate to surface) under stress.

• Specimen: Cut a strip 100mm x 10mm from the plasticized sheet.[1]

• Stress: Fold the strip into a loop and secure with a clip/staple. This creates compressive stress on the inner surface.

• Incubation: Store at 23°C / 50% RH for 7, 14, and 28 days.

• Assessment: Wipe the inner loop with a cigarette paper or tissue.[1]

  • Pass: Paper remains dry.[1]

  • Fail: Translucent oil spot appears (incompatibility). Insight: DOTP generally passes this easily.[1] Paraffinic secondary plasticizers often fail this test when DIHP is removed.[1]

Part 5: Selection Matrix

Use this logic flow to select the correct alternative for your application.

Caption: Figure 2: Decision tree for DIHP substitution based on regulatory requirements and processing constraints.

References

• European Chemicals Agency (ECHA). "Authorization List (Annex XIV) - Diisoheptyl phthalate."[1] ECHA Website. [Link][1]

• ASTM International. "ASTM D1203-16 Standard Test Methods for Volatile Loss from Plastics Using Activated Carbon Methods."[1] ASTM.org. [Link][1]

• CPSC (Consumer Product Safety Commission). "Toxicity Review of Diisoheptyl Phthalate (DIHP)." CPSC.gov. [Link][1]

Sources

• 1. Diisoheptyl phthalate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. accustandard.com [accustandard.com]
• 4. accustandard.com [accustandard.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. cdn.chemservice.com [cdn.chemservice.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Diisoheptyl Phthalate (DIHP)

For the modern researcher, scientist, or drug development professional, excellence in the laboratory extends beyond groundbreaking discoveries to encompass an unwavering commitment to safety and environmental stewardship. The proper management of chemical waste is a critical component of this commitment. This guide provides essential, in-depth procedural guidance for the safe handling and disposal of Diisoheptyl Phthalate (DIHP), ensuring the protection of laboratory personnel and adherence to regulatory standards. Our focus is not just on the "how," but the "why," grounding each step in scientific principles to foster a culture of intrinsic safety.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Diisoheptyl Phthalate (DIHP) is not a benign substance; it is classified with the GHS hazard statement H360: "May damage fertility or the unborn child."[1][2] This designation as a reproductive toxicant is the primary driver for the stringent handling and disposal protocols that follow. Chronic exposure has been shown to affect the liver, kidneys, and reproductive and developmental parameters in toxicological studies.[3] Understanding this inherent risk is the first step in preventing exposure and ensuring that the chemical does not enter the environment where it can cause lasting harm.

The U.S. Environmental Protection Agency (EPA) actively regulates phthalates under the Toxic Substances Control Act (TSCA) due to concerns about their toxicity and widespread human and environmental exposure.[4][5] While DIHP may not have a specific, dedicated EPA hazardous waste code like some other phthalates, its reproductive toxicity mandates that it be managed as a hazardous waste. The core principle of this guide is to treat all DIHP waste—including contaminated labware, PPE, and spill cleanup materials—with the appropriate level of caution.

Essential Pre-Disposal Planning: Segregation and Containment

Effective waste management begins at the point of generation. The causality is simple: proper segregation prevents accidental mixing with incompatible chemicals and ensures the final disposal method is appropriate and effective.

Waste Segregation:

• DIHP Liquid Waste: Collect all unused DIHP, solutions containing DIHP, and the first rinse from cleaning contaminated glassware into a dedicated, sealed waste container.

• DIHP Solid Waste: All materials that have come into direct contact with DIHP are considered contaminated. This includes gloves, pipette tips, absorbent pads, and contaminated wipes. These must be collected in a separate, clearly labeled solid waste container.

Containerization:

• Use only chemically compatible containers. High-density polyethylene (HDPE) or glass containers are appropriate.

• Ensure containers are in good condition, with no cracks or leaks, and have a secure, tight-fitting lid.[6]

• Never fill a liquid waste container more than 80% full to allow for vapor expansion and prevent spills.

• Keep waste containers closed at all times, except when adding waste.

Personal Protective Equipment (PPE): Your Primary Line of Defense

Given the reproductive hazards of DIHP, preventing direct contact is paramount. The selection of appropriate PPE is a non-negotiable aspect of the handling protocol.

• Hand Protection: The choice of glove material is critical. While specific permeation data for DIHP is limited, data for structurally similar phthalates provides an authoritative basis for selection. Nitrile or Butyl rubber gloves are recommended for handling DIHP.[7][8][9] Always double-check your institution's specific glove guidance. It is crucial to inspect gloves for any signs of degradation or puncture before use and to remove them without contaminating your skin.

• Eye Protection: Safety glasses with side shields conforming to OSHA or EN166 standards are mandatory to protect against splashes.[2][6]

• Protective Clothing: A standard laboratory coat should be worn to protect against minor spills. For tasks with a higher risk of splashing, a chemically resistant apron is advised.

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation (e.g., a chemical fume hood), respiratory protection is not typically required. However, if there is a risk of generating aerosols or vapors, consult your institution's safety officer for an appropriate respirator.

Parameter	Specification	Rationale
GHS Hazard	H360: May damage fertility or the unborn child[1][2]	Primary driver for all safety and disposal protocols.
Primary Disposal Route	Licensed Hazardous Waste Facility (Incineration)	Ensures complete destruction and prevents environmental release.[10]
PPE: Gloves	Nitrile or Butyl Rubber[7][8][9]	Provides appropriate chemical resistance against phthalates.
PPE: Eye Protection	Safety glasses with side-shields[2][6]	Protects against accidental splashes.
Spill Cleanup	Absorb with inert material (sand, vermiculite)[1][6]	Safely contains the liquid for proper disposal.
Waste Container	Sealed, labeled, chemically compatible (HDPE, Glass)	Prevents leaks, ensures proper identification and tracking.[6][11]

Step-by-Step Disposal Protocol for DIHP Waste

This protocol provides a self-validating system for the compliant disposal of DIHP waste, from the lab bench to final pickup.

• Don Appropriate PPE: Before handling any DIHP waste, put on all required personal protective equipment as detailed above.

• Prepare Waste Containers:

  • Obtain separate, designated hazardous waste containers for "DIHP Liquid Waste" and "DIHP Solid Waste" from your institution's Environmental Health & Safety (EHS) department.

  • Ensure each container has a hazardous waste label affixed.

• Label the Container:

  • Using a permanent marker, write "Diisoheptyl Phthalate Waste" clearly on the label.

  • List all chemical constituents, including solvents and their approximate percentages.

  • Indicate the hazards (e.g., "Reproductive Toxin").

  • Write the accumulation start date—the date the first drop of waste is added to the container.[11]

• Collect Waste:

  • Liquids: Carefully pour liquid DIHP waste into the designated liquid waste container using a funnel to prevent spills.

  • Solids: Place all contaminated solid materials (gloves, wipes, pipette tips) into the designated solid waste container.

• Seal and Store:

  • Securely close the container lid immediately after adding waste.

  • Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area, as directed by your institution's policy. This area should be a secondary containment tray to prevent the spread of material in case of a leak.

  • Store locked up.[1]

• Arrange for Disposal:

  • Once the container is full (or after a set accumulation time, e.g., 90 days, per your facility's rules), contact your institution's EHS department to schedule a pickup.

  • Do not, under any circumstances, dispose of DIHP by pouring it down the drain or placing it in the regular trash.[12] This is a direct violation of environmental regulations.

DIHP Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper management of DIHP waste in a laboratory setting.

Caption: Workflow for the safe segregation, containment, and disposal of DIHP waste.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Small Spills (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, contain the spill with absorbent material (e.g., vermiculite, dry sand, or a commercial spill kit).[1]

  • Work from the outside of the spill inward to prevent spreading.

  • Once the liquid is fully absorbed, carefully scoop the material into your designated DIHP solid waste container.

  • Clean the spill surface thoroughly to remove any residual contamination.[1]

• Large Spills (beyond the capacity of lab personnel):

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.

  • Prevent entry into the area until the emergency response team has cleared it.

By adhering to this comprehensive guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect yourself, your colleagues, and the environment.

References

• Title: SAFETY DATA SHEET - Diisoheptyl phthalate Source: Chem Service URL: [Link]

• Title: Safety Data Sheet: Potassium hydrogen phthalate Source: Carl ROTH URL: [Link]

• Title: Risk Management for Phthalates Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: DIISOHEPTYL PHTHALATE (DIHP) Source: Pharos URL: [Link]

• Title: Diisoheptyl Phthalate - Australian Industrial Chemicals Introduction Scheme (AICIS) Source: Australian Department of Health and Aged Care URL: [Link]

• Title: Phthalates Source: European Chemicals Agency (ECHA) URL: [Link]

• Title: Phthalates Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Toxicity review of diisoheptyl phthalate (DIHP) Source: U.S. Consumer Product Safety Commission (CPSC) URL: [Link]

• Title: EPA Announces Intent to Regulate Dozens of Uses of Five Phthalate Chemicals to Protect Workers and Environment Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Hand Protection Chemical Resistance Guide Source: University of Louisville - Environment, Health and Safety URL: [Link]

• Title: Diisoheptyl phthalate - SAFETY DATA SHEET Source: Scientific Polymer Products, Inc. URL: [Link]

• Title: OSHA Glove Selection Chart Source: University of Houston - Environmental Health and Safety URL: [Link]

• Title: Chemical Resistance Selection Chart for Protective Gloves Source: East Carolina University - Office of Environmental Health and Safety URL: [Link]

• Title: Fate Assessment for Diisononyl Phthalate (DINP) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste Source: eCFR :: Home URL: [Link]

• Title: CHEMICAL RESISTANCE & BARRIER GUIDE Source: AMG Medical URL: [Link]

Sources

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. scipoly.com [scipoly.com]
• 3. cpsc.gov [cpsc.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. fishersci.com [fishersci.com]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. oehs.ecu.edu [oehs.ecu.edu]
• 9. pimdata.amgmedical.com [pimdata.amgmedical.com]
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• 11. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 12. carlroth.com:443 [carlroth.com:443]

Personal protective equipment for handling Diisoheptyl phthalate

Topic: Personal Protective Equipment (PPE) & Handling Protocol for Diisoheptyl Phthalate (DIHP) Content Type: Technical Safety Guide Audience: Research Scientists, Lab Managers, HSE Officers

Executive Safety Summary: The "Why" Before the "How"

Substance: Diisoheptyl phthalate (DIHP) CAS: 71888-89-6 Primary Hazard: Reproductive Toxicity (Category 1B - H360) . Secondary Hazards: Skin Sensitization (H317), Eye Irritation (H319).[1]

Scientist-to-Scientist Insight: Treat DIHP not just as a chemical irritant, but as a "silent" biological agent. Unlike corrosive acids that give immediate pain feedback, DIHP is a lipophilic plasticizer. It readily penetrates skin oils and can migrate through standard latex gloves by plasticizing the polymer matrix itself. Your safety relies on barrier integrity and exposure time management , not just "wearing gear."

Risk Assessment & PPE Selection Matrix

The following table synthesizes chemical compatibility with operational reality. Do not deviate from these standards without a documented risk assessment.

Protection Zone	Recommended Equipment	Technical Justification (The Causality)
Hand Protection (Standard)	Nitrile Rubber (Min. thickness: 0.11 mm / 4 mil)	Phthalates degrade natural rubber (latex). Thin nitrile offers splash protection but not immersion protection.
Hand Protection (High Risk)	Double-Gloving or Laminate (Silver Shield)	Required for spill cleanup or heating tasks. DIHP permeation accelerates with temperature.
Respiratory	Fume Hood (Face Velocity: 0.5 m/s)	DIHP has low vapor pressure at ambient temps ( Pa). Inhalation risk is negligible unless aerosolized or heated.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient.[2] Viscous liquids like DIHP cling; a splash to the eye is difficult to irrigate quickly.
Body	Lab Coat (Cotton/Poly) + Tyvek Sleeves	Disposable sleeves prevent cuff contamination—the #1 source of secondary exposure on keyboards/doorknobs.

Technical Protocol: The "Self-Validating" Workflow

This protocol is designed to be self-validating : every step includes a check to ensure the previous step was done correctly.

Phase A: Pre-Experimental Validation

• Glove Integrity Test: Inflate nitrile gloves with air and roll the cuff. If they deflate, the barrier is compromised. Never skip this for reprotoxins.

• Solvent Check: Ensure you have Sand or Vermiculite ready. Note: Do not use organic solvents (acetone/ethanol) to clean initial spills; they thin the DIHP and increase skin penetration rates.

Phase B: The Handling Logic (Graphviz Visualization)

The following decision tree dictates your operational setup based on the physical state of the DIHP.

Figure 1: Operational decision tree based on thermal state. Note that heating DIHP drastically alters the PPE requirements due to increased vapor pressure.

Phase C: Doffing (Removal) Strategy

The goal is to avoid "raccooning"—touching your face with contaminated gloves.

• Beak Method: Pinch the outside of Glove A. Peel it off, turning it inside out. Ball it into Glove B.

• Slide Method: Slide a bare finger under the wrist of Glove B. Peel it off over Glove A.

• Wash: Immediately wash hands with soap and cool water. Warm water opens pores and increases absorption of any residue.

Emergency Response: Spill Management

Scenario: You spill 50mL of DIHP on the bench. Immediate Action: Alert nearby personnel. Do not rush.

Cleanup Algorithm:

Figure 2: Spill response logic. The critical step is avoiding organic solvents during the initial containment phase to prevent spreading the lipophilic contaminant.

Waste Disposal & Deactivation

DIHP is a persistent organic pollutant in aquatic environments.

• Segregation: Collect in a dedicated container labeled "Hazardous Waste - Toxic to Reproduction." Do not mix with oxidizers (e.g., Nitric Acid) as phthalates are combustible.

• Container: Glass or Polyethylene (HDPE). Avoid PVC containers, as DIHP can plasticize them over time, leading to leaks.

• Final Fate: Incineration is the only acceptable disposal method. Never pour down the sink.

References

• European Chemicals Agency (ECHA). (2020). Candidate List of substances of very high concern for Authorisation: Diisoheptyl phthalate. ECHA.[3][4] [Link]

• Scientific Polymer Products, Inc. (2020).[5] Safety Data Sheet: Diisoheptyl phthalate.[1][5][6][Link] (Verified via SDS search).

• Kimberly-Clark Professional. (2023). Nitrile Gloves Chemical Resistance Guide.[7][8][Link][7]

Sources

• 1. hpc-standards.com [hpc-standards.com]
• 2. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 3. Substance Information - ECHA [echa.europa.eu]
• 4. Candidate List of substances of very high concern for Authorisation - ECHA [echa.europa.eu]
• 5. scipoly.com [scipoly.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. showagroup.com [showagroup.com]